Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
An In-depth Technical Guide to the This guide provides a comprehensive, research-grade overview of the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. Designed for professionals in chemical research and drug d...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the
This guide provides a comprehensive, research-grade overview of the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. Designed for professionals in chemical research and drug development, this document moves beyond a simple recitation of steps to explain the underlying chemical principles, strategic choices in methodology, and critical safety considerations. The synthesis is grounded in the Williamson ether synthesis, a robust and fundamental reaction in organic chemistry.
Strategic Overview and Reaction Principle
The target molecule, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, is an unsymmetrical aryl ether derivative. Such structures are of significant interest in medicinal chemistry and materials science, often serving as key intermediates. The most logical and efficient pathway for its construction is the Williamson ether synthesis.[1][2]
This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3] The core principle involves the deprotonation of an alcohol or phenol to form a highly nucleophilic alkoxide or phenoxide ion. This ion then attacks an electrophilic carbon atom bearing a suitable leaving group, such as a halide, displacing it to form the ether linkage.[1][4]
For this specific synthesis, the strategy involves two primary stages:
α-Bromination of the Ketone: Preparation of the key electrophile, 2-bromo-1-(4-bromophenyl)ethanone, from the commercially available 1-(4-bromophenyl)ethanone (also known as 4'-bromoacetophenone).
Nucleophilic Substitution: Reaction of the generated α-bromoketone with the sodium salt of 4-nitrophenol (the nucleophile) to form the final product.
The choice of a primary halide as the electrophile is critical, as secondary and tertiary halides are prone to undergoing elimination (E2) reactions as a competing pathway, which would reduce the yield of the desired ether.[3][5]
Experimental Workflow Diagram
The following diagram illustrates the complete synthetic pathway from commercially available starting materials to the final product.
Caption: Synthetic workflow for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Detailed Experimental Protocols
Safety First: All procedures must be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, is mandatory.[6][7] 4'-Bromoacetophenone is a skin and eye irritant.[8][9] Bromine is highly corrosive and toxic; handle with extreme care.
Part A: Synthesis of 2-Bromo-1-(4-bromophenyl)ethanone
This protocol details the regioselective monobromination at the α-carbon of the ketone. Acetic acid serves as both a solvent and a catalyst.
Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 19.9 g (0.1 mol) of 1-(4-bromophenyl)ethanone in 50 mL of glacial acetic acid.[10][11]
Bromination: From the dropping funnel, add a solution of 16.0 g (5.1 mL, 0.1 mol) of bromine in 10 mL of glacial acetic acid dropwise to the stirred ketone solution. Maintain the temperature below 30°C using a water bath if necessary. The disappearance of the bromine color indicates its consumption.
Reaction Completion: After the addition is complete, stir the mixture at room temperature for 2 hours to ensure the reaction goes to completion.
Isolation: Pour the reaction mixture slowly into 400 mL of ice-cold water with vigorous stirring. The crude 2-bromo-1-(4-bromophenyl)ethanone will precipitate as a solid.
Purification: Collect the solid by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral to litmus paper. Recrystallize the crude product from ethanol to yield pure white crystals of the α-bromoketone.
Part B:
This step is the core Williamson ether synthesis, where the phenoxide displaces the bromide from the α-bromoketone.
Nucleophile Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 13.9 g (0.1 mol) of 4-nitrophenol in 100 mL of absolute ethanol. To this solution, carefully add 4.0 g (0.1 mol) of sodium hydroxide pellets. Stir until the sodium hydroxide has completely dissolved, forming the sodium 4-nitrophenoxide salt.
SN2 Reaction: Add the purified 2-bromo-1-(4-bromophenyl)ethanone (assuming a quantitative yield from Part A, ~27.8 g, 0.1 mol) to the flask containing the sodium 4-nitrophenoxide solution.
Reflux: Heat the reaction mixture to reflux and maintain it for 4-6 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).
Workup: After the reaction is complete, allow the mixture to cool to room temperature. Pour the mixture into 500 mL of cold water. The desired product will precipitate out of the solution.
Purification: Collect the crude solid product by vacuum filtration. Wash the solid with ample water, followed by a small amount of cold ethanol to remove any unreacted starting materials. For higher purity, the product can be recrystallized from an ethanol/water mixture or purified via flash column chromatography using a hexane-ethyl acetate solvent system.[12]
Reagent and Product Data Summary
The following table summarizes the key physical and chemical properties of the reactants and the final product.
The identity and purity of the synthesized 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone should be confirmed using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure by analyzing the chemical shifts, integration, and coupling patterns of the protons and carbons.
Infrared (IR) Spectroscopy: To identify key functional groups, such as the carbonyl (C=O) stretch of the ketone, the C-O-C stretch of the ether, and the N-O stretches of the nitro group.
Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm its elemental composition.
Melting Point Analysis: A sharp melting point range is indicative of a pure compound.
Conclusion
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is reliably achieved through a two-stage process commencing with the α-bromination of 4'-bromoacetophenone, followed by a Williamson ether synthesis with 4-nitrophenol. This method is rooted in fundamental, well-understood organic reaction mechanisms, offering a scalable and efficient route to the target molecule. Careful control of reaction conditions and adherence to safety protocols are paramount for achieving high yield and purity.
References
Chemstock. (n.d.). 4-BROMOACETOPHENONE GHS Safety Data Sheet. Retrieved from Chemwatch. [Link]
Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. [Link]
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Chemical Synthesis Supplier. (n.d.). 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone. Retrieved from molinstincts.com. [Link]
Zukerman-Schpector, J., De Simone, C. A., Olivato, P. R., et al. (n.d.). 1-(4-Bromophenyl)-2-ethylsulfinyl-2-(phenylselanyl)ethanone monohydrate. ResearchGate. [Link]
Jangir, N., et al. (n.d.). One-pot synthesis of (2-Bromo-1-(4-nitro-phenyl)-ethanone). ResearchGate. [Link]
An In-depth Technical Guide to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone: Synthesis, Characterization, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling a Promising Scaffold in Medicinal Chemistry 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an aromatic ketone derivative featuring...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unveiling a Promising Scaffold in Medicinal Chemistry
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an aromatic ketone derivative featuring a unique combination of functional groups that make it a molecule of significant interest in the field of medicinal chemistry and organic synthesis. The presence of a bromophenyl group, an α-phenoxy ether linkage, and a nitrophenyl moiety within a single scaffold provides a versatile platform for the development of novel bioactive compounds. The electron-withdrawing nature of the bromo and nitro substituents, coupled with the reactive carbonyl group and the methylene bridge, offers multiple sites for chemical modification, enabling the exploration of a diverse chemical space.
This technical guide provides a comprehensive overview of the chemical properties of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, from its synthetic pathway and structural elucidation to its predicted physicochemical properties and potential for further functionalization. This document is intended to serve as a valuable resource for researchers and scientists engaged in drug discovery and development, offering insights into the rational design and synthesis of new chemical entities based on this promising core structure.
Synthesis and Mechanistic Insights
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is most effectively achieved through a nucleophilic substitution reaction, specifically the Williamson ether synthesis. This well-established method involves the reaction of a phenoxide with an α-haloketone. In this case, the synthesis proceeds by the reaction of 4-nitrophenoxide with 2-bromo-1-(4-bromophenyl)ethanone.
The causality behind this experimental choice lies in the high reactivity of α-haloketones as alkylating agents.[1] The electron-withdrawing carbonyl group enhances the electrophilicity of the α-carbon, making it highly susceptible to nucleophilic attack. The phenoxide, generated by deprotonating 4-nitrophenol with a suitable base, serves as the potent nucleophile.
Diagram of the Synthetic Pathway
Caption: Synthetic route to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Step-by-Step Synthesis Protocol
Part A: Synthesis of 2-Bromo-1-(4-bromophenyl)ethanone (α-Bromination)
This protocol is based on the general procedure for the α-bromination of aryl ketones.[2]
Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve 1-(4-bromophenyl)ethanone (p-bromoacetophenone) in a suitable solvent such as glacial acetic acid.
Reaction: While stirring, add a solution of bromine (Br₂) in acetic acid dropwise to the flask. The reaction is typically carried out at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Work-up: Upon completion, the reaction mixture is poured into ice-cold water to precipitate the product. The solid is collected by vacuum filtration, washed with water to remove any remaining acid, and then washed with a dilute solution of sodium bisulfite to quench any unreacted bromine.
Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to yield pure 2-bromo-1-(4-bromophenyl)ethanone.
Part B: Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (Williamson Ether Synthesis)
This protocol is a standard procedure for Williamson ether synthesis.[3][4][5]
Preparation of Phenoxide: In a round-bottom flask, dissolve 4-nitrophenol in a polar aprotic solvent like N,N-dimethylformamide (DMF) or acetone. Add a slight excess of a base, such as anhydrous potassium carbonate (K₂CO₃), and stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the potassium 4-nitrophenoxide.
Nucleophilic Substitution: To the suspension of the phenoxide, add a solution of 2-bromo-1-(4-bromophenyl)ethanone (from Part A) in the same solvent.
Reaction Conditions: Heat the reaction mixture with stirring. The optimal temperature and reaction time should be determined by TLC monitoring, but typically ranges from 60-80 °C for several hours.
Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a large volume of cold water to precipitate the crude product.
Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then recrystallize from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Structural Elucidation and Physicochemical Properties
The structural identity and purity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone are confirmed through a combination of spectroscopic techniques and physical property measurements.
Predicted Spectroscopic Data
While experimental spectra for this specific molecule are not widely published, we can predict the key features based on its structure and data from analogous compounds.
¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic and methylene protons. The two aromatic rings will exhibit characteristic splitting patterns (likely doublets or multiplets) in the downfield region (δ 7.0-8.5 ppm). The methylene protons adjacent to the carbonyl and the ether oxygen will appear as a singlet in the range of δ 5.0-5.5 ppm.
¹³C NMR Spectroscopy: The carbon NMR spectrum will display a signal for the carbonyl carbon around δ 190-200 ppm. The aromatic carbons will resonate in the δ 110-160 ppm region, with the carbon attached to the nitro group being the most downfield. The methylene carbon is expected to appear around δ 70-80 ppm.
Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption bands corresponding to the carbonyl (C=O) stretch (around 1700 cm⁻¹), the aromatic C-O-C ether linkage (around 1250 cm⁻¹), and the N-O stretching of the nitro group (asymmetric and symmetric stretches around 1520 cm⁻¹ and 1340 cm⁻¹, respectively). The C-Br stretch will be observed in the fingerprint region (around 600-500 cm⁻¹).
Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (336.14 g/mol ). Due to the presence of bromine, a characteristic isotopic pattern (M and M+2 peaks in approximately a 1:1 ratio) will be observed for the molecular ion and any bromine-containing fragments.
Predicted to be soluble in polar aprotic solvents (e.g., DMSO, DMF, acetone) and chlorinated solvents (e.g., dichloromethane, chloroform), and sparingly soluble in alcohols. Insoluble in water.
-
Chemical Reactivity and Potential for Drug Development
The chemical architecture of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone offers several avenues for further chemical modification, making it an attractive scaffold for the synthesis of compound libraries for drug discovery screening.
Diagram of Potential Reactions
Caption: Potential sites for chemical modification of the core scaffold.
Reactions at the Carbonyl Group: The ketone functionality is a prime site for a variety of transformations. It can be reduced to a secondary alcohol, which may introduce a new chiral center and alter the molecule's three-dimensional structure and hydrogen bonding capabilities. The carbonyl group can also undergo condensation reactions with amines or hydrazines to form imines or hydrazones, respectively. Such derivatives are common in medicinal chemistry and can exhibit a range of biological activities.
Reduction of the Nitro Group: The nitro group can be readily reduced to a primary amine. This transformation is significant as it introduces a basic and nucleophilic center into the molecule, which can be further functionalized through acylation, alkylation, or diazotization reactions, allowing for the attachment of various pharmacophores.
Cross-Coupling Reactions at the Bromo-Substituent: The bromine atom on the phenyl ring is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki or Buchwald-Hartwig reactions. This enables the introduction of a wide array of aryl, heteroaryl, or amino groups, providing a powerful tool for structure-activity relationship (SAR) studies.
Potential Biological Activities
While there is no specific biological data reported for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, the structural motifs present suggest potential for various therapeutic applications. The phenoxyacetamide and related phenoxy propanolamine scaffolds have been investigated for their neuroprotective and antimicrobial properties.[8][9][10] Phenoxyethanol itself is known to have antimicrobial activity.[11] Furthermore, many compounds containing the bromoacetophenone core have been explored for their diverse pharmacological effects. The combination of these functionalities in a single molecule makes it a compelling candidate for screening in assays for:
Antimicrobial Activity: The overall lipophilicity and the presence of halogen and nitro groups are features often associated with antimicrobial agents.
Anticancer Activity: The α,β-unsaturated ketone system that can be formed from this scaffold, and the presence of aromatic rings, are common features in many anticancer agents.
Neuroprotective Effects: As mentioned, related aryloxy derivatives have shown promise in this area.
Conclusion
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone represents a synthetically accessible and highly versatile chemical scaffold. Its rich functionality provides a foundation for the generation of diverse compound libraries, which can be invaluable in the search for new therapeutic agents. This guide has outlined its logical synthesis, predicted its key chemical and physical properties, and explored the potential avenues for its chemical modification. It is hoped that this comprehensive overview will stimulate further research into this and related compounds, ultimately contributing to the advancement of drug discovery and development.
References
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111946-84-0_1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone. (n.d.). Chemical Source Network. Retrieved from [Link]
1-(4-Bromophenyl)ethanone | CAS#:99-90-1. (n.d.). Chemsrc. Retrieved from [Link]
Ray, R., Chowdhury, A. D., Maiti, D., & Lahiri, G. K. (2013). Figure S20. 13 C NMR spectrum of 1-(4-Bromophenyl)ethanone oxime (2j). ResearchGate. Retrieved from [Link]
Antonenko, T. S., Parchenko, V. V., Kutsyk, R. V., Kozyr, I. M., Gzella, A. K., & Komarovskaya-Porokhnyavets, O. Z. (2021). ANTIMICROBIAL ACTIVITY OF NOVEL 1-[(2,4-(DI-TERT-BUTYLPHENOXY))- 3-DIALKYLAMINO-2-PROPANOL] DERIVATIVES. Medical and Clinical Chemistry, 23(3).
1-(4-Bromophenyl)-2-(4-phenyl-1h-1,2,3-triazol-1-yl)ethanone. (n.d.). PubChem. Retrieved from [Link]
Ethanone, 1-(4-bromophenyl)-. (n.d.). NIST WebBook. Retrieved from [Link]
Ethanone, 1-(4-bromophenyl)-. (n.d.). NIST WebBook. Retrieved from [Link]
Ray, R., Chowdhury, A. D., Maiti, D., & Lahiri, G. K. (2013). Figure S19. 1 H NMR spectrum of 1-(4-Bromophenyl)ethanone oxime (2j). ResearchGate. Retrieved from [Link]
Ethanone, 1-(4-bromophenyl)-. (n.d.). NIST WebBook. Retrieved from [Link]
Antonenko, T. S., Parchenko, V. V., Kutsyk, R. V., Kozyr, I. M., Gzella, A. K., & Komarovskaya-Porokhnyavets, O. Z. (2021). Antimicrobial activity of novel 1-[(2,4-(di-tert-butylphenoxy))-3-dialkylamino-2-propanol] derivatives. ResearchGate. Retrieved from [Link]
ethanone, 1-(4-bromophenyl)-2-[(1-propyl-1H-benzimidazol-2-yl)thio]-. (n.d.). SpectraBase. Retrieved from [Link]
Supporting Information. (n.d.). Retrieved from [Link]
Jangir, N., Sohu, S., Bagaria, S. K., & Jangid, D. (2020). One-pot synthesis of (2-Bromo-1-(4-nitro-phenyl)-ethanone). ResearchGate. Retrieved from [Link]
1-(4-Bromophenyl)-2-(3-nitrophenoxy)ethanone. (n.d.). PubChem. Retrieved from [Link]
Ethanone, 1-(4-bromophenyl)-2-(1H-1,2,4-triazol-1-yl)-, oxime,. (n.d.). SpectraBase. Retrieved from [Link]
1-[4'-(p-Bromophenoxy)phenyl]-ethanone. (n.d.). SpectraBase. Retrieved from [Link]
Jones, C. L., & Cummins, A. J. (1994). The antimicrobial activity of phenoxyethanol in vaccines. Letters in Applied Microbiology, 18(2), 115–116.
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An In-depth Technical Guide to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS Number: 111946-84-0)
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0), an α-aryloxy ketone w...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0), an α-aryloxy ketone with significant potential in medicinal chemistry and drug discovery. While specific biological data for this compound remains limited in publicly accessible literature, its structural class is associated with a wide array of pharmacological activities. This document details its chemical identity, a reliable synthetic protocol, and its physicochemical properties. Furthermore, it explores the well-documented biological significance of the α-aryloxy ketone scaffold, offering a robust rationale for the investigation of this particular molecule in various therapeutic areas. This guide is intended to serve as a foundational resource for researchers interested in the synthesis, characterization, and potential applications of this and related compounds.
Chemical Identity and Physicochemical Properties
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a halogenated and nitrated α-aryloxy ketone. The presence of a bromine atom, a nitro group, and an ether linkage within a compact ketonic scaffold suggests its potential for diverse chemical interactions and biological activities.
Property
Value
Source
CAS Number
111946-84-0
Molecular Formula
C₁₄H₁₀BrNO₄
Molecular Weight
336.14 g/mol
IUPAC Name
1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone
Synonyms
CHEMBRDG-BB 5211655
Physical State
Solid (predicted)
Melting Point
Not available
Boiling Point
Not available
Solubility
Predicted to be soluble in organic solvents like DMF, DMSO, and chlorinated solvents.
Synthesis and Purification
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone can be reliably achieved through a nucleophilic substitution reaction. A plausible and efficient method is based on the Williamson ether synthesis, reacting a phenacyl bromide with a substituted phenol in the presence of a weak base. A detailed protocol, adapted from the synthesis of a structurally similar compound, 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone, is provided below.
Proposed Synthetic Protocol
Reaction:
Materials:
2-bromo-1-(4-bromophenyl)ethanone
4-nitrophenol
Anhydrous Potassium Carbonate (K₂CO₃)
Anhydrous N,N-Dimethylformamide (DMF)
Ethyl acetate
Hexane
Brine solution
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
To a solution of 4-nitrophenol (1.0 equivalent) in anhydrous DMF, add anhydrous potassium carbonate (1.5 equivalents).
Stir the mixture at room temperature for 15-20 minutes to form the phenoxide salt.
Add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture.
Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).
Wash the combined organic layers with brine solution, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Causality in Experimental Choices:
Solvent: DMF is an excellent polar aprotic solvent for this type of Sₙ2 reaction, as it effectively solvates the potassium cation, leaving the phenoxide anion more nucleophilic.
Base: Potassium carbonate is a mild and effective base for deprotonating the phenol without causing unwanted side reactions.
Purification: Column chromatography is the standard method for purifying organic compounds of this nature, allowing for the separation of the desired product from any unreacted starting materials or byproducts.
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Analytical Characterization
Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized compound. The following techniques are recommended:
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Expected to show characteristic signals for the aromatic protons on both the bromophenyl and nitrophenyl rings, as well as a singlet for the methylene protons adjacent to the carbonyl group and the ether oxygen.
¹³C NMR: Will confirm the presence of the carbonyl carbon, the carbon atoms of the two aromatic rings, and the methylene carbon.
Mass Spectrometry (MS):
High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass and elemental composition of the molecule. The mass spectrum of the starting material, 1-(4-bromophenyl)ethanone, is well-documented and can serve as a reference.
Infrared (IR) Spectroscopy:
The IR spectrum is expected to show characteristic absorption bands for the carbonyl (C=O) stretch, the C-O-C (ether) stretch, and the N-O stretches of the nitro group.
Biological Significance and Potential Applications in Drug Discovery
While no specific biological activity has been reported for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, the α-aryloxy ketone scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad range of pharmacological properties.
The α-Aryloxy Ketone Scaffold in Medicinal Chemistry
Derivatives of phenoxyacetic acid and related α-aryloxy ketones have demonstrated a variety of biological activities, including:
Antimicrobial: Effective against various bacterial and fungal strains.
Anti-inflammatory and Antioxidant: Showing potential in treating inflammatory conditions.
Diuretic: Having applications in managing fluid retention.
The diverse biological profile of this class of compounds makes 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone a compelling candidate for biological screening.
Rationale for Investigation in Drug Development
The structural features of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone provide a strong rationale for its inclusion in drug discovery programs:
Scaffold for Library Synthesis: The molecule can serve as a versatile starting point for the synthesis of a library of derivatives by modifying the aromatic rings or the ketone functionality.
Potential for Novel Mechanisms of Action: The combination of the α-aryloxy ketone core with bromo and nitro substituents may lead to novel interactions with biological targets.
Favorable Physicochemical Properties: The molecular weight and predicted lipophilicity of the compound fall within the range of typical drug-like molecules.
Proposed Research Workflow
A logical next step for researchers interested in this compound would be to perform a comprehensive biological screening to identify potential therapeutic applications.
Caption: Proposed workflow for the investigation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in drug discovery.
Safety and Handling
As with any research chemical with limited toxicological data, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone should be handled with appropriate safety precautions.
Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-resistant gloves.
Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.
Disposal: Dispose of in accordance with local, state, and federal regulations.
Conclusion
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a readily synthesizable α-aryloxy ketone with significant potential for further investigation in the field of drug discovery. While specific biological data for this compound is not yet available, the well-established and diverse pharmacological activities of the α-aryloxy ketone class provide a strong impetus for its inclusion in screening libraries and further medicinal chemistry efforts. This technical guide provides the foundational information necessary for researchers to synthesize, characterize, and begin to explore the biological potential of this promising molecule.
References
Shenvi, S. S., Isloor, A. M., Gerber, T., Hosten, E., & Betz, R. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3478. [Link]
A Guide to the Spectroscopic Characterization of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
This technical guide provides a detailed analytical framework for the spectroscopic characterization of the α-aryloxyketone, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0)[1].
Author: BenchChem Technical Support Team. Date: January 2026
This technical guide provides a detailed analytical framework for the spectroscopic characterization of the α-aryloxyketone, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0)[1]. Designed for researchers in medicinal chemistry, organic synthesis, and drug development, this document moves beyond mere data presentation. It delves into the causal relationships between the molecule's structure and its spectral output, offering a predictive and interpretive guide based on foundational spectroscopic principles.
While specific, verified spectra for this compound are not publicly available in spectral databases, this guide constructs a set of expected data based on an expert analysis of its constituent functional groups and structural motifs. This predictive approach serves as a robust benchmark for scientists who synthesize or handle this compound, enabling them to validate their results with confidence.
Molecular Structure and Predicted Properties
A thorough analysis begins with the structure itself. The molecule consists of a central ethanone core linking three key functionalities: a 4-bromophenyl group, a carbonyl group, and a 4-nitrophenoxy group. This specific arrangement dictates the electronic environment of every atom, which is directly interrogated by spectroscopic methods.
4-Bromophenyl Ketone Moiety: This end of the molecule features an electron-withdrawing bromine atom and a carbonyl group, which will significantly influence the chemical shifts of the aromatic protons and carbons.
α-Aryloxy Linkage: The methylene bridge (-CH₂-) is positioned between two powerful electron-withdrawing systems: the carbonyl group (C=O) and the phenoxy oxygen. This will render the methylene protons highly deshielded.
4-Nitrophenoxy Moiety: The potent electron-withdrawing nature of the nitro group (-NO₂) will dramatically deshield the protons and carbons on its attached phenyl ring and influence the entire molecule's electronic properties.
The Analytical Workflow: An Integrated Approach
Effective structural elucidation is never reliant on a single technique. It requires the synergistic interpretation of multiple spectroscopic data sets. The logical workflow for characterizing this molecule involves a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).
Figure 1: A generalized workflow for the spectroscopic validation of a synthesized organic compound.
Proton (¹H) NMR Spectroscopy: Mapping the Proton Environment
¹H NMR spectroscopy is arguably the most powerful tool for elucidating the precise connectivity of a small organic molecule. By analyzing chemical shifts, coupling patterns, and integration, we can confidently map the proton framework.
Expert Rationale for Experimental Choices
The choice of solvent is critical for NMR. Deuterated chloroform (CDCl₃) is the preferred starting solvent due to its excellent dissolving power for a broad range of organic compounds and its single, unobtrusive solvent peak at ~7.26 ppm. A standard operating frequency of 400 MHz or higher is recommended to achieve optimal signal dispersion, which is crucial for resolving the complex aromatic regions of this molecule.
Detailed Experimental Protocol
Sample Preparation: Accurately weigh approximately 5-10 mg of the purified solid compound.
Dissolution: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.
Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.
Data Acquisition: Acquire the spectrum on a 400 MHz (or higher) spectrometer. Standard acquisition parameters should include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and acquisition of 16-32 scans to ensure a good signal-to-noise ratio.
Processing: Process the resulting Free Induction Decay (FID) with an exponential multiplication (line broadening of 0.3 Hz) and Fourier transform. Phase and baseline correct the spectrum, and calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.
Predicted ¹H NMR Spectrum and Interpretation
Signal Label
Predicted δ (ppm)
Multiplicity
Integration
Assignment
Rationale
H_a
8.25 - 8.35
Doublet (d)
2H
Ar-H (ortho to -NO₂)
The strong electron-withdrawing nitro group causes significant deshielding of the ortho protons on the phenoxy ring.
H_b
7.95 - 8.05
Doublet (d)
2H
Ar-H (ortho to -C=O)
The carbonyl group deshields the ortho protons on the bromophenyl ring.
H_c
7.70 - 7.80
Doublet (d)
2H
Ar-H (ortho to -Br)
These protons are ortho to the bromine atom and meta to the carbonyl, resulting in a downfield shift.
H_d
7.15 - 7.25
Doublet (d)
2H
Ar-H (ortho to -OAr)
These protons are ortho to the ether oxygen on the phenoxy ring and meta to the nitro group, placing them most upfield.
H_e
5.40 - 5.50
Singlet (s)
2H
-O-CH₂ -C=O
The methylene protons are flanked by two powerful electron-withdrawing groups (carbonyl and phenoxy oxygen), leading to a highly deshielded singlet.
Carbon (¹³C) NMR Spectroscopy: Probing the Carbon Skeleton
¹³C NMR complements ¹H NMR by providing a direct map of the carbon backbone. While less sensitive, it is invaluable for identifying quaternary carbons and confirming the total carbon count.
Expert Rationale for Experimental Choices
The same sample prepared for ¹H NMR can be used directly for ¹³C NMR. A proton-decoupled experiment (e.g., zgpg30) is standard, which collapses all ¹³C-¹H coupling to produce a spectrum of singlets, simplifying interpretation. A higher number of scans (e.g., 1024 or more) is required due to the low natural abundance of the ¹³C isotope.
Detailed Experimental Protocol
Sample: Use the same sample prepared for ¹H NMR analysis.
Data Acquisition: Acquire the spectrum on a 101 MHz (or equivalent frequency for the spectrometer used) instrument using a standard proton-decoupled pulse sequence.
Processing: Process the FID with an exponential multiplication (line broadening of 1-2 Hz) and Fourier transform. Phase and baseline correct the spectrum. Calibrate the spectrum using the CDCl₃ solvent peak at 77.16 ppm.
Predicted ¹³C NMR Spectrum and Interpretation
Predicted δ (ppm)
Assignment
Rationale
190 - 192
C =O
The carbonyl carbon is highly deshielded and appears far downfield.
~162
Ar-C (ipso, attached to -O)
The ipso-carbon of the phenoxy ring is deshielded by the oxygen but shielded relative to the nitro-bearing carbon.
~142
Ar-C (ipso, attached to -NO₂)
The ipso-carbon attached to the nitro group is significantly deshielded.
130 - 135
Ar-C (multiple)
Aromatic carbons from both rings will appear in this region. This includes the ipso-carbon of the bromophenyl ring.
~130
Ar-C (ipso, attached to -Br)
The carbon bearing the bromine atom.
125 - 129
Ar-CH (multiple)
Aromatic methine carbons from both rings.
115 - 118
Ar-CH (ortho to -OAr)
The carbons ortho to the ether linkage on the nitrophenoxy ring are expected in this region.
68 - 72
-O-CH₂ -C=O
The methylene carbon is deshielded due to its attachment to the electronegative oxygen and the carbonyl group.
Infrared (IR) Spectroscopy: Identifying Functional Groups
IR spectroscopy is a rapid and effective method for identifying the key functional groups present in a molecule by detecting their characteristic vibrational frequencies.
Detailed Experimental Protocol
Sample Preparation (ATR): Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.
Data Acquisition: Apply pressure to ensure good contact and acquire the spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.
Processing: Perform a background subtraction and ATR correction on the resulting spectrum.
Predicted Key IR Absorption Bands
Wavenumber (cm⁻¹)
Intensity
Vibration Type
Functional Group
~1705
Strong, Sharp
C=O Stretch
Aryl Ketone
~1590
Strong
Aromatic C=C Stretch
Aromatic Rings
~1520 & ~1345
Strong, Sharp
Asymmetric & Symmetric N-O Stretch
Nitro Group (-NO₂)
~1250
Strong
Asymmetric C-O-C Stretch
Aryl Ether
~840
Strong
C-H Out-of-plane bend
1,4-disubstituted ring
Mass Spectrometry: Determining Mass and Fragmentation
Mass spectrometry provides the molecular weight of the compound and offers clues to its structure through the analysis of fragmentation patterns.
Expert Rationale for Experimental Choices
Electrospray Ionization (ESI) is a soft ionization technique well-suited for this molecule, as it is likely to produce a strong signal for the protonated molecular ion [M+H]⁺ with minimal fragmentation, confirming the molecular weight.
Detailed Experimental Protocol
Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like acetonitrile or methanol.
Infusion: Infuse the sample solution directly into the ESI source of a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap).
Data Acquisition: Acquire the spectrum in positive ion mode over a mass range that includes the expected molecular weight (e.g., m/z 100-500).
Predicted Mass Spectrum and Interpretation
Molecular Formula: C₁₄H₁₀BrNO₄
Monoisotopic Mass: 350.9793 u
Expected Key Ions:
[M+H]⁺ at m/z ~351.9871 and ~353.9851: The most crucial observation would be the molecular ion peak. Due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br are ~50:50), this peak will appear as a characteristic doublet with a ~1:1 intensity ratio, separated by 2 m/z units. This is a definitive signature for a monobrominated compound.
Fragment at m/z ~183/185: Corresponding to the [Br-C₆H₄-C=O]⁺ fragment from cleavage of the C-CH₂ bond. This fragment would also exhibit the 1:1 bromine isotope pattern.
Fragment at m/z 123: Corresponding to the [O₂N-C₆H₄]⁺ fragment.
Figure 2: A simplified representation of a primary fragmentation pathway for the target molecule in mass spectrometry.
Conclusion
This guide outlines the comprehensive spectroscopic analysis required to unequivocally confirm the structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone . By integrating the predicted data from ¹H NMR, ¹³C NMR, IR, and MS, a researcher can build a cohesive and self-validating picture of the molecule. The characteristic signals—the deshielded methylene singlet in ¹H NMR, the strong carbonyl and nitro stretches in the IR spectrum, and the unique 1:1 isotopic doublet for the molecular ion in MS—serve as critical checkpoints for structural verification. This predictive framework provides the necessary intellectual tools for scientists to interpret their experimental results with a high degree of confidence.
An In-depth Technical Guide to the Reactivity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the synthesis, characterization, and reactivity of the α-phenoxyketone, 1-(4-Bromophenyl)...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive analysis of the synthesis, characterization, and reactivity of the α-phenoxyketone, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This molecule serves as a versatile scaffold in medicinal chemistry and organic synthesis, incorporating key structural motifs that allow for a diverse range of chemical transformations. The presence of a reactive α-carbon, an electrophilic carbonyl group, and two distinctly substituted aromatic rings—one bearing an electron-withdrawing nitro group and the other a halogen—renders this compound a valuable intermediate for the construction of complex heterocyclic systems and other novel chemical entities. This guide will delve into the underlying principles governing its reactivity, provide validated experimental protocols, and explore its potential applications in drug discovery and development.
Introduction: The Strategic Importance of α-Phenoxyketones
α-Phenoxyketones are a class of organic compounds that have garnered significant interest in the field of medicinal chemistry. Their inherent structural features provide a powerful platform for the synthesis of a wide array of biologically active molecules. The strategic placement of an ether linkage alpha to a carbonyl group creates a unique electronic environment, influencing the reactivity of adjacent functional groups and providing a scaffold for the construction of diverse heterocyclic systems. The title compound, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, is a prime example of a highly functionalized α-phenoxyketone with significant potential for further chemical elaboration.
The molecule's structure is characterized by three key regions of reactivity:
The Ketone Moiety: The carbonyl group serves as an electrophilic center for nucleophilic attack and a handle for various condensation reactions.
The α-Carbon and Ether Linkage: The methylene group adjacent to both the carbonyl and the phenoxy group exhibits enhanced acidity, making it a prime site for enolate formation and subsequent alkylation or condensation reactions. The ether linkage itself can be subject to cleavage under specific conditions.
The Aromatic Rings: The 4-bromophenyl ring can participate in cross-coupling reactions, while the 4-nitrophenoxy ring is activated towards nucleophilic aromatic substitution. The electronic nature of these substituents significantly modulates the overall reactivity of the molecule.
This guide will systematically explore the reactivity at each of these sites, providing a theoretical framework and practical, field-proven insights for researchers.
Synthesis and Spectroscopic Characterization
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is most commonly achieved via a Williamson ether synthesis. This well-established SN2 reaction involves the nucleophilic attack of a phenoxide on an α-haloketone.[1][2]
Synthetic Protocol: Williamson Ether Synthesis
This protocol describes a reliable method for the synthesis of the title compound from commercially available starting materials.
Diagram of the Synthetic Workflow:
Caption: Workflow for the Williamson ether synthesis of the title compound.
Materials:
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
4-Nitrophenol
139.11
1.39 g
10
2-Bromo-1-(4-bromophenyl)ethanone
277.94
2.78 g
10
Potassium Carbonate (anhydrous)
138.21
2.07 g
15
Acetone (anhydrous)
58.08
50 mL
-
Procedure:
To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-nitrophenol (1.39 g, 10 mmol) and anhydrous potassium carbonate (2.07 g, 15 mmol).
Add 50 mL of anhydrous acetone to the flask.
Stir the suspension at room temperature for 15 minutes to facilitate the formation of the potassium 4-nitrophenoxide.
Add 2-bromo-1-(4-bromophenyl)ethanone (2.78 g, 10 mmol) to the reaction mixture.
Heat the reaction mixture to reflux (approximately 56°C) and maintain for 6-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
After the reaction is complete, allow the mixture to cool to room temperature.
Filter the solid potassium carbonate and potassium bromide salts and wash the solid with a small amount of acetone.
Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.
Purify the crude product by recrystallization from ethanol to yield 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone as a solid.
Spectroscopic Characterization
While specific experimental spectra for the title compound are not widely published, the expected spectroscopic data can be predicted based on its structure and data from analogous compounds.[3][4][5][6][7][8][9][10][11][12]
Predicted Spectroscopic Data:
Technique
Expected Features
¹H NMR
- Aromatic protons of the 4-bromophenyl ring (two doublets, integrating to 2H each).- Aromatic protons of the 4-nitrophenoxy ring (two doublets, integrating to 2H each).- A singlet for the methylene (-CH₂-) protons alpha to the carbonyl group (integrating to 2H).
¹³C NMR
- Carbonyl carbon signal (δ ~190-200 ppm).- Methylene carbon signal (δ ~70-80 ppm).- Aromatic carbon signals for both phenyl rings, with characteristic shifts due to the bromo and nitro substituents.
IR (KBr)
- Strong carbonyl (C=O) stretching vibration (~1700 cm⁻¹).- Asymmetric and symmetric stretching vibrations of the nitro group (~1520 cm⁻¹ and ~1340 cm⁻¹).- Aromatic C-H stretching vibrations (~3100-3000 cm⁻¹).- C-O-C (ether) stretching vibrations (~1250 cm⁻¹ and ~1050 cm⁻¹).- C-Br stretching vibration (~600-500 cm⁻¹).
Mass Spec (EI)
- Molecular ion peak (M⁺).- Characteristic fragmentation pattern including the loss of the 4-nitrophenoxy group and the formation of the 4-bromophenacyl cation.
Reactivity and Synthetic Applications
The unique arrangement of functional groups in 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone opens up a plethora of synthetic possibilities. The reactivity can be broadly categorized into reactions at the carbonyl and α-carbon, and transformations involving the aromatic rings.
Reactions at the Carbonyl and α-Carbon
The ketone and the adjacent methylene group are central to the molecule's utility as a synthetic intermediate.
3.1.1. Intramolecular Cyclization to Form Benzofurans
One of the most powerful applications of α-phenoxyketones is their acid-catalyzed intramolecular cyclization to form substituted benzofurans.[13][14][15][16][17][18] This transformation is a key step in the synthesis of many biologically active compounds.
Reaction Workflow:
Caption: Acid-catalyzed cyclization of the title compound to a benzofuran derivative.
Protocol: Acid-Catalyzed Cyclization to a Benzofuran Derivative
Place 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (1 mmol) in a round-bottom flask.
Add a suitable acid catalyst, such as polyphosphoric acid (PPA) or Eaton's reagent (7.5% P₂O₅ in methanesulfonic acid).[13]
Heat the reaction mixture with stirring. The optimal temperature and time will depend on the chosen acid and substrate reactivity.
Monitor the reaction by TLC.
Upon completion, quench the reaction by carefully pouring the mixture into ice-water.
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the organic layer with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
3.1.2. Condensation Reactions
The active methylene group can participate in various base-catalyzed condensation reactions, such as the Knoevenagel condensation, with aldehydes and ketones to form α,β-unsaturated systems.
Reactions Involving the Aromatic Rings
The two aromatic rings offer distinct opportunities for functionalization.
3.2.1. Cross-Coupling Reactions of the 4-Bromophenyl Moiety
The bromine atom on the phenyl ring is a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, including Suzuki, Heck, and Sonogashira couplings. These reactions allow for the introduction of new carbon-carbon and carbon-heteroatom bonds, enabling the synthesis of complex biaryl systems and other derivatives.
3.2.2. Nucleophilic Aromatic Substitution (SNAr) on the 4-Nitrophenoxy Moiety
The strongly electron-withdrawing nitro group activates the 4-nitrophenoxy ring towards nucleophilic aromatic substitution. This allows for the displacement of the nitro group or other leaving groups that could be introduced on the ring, providing a pathway to further functionalize this part of the molecule.
Potential Applications in Drug Discovery
The structural motifs accessible from 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone are prevalent in a wide range of biologically active compounds.
Benzofuran Derivatives: The benzofuran core is found in numerous natural products and synthetic compounds with diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[17][19]
Biaryl Structures: The ability to perform cross-coupling reactions on the bromophenyl ring allows for the synthesis of biaryl compounds, a common feature in many approved drugs.
Modulation of Physicochemical Properties: The nitro group can be reduced to an amine, which can then be further functionalized. This allows for fine-tuning of the molecule's polarity, solubility, and hydrogen bonding capacity, which are critical parameters in drug design.
Conclusion
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a highly versatile and synthetically valuable molecule. Its rich reactivity, stemming from the interplay of its ketone, α-phenoxy, and substituted aromatic functionalities, provides medicinal chemists and synthetic organic chemists with a powerful tool for the construction of complex and biologically relevant molecules. This guide has provided a comprehensive overview of its synthesis, characterization, and key reactive pathways, offering a solid foundation for its application in drug discovery and development programs. The strategic use of this building block will undoubtedly continue to contribute to the advancement of medicinal chemistry.
References
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Ma, Z., Zhou, M. Z., & Zhang, M. (2020). Synthesis of benzofurans from the cyclodehydration of α-phenoxy ketones mediated by Eaton's reagent. Journal of Chemical Research, 44(7-8), 427-432.
ResearchGate. (n.d.). Preparation of 2-Arylbenzofurans. Retrieved January 16, 2026, from [Link]
Li, J., Wang, Y., Zhang, Y., & Liu, A. (2019). Synthesis and biological evaluation of 2-arylbenzofuran derivatives as potential anti-Alzheimer's disease agents. Scientific Reports, 9(1), 18023.
Williamson Ether Synthesis. (n.d.). In Name Reactions in Organic Synthesis (pp. 430-434). Cambridge University Press.
Li, Z., Wang, Y., & Li, J. (2019). One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. Molecules, 24(12), 2238.
NIST. (n.d.). Ethanone, 1-(4-bromophenyl)-. NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]
ResearchGate. (n.d.). Figure S19. 1 H NMR spectrum of 1-(4-Bromophenyl)ethanone oxime (2j). Retrieved January 16, 2026, from [Link]
NIST. (n.d.). Ethanone, 1-(4-bromophenyl)-. NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]
Hammond, G. B., & Xu, B. (2017). Cu(II)-Catalyzed Unsymmetrical Di-oxidation of gem-Difluoroalkenes to Generate α,α-Difluorinated-α-Phenoxyketones. Organic Letters, 19(17), 4592–4595.
Sciforum. (n.d.). Synthesis of 2-Phenyl-3-benzoylbenzofurans under Wittig Conditions. Retrieved January 16, 2026, from [Link]
Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. [Link]
The Organic Chemistry Tutor. (2023, November 7). Williamson Ether Synthesis [Video]. YouTube. [Link]
Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]
Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220.
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NIST. (n.d.). Ethanone, 1-(4-bromophenyl)-. NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]
ResearchGate. (n.d.). Synthesis of benzofurans via cyclization of o-alkynylphenyl allyl ethers. Retrieved January 16, 2026, from [Link]
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Wiley-VCH GmbH. (n.d.). Ethanone, 1-(4-bromophenyl)-2-(1H-1,2,4-triazol-1-yl)-, oxime. Retrieved January 16, 2026, from [Link]
Shenvi, S. S., Isloor, A. M., Gerber, T., Hosten, E., & Betz, R. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone.
ResearchGate. (n.d.). Scheme of the synthesis of benzofuran derivatives via the Heck alkynylation/cyclization reaction. Retrieved January 16, 2026, from [Link]
ResearchGate. (n.d.). Figure S20. 13C NMR spectrum of 1-(4-Bromophenyl)ethanone oxime (2j). Retrieved January 16, 2026, from [Link]
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Molecular structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
An In-depth Technical Guide to the Molecular Structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensiv...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Molecular Structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthesis, structural elucidation, and molecular characteristics of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. As a molecule featuring a diaryl ether linkage, it belongs to a class of compounds with significant potential in medicinal chemistry and materials science. This document outlines a robust synthetic pathway via the Williamson ether synthesis and details the suite of analytical techniques required for its definitive structural confirmation, including spectroscopic methods (NMR, IR, MS) and single-crystal X-ray diffraction. The guide is intended to serve as a foundational resource for researchers working with this molecule or structurally related compounds, offering both theoretical insights and practical, step-by-step protocols.
Introduction
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxy ketone derivative. Its structure incorporates three key motifs: a bromophenyl group, a nitrophenoxy group, and a flexible ethanone linker. This combination of an electron-withdrawing nitro group, a halogenated aromatic ring, and an ether linkage suggests potential applications in areas such as medicinal chemistry, where diaryl ether scaffolds are common, and in the development of novel materials. The presence of the bromine atom also provides a reactive handle for further chemical modification, such as in cross-coupling reactions.
This guide provides a detailed exploration of its molecular structure, beginning with a proposed synthetic route and culminating in a multi-pronged analytical approach to its characterization. The methodologies described herein are designed to be self-validating, ensuring a high degree of confidence in the final structural assignment.
Synthesis and Purification
The most logical and efficient synthetic route to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is the Williamson ether synthesis. This classic nucleophilic substitution reaction involves the reaction of a phenoxide with an α-halo ketone. In this case, 4-nitrophenoxide acts as the nucleophile, attacking the electrophilic α-carbon of 2-bromo-1-(4-bromophenyl)ethanone.
Rationale for Synthetic Design
The Williamson ether synthesis is an SN2 reaction, which is highly effective when a primary alkyl halide is used as the electrophile. 2-Bromo-1-(4-bromophenyl)ethanone is an ideal substrate because the bromine is on a primary carbon, minimizing the potential for competing elimination reactions. 4-Nitrophenol is readily deprotonated to form the corresponding phenoxide, which is a potent nucleophile. The electron-withdrawing nitro group enhances the acidity of the phenolic proton, facilitating its removal. The use of a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile is recommended as it effectively solvates the cation of the base while leaving the nucleophilic phenoxide anion relatively free, thus accelerating the reaction rate.
Detailed Experimental Protocol
Materials:
4-Nitrophenol
2-Bromo-1-(4-bromophenyl)ethanone
Potassium Carbonate (K₂CO₃), anhydrous
Dimethylformamide (DMF), anhydrous
Ethyl acetate
Hexane
Brine (saturated NaCl solution)
Magnesium sulfate (MgSO₄), anhydrous
Procedure:
To a stirred solution of 4-nitrophenol (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).
Stir the mixture at room temperature for 30 minutes to ensure complete formation of the potassium 4-nitrophenoxide.
Add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.0 eq) in DMF dropwise to the reaction mixture.
Heat the reaction mixture to 60-70 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction to room temperature and pour it into ice-cold water.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers and wash with water, followed by brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate gradient as the eluent.
Synthesis Workflow Diagram
Foundational
An In-depth Technical Guide to the Physical Properties of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Distribution: For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the known and predicted physical properties of the α-aryloxyketone, 1-(4-Br...
Author: BenchChem Technical Support Team. Date: January 2026
Distribution: For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the known and predicted physical properties of the α-aryloxyketone, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0). Due to the limited availability of experimentally-derived data in peer-reviewed literature, this document emphasizes the theoretical and predictive aspects of its physicochemical characteristics. It further serves as a practical handbook, detailing robust experimental protocols for the empirical determination and verification of these properties. The methodologies outlined herein are grounded in established principles of physical organic chemistry and analytical science, ensuring a self-validating framework for researchers. This guide is intended to empower scientists in drug discovery and materials science with the foundational knowledge required for the accurate characterization of this and structurally related compounds.
Introduction: The Significance of α-Aryloxyketones
The α-aryloxyketone scaffold, exemplified by 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, is a recurring motif in medicinal chemistry and materials science. The juxtaposition of a ketone, an ether linkage, and substituted aromatic rings imparts a unique combination of electronic and steric properties, making these compounds valuable intermediates in the synthesis of more complex molecular architectures. A thorough understanding of their physical properties is paramount, as these characteristics dictate solubility, crystallinity, reactivity, and ultimately, their suitability for various applications, from active pharmaceutical ingredients to functional materials. This guide provides the foundational physical data and characterization methodologies for this specific compound, establishing a benchmark for future research.
Molecular Structure and Core Physical Properties
The fundamental physical properties of a molecule are intrinsically linked to its structure. The key identifiers and known properties of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone are summarized below.
Note: Calculated properties are derived from computational models and should be confirmed by experimental methods.
Synthesis and Purity Considerations
A reliable assessment of physical properties necessitates a pure sample. 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is typically synthesized via a Williamson ether synthesis.[3][4][5] This well-established Sₙ2 reaction involves the nucleophilic attack of a phenoxide on an α-haloketone.
Reaction Scheme:
Caption: Synthetic pathway for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone via Williamson ether synthesis.
Trustworthiness of Protocols: The primary impurity in this synthesis would be unreacted starting materials, namely 4-nitrophenol (m.p. 113-114 °C) and 4-bromophenacyl bromide (m.p. 108-110 °C).[6][7] The presence of these precursors would lead to a significant depression and broadening of the product's melting point range, a key indicator of impurity.[8][9] Recrystallization from a suitable solvent system (e.g., ethanol/water) is a critical final step to ensure high purity.
Experimental Determination of Physical Properties
The following protocols provide a framework for the empirical determination of the key physical properties of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Melting Point Determination
The melting point is a critical indicator of purity.[8][9] A sharp melting range (typically < 1°C) is characteristic of a pure crystalline solid.
Experimental Protocol (Capillary Method):
Sample Preparation: Ensure the synthesized compound is completely dry and finely powdered.
Capillary Loading: Load a small amount of the powdered sample into a capillary tube, tapping gently to compact the material to a height of 2-3 mm.
Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.
Rapid Heating (Optional): Perform a preliminary rapid heating run to determine an approximate melting range.
Accurate Determination: Using a fresh sample, heat the apparatus to ~10-15 °C below the approximate melting point.
Slow Heating: Decrease the heating rate to 1-2 °C per minute.
Observation and Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁-T₂.[10][11]
Caption: Workflow for melting point determination.
Solubility Profile
Understanding the solubility of a compound is crucial for its formulation, purification, and biological testing. A systematic approach is recommended.
Experimental Protocol:
General Procedure: To a test tube, add approximately 10-20 mg of the compound. Add 1 mL of the solvent in portions, agitating after each addition. Observe for dissolution.
Solvent Series: Test solubility in the following solvents, proceeding down the list only if the compound is insoluble in the previous solvent.
Predicted Solubility: Given the presence of polar functional groups (ketone, nitro, ether) and two aromatic rings, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is predicted to be insoluble in water and aqueous acidic/basic solutions. It is expected to be soluble in moderately polar to polar organic solvents such as dichloromethane, acetone, and ethyl acetate, with lower solubility in alcohols and minimal solubility in nonpolar solvents like hexane.
Caption: Decision tree for aqueous solubility testing of organic compounds.
Spectroscopic Characterization
Spectroscopic analysis provides a "fingerprint" of the molecule, confirming its structure and functional groups.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.[12][13]
Experimental Protocol (Attenuated Total Reflectance - ATR):
Background Scan: Record a background spectrum of the clean, empty ATR crystal.
Sample Application: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.
Data Acquisition: Acquire the sample spectrum.
Data Processing: Process the spectrum (e.g., baseline correction, normalization) and identify the characteristic absorption bands.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.
Predicted ¹H NMR Spectral Data:
Aromatic Protons (8H): Expected in the range of 7.0-8.5 ppm . The protons on the 4-nitrophenoxy ring will be significantly downfield due to the electron-withdrawing nitro group. The protons on the 4-bromophenyl ring will also be in the aromatic region. Both rings are para-substituted, which should lead to two distinct AA'BB' systems (appearing as two sets of doublets).
Methylene Protons (-O-CH₂-C=O, 2H): Expected as a singlet in the range of 5.0-5.5 ppm . The chemical shift is influenced by the adjacent oxygen (deshielding) and the carbonyl group (deshielding).
Predicted ¹³C NMR Spectral Data:
Carbonyl Carbon (C=O): Expected in the range of 190-200 ppm .[18]
Aromatic Carbons (12C): Expected in the range of 110-165 ppm . The carbon bearing the nitro group and the carbon bearing the ether oxygen will be the most downfield. The carbon bearing the bromine atom will also have a characteristic shift.
Methylene Carbon (-O-CH₂-C=O): Expected in the range of 65-75 ppm .
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.
Predicted Mass Spectrum Features:
Molecular Ion (M⁺): A key feature will be the presence of two peaks of nearly equal intensity for the molecular ion, separated by 2 m/z units (M⁺ and M+2). This is the characteristic isotopic signature of a molecule containing one bromine atom (⁵¹% ⁷⁹Br and ⁴⁹% ⁸¹Br).[1][19]
Key Fragmentation Pathways:
Alpha-Cleavage: Cleavage of the bond between the carbonyl group and the 4-bromophenyl ring, leading to a [Br-C₆H₄-CO]⁺ fragment (m/z 183/185).
Loss of the 4-nitrophenoxy group: Cleavage of the C-O ether bond, potentially leading to a [Br-C₆H₄-CO-CH₂]⁺ fragment.
Formation of the bromide anion (Br⁻): In negative ion mode, the bromide anion (m/z 79/81) is often a dominant peak for brominated aromatic compounds.[1]
Caption: Expected fragmentation logic in mass spectrometry.
Conclusion
This technical guide has synthesized the available and predicted physical properties of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. While some fundamental properties are computationally predicted, this document provides the necessary detailed, self-validating experimental protocols for their empirical verification. The predicted spectroscopic data serves as a benchmark for researchers undertaking the characterization of this molecule. By combining theoretical predictions with robust experimental methodologies, this guide aims to facilitate the confident and accurate physical characterization of this and other novel α-aryloxyketones, thereby accelerating research and development in the chemical and pharmaceutical sciences.
References
Wikipedia. (n.d.). 4-Nitrophenol. Retrieved from [Link]
4-Nitrophenol (C6H5NO3) properties. (n.d.). Retrieved from [Link]
Westlab Canada. (2023, May 8). Measuring the Melting Point. Retrieved from [Link]
PubChem. (n.d.). 4-Nitrophenol. Retrieved from [Link]
SSERC. (n.d.). Melting point determination. Retrieved from [Link]
Melting point determination. (n.d.). Retrieved from [Link]
Ottokemi. (n.d.). 4′-Bromophenacyl bromide, 99% 99-73-0 India. Retrieved from [Link]
Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118. Retrieved from [Link]
Experiment 1 - Melting Points. (n.d.). Retrieved from [Link]
化源网. (n.d.). 111946-84-0_1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone. Retrieved from [Link]
University of Calgary. (n.d.). IR: nitro groups. Retrieved from [Link]
Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]
Hites, R. A. (1985). Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry. Analytical Chemistry, 57(8), 1585-1588.
ResearchGate. (n.d.). FTIR spectra (top) and fingerprint cutout (bottom) of the aromatic... Retrieved from [Link]
BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]
Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy, 35(9), 10-15. Retrieved from [Link]
AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]
Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]
OpenStax. (n.d.). 18.8 Spectroscopy of Ethers. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]
J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. Retrieved from [Link]
ResearchGate. (n.d.). Selective detection of unknown organic bromine compounds... Retrieved from [Link]
OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. Retrieved from [Link]
Holdsworth, D. K. (1976). Mass spectra of organic compounds containing bromine and chlorine. Journal of Chemical Education, 53(11), 723. Retrieved from [Link]
Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]
Smith, B. C. (2017). The Carbonyl Group, Part I: Introduction. Spectroscopy, 32(9), 14-21. Retrieved from [Link]
An In-depth Technical Guide to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone Derivatives and Analogs
A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals Foreword: Unveiling the Potential of a Versatile Chemical Scaffold The landscape of modern drug discovery is characterized by an un...
Author: BenchChem Technical Support Team. Date: January 2026
A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals
Foreword: Unveiling the Potential of a Versatile Chemical Scaffold
The landscape of modern drug discovery is characterized by an unceasing quest for novel molecular entities that can address unmet medical needs. Within this dynamic environment, the structural motif of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and its derivatives emerges as a compelling area of investigation. This class of compounds, at the intersection of halogenated aromatics and nitro-functionalized ethers, presents a rich scaffold for chemical exploration and potential therapeutic innovation. The presence of a bromophenyl group, a nitrophenoxy moiety, and a central ethanone core bestows upon these molecules a unique combination of electronic and steric properties, making them intriguing candidates for interaction with biological targets.
This technical guide is designed to serve as a comprehensive resource for researchers, medicinal chemists, and drug development professionals. It moves beyond a mere recitation of facts to provide a deeper understanding of the causality behind experimental choices, the inherent logic of analytical validation, and the authoritative scientific principles that underpin this area of research. By synthesizing technical accuracy with field-proven insights, this document aims to empower scientists to confidently navigate the synthesis, characterization, and biological evaluation of these promising compounds.
I. The Core Structure: A Synthesis of Functionality
The foundational structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxy ketone. This arrangement, where a phenoxy group is attached to the carbon adjacent to a carbonyl, significantly influences the molecule's reactivity. The electron-withdrawing nature of the phenoxy group enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[1] This inherent reactivity is a key consideration in both its synthesis and its potential interactions with biological macromolecules.
The molecule can be deconstructed into three key components, each contributing to its overall chemical personality and potential for biological activity:
The 1-(4-Bromophenyl)ethanone Moiety: The presence of a bromine atom on the phenyl ring is a common feature in many bioactive compounds. Halogen bonding, a non-covalent interaction, can play a significant role in ligand-receptor binding. The bromo-substitution also influences the lipophilicity and metabolic stability of the molecule.
The Ether Linkage: The ether bond provides rotational flexibility, allowing the two aromatic rings to adopt various spatial orientations. This conformational freedom can be crucial for optimizing interactions with the binding pockets of target proteins.
The 4-Nitrophenoxy Group: The nitro group is a strong electron-withdrawing group and a known pharmacophore in many drugs.[2][3] It can participate in hydrogen bonding and redox reactions, and its presence often imparts significant biological activity, including antimicrobial and cytotoxic effects.[2][4]
II. Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone Derivatives: A Practical Approach
The most direct and widely applicable method for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and its analogs is the Williamson ether synthesis .[5][6][7][8] This robust S_N2 reaction involves the coupling of a phenoxide with an α-halo ketone.
Core Synthetic Strategy: The Williamson Ether Synthesis
The general retrosynthetic analysis for this class of compounds is illustrated below:
Caption: Retrosynthetic analysis for the synthesis of the target compound.
Step-by-Step Experimental Protocol
This protocol provides a detailed methodology for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Step 1: Synthesis of 2-Bromo-1-(4-bromophenyl)ethanone (The Electrophile)
Reaction Setup: In a fume hood, dissolve 1-(4-bromophenyl)ethanone in a suitable solvent such as glacial acetic acid or diethyl ether.
Bromination: Slowly add an equimolar amount of bromine (Br₂) dissolved in the same solvent to the reaction mixture at room temperature, with constant stirring. The reaction is often facilitated by the presence of a catalytic amount of HBr.
Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Work-up: Once the reaction is complete, quench the excess bromine with a solution of sodium thiosulfate.
Extraction and Purification: Extract the product with an organic solvent (e.g., dichloromethane), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent like ethanol.
Step 2: Synthesis of Sodium 4-nitrophenoxide (The Nucleophile)
Reaction Setup: In a separate flask, dissolve 4-nitrophenol in a suitable anhydrous solvent such as ethanol or dimethylformamide (DMF).
Deprotonation: Add an equimolar amount of a strong base, such as sodium hydride (NaH) or sodium ethoxide (NaOEt), portion-wise at 0 °C. The formation of the sodium salt is usually indicated by a color change.
Step 3: The Williamson Ether Synthesis Coupling Reaction
Coupling: To the freshly prepared solution of sodium 4-nitrophenoxide, slowly add a solution of 2-bromo-1-(4-bromophenyl)ethanone in the same solvent.
Reaction Conditions: Heat the reaction mixture to reflux and maintain it for several hours. The optimal reaction time should be determined by TLC monitoring.
Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water to precipitate the crude product.
Purification: Filter the solid, wash it thoroughly with water, and then recrystallize it from a suitable solvent system (e.g., ethanol/water) to obtain the purified 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Caption: Workflow for the synthesis of the target compound.
III. Characterization and Analytical Validation
Rigorous characterization is paramount to confirm the identity, purity, and structure of the synthesized compounds. A combination of spectroscopic and chromatographic techniques should be employed.
Technique
Purpose
Expected Observations for the Core Structure
¹H NMR
Structural elucidation and confirmation of proton environments.
Signals corresponding to the aromatic protons on both the bromophenyl and nitrophenyl rings, and a characteristic singlet for the methylene protons adjacent to the carbonyl and ether oxygen.
¹³C NMR
Confirmation of the carbon skeleton and functional groups.
Resonances for the carbonyl carbon, the carbons of the two aromatic rings, and the methylene carbon.
FT-IR
Identification of key functional groups.
Characteristic absorption bands for the carbonyl (C=O) stretch, the C-O-C ether linkage, the aromatic C-H and C=C bonds, and the nitro (NO₂) group.
Mass Spectrometry
Determination of molecular weight and fragmentation pattern.
A molecular ion peak corresponding to the calculated mass of the compound, along with characteristic fragmentation patterns.
HPLC
Purity assessment and quantification.
A single major peak indicating the purity of the sample.
Melting Point
Purity and identification.
A sharp and defined melting point range for a pure crystalline solid.
IV. Exploration of Biological Activities and Therapeutic Potential
The unique structural features of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone derivatives suggest a range of potential biological activities. The presence of the nitro group is particularly significant, as it is a well-known pharmacophore in various antimicrobial and anticancer agents.[2][4]
Potential Therapeutic Applications
Antimicrobial Agents: The nitroaromatic scaffold is present in several antibacterial and antifungal drugs.[2] The mechanism often involves the enzymatic reduction of the nitro group within microbial cells, leading to the formation of cytotoxic reactive nitrogen species.[4] Derivatives of this class could be screened against a panel of pathogenic bacteria and fungi. Some bromophenol derivatives have shown good activity against Staphylococcus aureus and MRSA.[9]
Anticancer Agents: Many nitro compounds exhibit cytotoxic activity against cancer cell lines.[10] The proposed mechanisms include the induction of oxidative stress and DNA damage. The cytotoxic potential of these derivatives should be evaluated against various cancer cell lines. A neolignan analogue, 2-(4-nitrophenoxy)-1-phenylethanone, has been shown to have cytotoxic activity.[11]
Anti-inflammatory Agents: The phenoxy moiety is found in some non-steroidal anti-inflammatory drugs (NSAIDs). The anti-inflammatory potential of these compounds could be investigated using in vitro assays, such as the inhibition of cyclooxygenase (COX) enzymes or the suppression of pro-inflammatory cytokine production in immune cells.[12]
Experimental Protocols for Biological Evaluation
1. In Vitro Antimicrobial Susceptibility Testing
Method: Broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).
Procedure:
Prepare serial dilutions of the test compounds in a suitable broth medium in a 96-well plate.
Inoculate each well with a standardized suspension of the target microorganism (e.g., S. aureus, E. coli, C. albicans).
Incubate the plates under appropriate conditions.
The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.
2. In Vitro Cytotoxicity Assay
Method: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess cell viability.
Procedure:
Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of the test compounds for a specified duration (e.g., 24, 48, or 72 hours).
Add MTT solution to each well and incubate to allow the formation of formazan crystals.
Dissolve the formazan crystals in a suitable solvent (e.g., DMSO) and measure the absorbance at a specific wavelength.
Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[13]
V. Structure-Activity Relationships (SAR): Guiding Future Drug Design
While specific SAR studies on 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone derivatives are not yet extensively reported, valuable insights can be drawn from related compound classes.
Substitution on the Aromatic Rings: The position and nature of substituents on both the bromophenyl and nitrophenyl rings are expected to significantly impact biological activity. Electron-withdrawing or -donating groups can modulate the electronic properties of the molecule, influencing its binding affinity and reactivity.
Modification of the Ether Linkage: Replacing the ether oxygen with sulfur (thioether) or an amino group (aminoether) could alter the compound's flexibility, polarity, and hydrogen bonding capacity.
Alterations to the Ethanone Core: Reduction of the ketone to a hydroxyl group or its conversion to an oxime could lead to derivatives with different biological profiles.
The 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone scaffold represents a promising starting point for the development of novel therapeutic agents. This technical guide has provided a comprehensive overview of the synthesis, characterization, and potential biological activities of this class of compounds. The synthetic route via the Williamson ether synthesis is well-established and allows for the facile generation of a diverse library of analogs.
Future research in this area should focus on:
Systematic SAR studies to identify the key structural features that govern biological activity and selectivity.
Mechanism of action studies to elucidate the molecular targets and pathways through which these compounds exert their effects.
In vivo evaluation of the most promising candidates in relevant animal models of disease.
By leveraging the principles and methodologies outlined in this guide, researchers can unlock the full therapeutic potential of this versatile and intriguing class of molecules.
VII. References
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A Technical Guide to the Predicted Biological Activity and Experimental Evaluation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a synthetic organic compound whose biological potential has not been extensively characte...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared for: Researchers, Scientists, and Drug Development Professionals
Abstract
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a synthetic organic compound whose biological potential has not been extensively characterized in publicly available literature. However, its chemical architecture, featuring an α-aryloxy-acetophenone core substituted with a 4-bromophenyl ring and a 4-nitrophenoxy moiety, suggests a high probability of significant pharmacological activity. Analysis of these structural motifs, which are prevalent in a wide range of bioactive molecules, allows for the formulation of clear, testable hypotheses. This guide posits that the compound possesses potential anticancer, antimicrobial, and anti-inflammatory properties. We provide a structured, in-depth framework for the systematic evaluation of these activities, detailing validated experimental protocols for cytotoxicity screening, antimicrobial susceptibility testing, and anti-inflammatory assays. Furthermore, this document outlines logical next steps for mechanistic studies and hit-to-lead optimization, serving as a comprehensive roadmap for investigating this promising chemical entity.
Introduction: Rationale for Investigation
The process of drug discovery often begins with identifying novel chemical scaffolds that possess the potential for therapeutic activity. The structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone presents a compelling case for investigation based on the established pharmacological relevance of its constituent parts.
The molecule consists of a central ethanone linker. One side is attached to a 4-bromophenyl group, and the other is connected via an ether linkage to a 4-nitrophenoxy group. This specific arrangement of aromatic rings, a ketone, and an ether linkage provides a rigid yet versatile backbone for potential interactions with biological targets.
The Pharmacophoric Significance of its Structural Motifs
The rationale for investigating this compound is built upon the well-documented bioactivities of its core components:
Acetophenone Core: Acetophenones are a class of naturally occurring phenolic compounds. Derivatives have demonstrated a wide spectrum of pharmacological effects, including cytotoxic, antimicrobial, anti-inflammatory, and antioxidant activities, making the core structure a privileged scaffold in medicinal chemistry.[1][2]
4-Bromophenyl Moiety: The inclusion of a bromine atom on a phenyl ring is a common strategy in drug design. Halogenation can enhance lipophilicity, improve membrane permeability, and facilitate specific halogen bonding interactions with target proteins. Bromophenyl groups are integral to compounds developed for anticonvulsant, antibacterial[3], and anti-Alzheimer's applications[4], and serve as key intermediates for anticancer and anti-inflammatory agents.[5]
4-Nitrophenoxy Moiety: Nitroaromatic compounds are potent pharmacophores with a long history in medicine.[6] The strong electron-withdrawing nature of the nitro group can profoundly influence a molecule's electronic properties and reactivity. This moiety is found in numerous drugs with antibacterial, antifungal, and antitumoral activities.[7][8][9] Notably, compounds containing a nitrophenyl group have been developed as selective anti-inflammatory agents, suggesting this part of the molecule could be crucial for its bioactivity.[10]
The combination of these three motifs in a single molecule creates a novel chemical entity with a high probability of interacting with multiple biological pathways, justifying a systematic screening campaign.
Predicted Biological Activities and Mechanistic Hypotheses
Based on the structure-activity relationships of analogous compounds, we hypothesize three primary areas of biological activity for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Anticancer and Cytotoxic Potential
Many nitroaromatic compounds and acetophenone derivatives exhibit potent cytotoxicity against cancer cell lines.[1][6] The mechanism often involves the induction of oxidative stress or direct interference with cellular signaling pathways, leading to apoptosis. We hypothesize that the subject compound will exhibit selective cytotoxicity against cancer cells compared to normal cells.
Antimicrobial Activity
The nitro group is a classic feature of antimicrobial agents, such as metronidazole. Its reduction within microbial cells can generate reactive nitroso intermediates that damage DNA and other vital macromolecules.[8] Additionally, brominated phenyl rings are present in various antibacterial agents.[3] We predict that the compound will demonstrate inhibitory activity against a panel of pathogenic bacteria and potentially fungi.
Anti-inflammatory Effects
Certain nitrophenyl-containing molecules are known to be selective inhibitors of inflammatory enzymes like cyclooxygenase-2 (COX-2).[10] Inflammation is also mediated by signaling molecules like nitric oxide (NO), produced by inducible nitric oxide synthase (iNOS). We hypothesize that the compound may inhibit the production of pro-inflammatory mediators in immune cells like macrophages.[11][12]
Experimental Design for Biological Evaluation
A tiered screening approach is recommended to efficiently evaluate the predicted biological activities. The workflow begins with broad primary screening and progresses to more specific secondary and mechanistic assays for promising hits.
High-Level Experimental Workflow
The following diagram illustrates the proposed screening cascade.
Caption: A tiered workflow for evaluating the compound's bioactivity.
Protocol 1: In Vitro Cytotoxicity Screening (MTT Assay)
This assay provides a quantitative measure of a compound's ability to inhibit cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[13]
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the compound against various human cancer cell lines and a non-cancerous cell line.[14]
Methodology:
Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast, HeLa for cervical) and a non-cancerous line (e.g., HEK293 for embryonic kidney) in their recommended media with 10% FBS and 1% penicillin-streptomycin at 37°C and 5% CO₂.[13][14]
Cell Seeding: Seed the cells into 96-well plates at a density of 5,000–10,000 cells per well and allow them to adhere for 24 hours.[13]
Compound Preparation: Prepare a 10 mM stock solution of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in DMSO. Create serial dilutions in complete culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration should not exceed 0.5%.[13]
Treatment: Replace the medium in the wells with 100 µL of the prepared compound dilutions. Include vehicle controls (medium with 0.5% DMSO) and untreated controls.[13]
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert MTT into formazan crystals.[13]
Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[14]
Measurement: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.
This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15][16]
Objective: To determine the MIC of the compound against representative Gram-positive and Gram-negative bacteria.
Methodology:
Bacterial Strains: Use standard quality control strains such as Staphylococcus aureus (ATCC 29213) and Escherichia coli (ATCC 25922).
Inoculum Preparation: Prepare a bacterial suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in cation-adjusted Mueller-Hinton Broth (CAMHB) to obtain a range of concentrations (e.g., 128 µg/mL to 0.25 µg/mL).
Inoculation: Dilute the bacterial suspension and add it to each well to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[17]
Controls: Include a positive control (broth + inoculum, no compound), a negative control (broth only), and a control with a known antibiotic (e.g., Ciprofloxacin).
Incubation: Incubate the plates at 35°C for 18-24 hours.[17]
Result Interpretation: The MIC is the lowest concentration of the compound where no visible bacterial growth (turbidity) is observed.
Data Presentation:
Bacterial Strain
Compound MIC (µg/mL)
Positive Control (Ciprofloxacin) MIC (µg/mL)
S. aureus (Gram-positive)
Experimental Value
~0.5
| E. coli (Gram-negative) | Experimental Value | ~0.015 |
Protocol 3: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)
This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in macrophages stimulated with lipopolysaccharide (LPS), a common model for inflammation.[12]
Objective: To evaluate the anti-inflammatory potential of the compound by quantifying its effect on NO production.
Methodology:
Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM with 10% FBS.
Cell Seeding: Seed the cells into a 96-well plate at a density of 5 x 10⁴ cells per well and allow them to adhere overnight.
Treatment: Pre-treat the cells with various concentrations of the test compound (e.g., 1-50 µM) for 1 hour.
Stimulation: Induce inflammation by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.
Incubation: Incubate the plate for 24 hours at 37°C.
Nitrite Measurement (Griess Assay):
Transfer 50 µL of the cell culture supernatant from each well to a new plate.
Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes in the dark.
Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.
Measure the absorbance at 540 nm.
Data Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve. Determine the percentage of NO inhibition relative to the LPS-only treated cells. A parallel MTT assay should be run to ensure that the observed inhibition is not due to cytotoxicity.
Data Presentation:
Compound Conc. (µM)
NO Production (% of LPS Control)
Cell Viability (%)
0 (LPS only)
100
100
1
Experimental Value
Experimental Value
10
Experimental Value
Experimental Value
| 50 | Experimental Value | Experimental Value |
Advanced Mechanistic Studies
Should the primary screening yield positive results, the following studies are logical next steps to elucidate the compound's mechanism of action.
Determining the Mechanism of Cell Death
If the compound shows selective cytotoxicity, it is crucial to determine whether it induces apoptosis (programmed cell death) or necrosis (uncontrolled cell death).
Principle: Early apoptotic cells expose phosphatidylserine on the outer cell membrane, which Annexin V binds to. Late apoptotic or necrotic cells have compromised membranes that allow PI to enter and stain the DNA.
Workflow: Treat cancer cells with the IC₅₀ concentration of the compound, stain with FITC-conjugated Annexin V and PI, and analyze the cell populations using flow cytometry.[14]
Caption: Hypothesized interference with apoptotic signaling pathways.
Hit-to-Lead Optimization Strategy
A positive "hit" from this screening cascade warrants a structure-activity relationship (SAR) study to develop more potent and selective "lead" compounds.
Caption: A decision tree for a structure-activity relationship (SAR) study.
Conclusion
While 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an understudied molecule, a thorough analysis of its chemical structure provides a strong, scientifically-grounded rationale for its investigation as a potential therapeutic agent. The presence of pharmacologically validated motifs—the acetophenone core, a bromophenyl ring, and a nitrophenoxy group—points toward probable anticancer, antimicrobial, and anti-inflammatory activities. The experimental protocols detailed in this guide offer a robust and systematic framework for validating these hypotheses. Successful identification of bioactivity through this screening cascade would establish this compound as a valuable hit compound, paving the way for further mechanistic studies and lead optimization efforts in drug discovery.
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An In-Depth Technical Guide to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone: Synthesis, Characterization, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals Introduction 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxy ketone derivative that holds significant potential as a versatile building block i...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxy ketone derivative that holds significant potential as a versatile building block in medicinal chemistry and materials science. The molecular architecture, featuring a brominated phenyl ring linked to a nitrophenoxy moiety via a keto-ethyl bridge, presents multiple reactive sites for further chemical transformations. The presence of the electron-withdrawing nitro group and the halogenated phenyl ring suggests that this compound and its derivatives could exhibit interesting biological activities. This guide provides a comprehensive overview of a plausible synthetic route, detailed characterization, and an exploration of the potential biological applications of this compound, drawing upon established chemical principles and data from structurally related molecules.
Synthesis and Mechanism: A Plausible Route via Williamson Ether Synthesis
The most direct and widely applicable method for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is the Williamson ether synthesis.[1][2][3] This classical organic reaction involves the nucleophilic substitution of a halide by an alkoxide or, in this case, a phenoxide. The reaction proceeds via an SN2 mechanism, where the phenoxide ion attacks the electrophilic carbon atom bearing the leaving group.[1][4]
The proposed synthesis involves the reaction of 4-nitrophenol with 2-bromo-1-(4-bromophenyl)ethanone. The acidic proton of the hydroxyl group of 4-nitrophenol is first abstracted by a base, typically a carbonate or hydroxide, to form the more nucleophilic 4-nitrophenoxide ion. This phenoxide then displaces the bromide ion from the α-carbon of 2-bromo-1-(4-bromophenyl)ethanone.
Caption: Synthetic scheme for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Hexane and Ethyl acetate for chromatography
Procedure:
Reaction Setup: To a solution of 4-nitrophenol (1.0 equivalent) in anhydrous acetone in a round-bottom flask, add anhydrous potassium carbonate (1.5 equivalents).
Addition of Electrophile: Stir the mixture at room temperature for 15-20 minutes. To this suspension, add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.0 equivalent) in anhydrous acetone dropwise over 10-15 minutes.
Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.
Work-up: After completion of the reaction, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude product.
Extraction: Dissolve the crude residue in dichloromethane and wash successively with saturated aqueous sodium bicarbonate solution and brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Structural Characterization
The structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone can be unequivocally confirmed through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
Caption: Molecular properties of the target compound.
Predicted Spectroscopic Data
Spectroscopic Technique
Expected Characteristic Peaks/Signals
¹H NMR (CDCl₃)
δ ~8.2 ppm (d, 2H, Ar-H ortho to NO₂), δ ~7.9 ppm (d, 2H, Ar-H ortho to C=O), δ ~7.6 ppm (d, 2H, Ar-H meta to C=O), δ ~7.0 ppm (d, 2H, Ar-H meta to NO₂), δ ~5.3 ppm (s, 2H, -O-CH₂-C=O)
¹³C NMR (CDCl₃)
δ ~190 ppm (C=O), δ ~163 ppm (Ar-C-O), δ ~142 ppm (Ar-C-NO₂), Aromatic carbons in the range δ ~115-135 ppm, δ ~70 ppm (-O-CH₂-)
Molecular ion peak (M⁺) at m/z 335/337 (due to Br isotopes), fragments corresponding to the loss of the nitrophenoxy group and other characteristic cleavages.
Potential Biological Activity
Derivatives of phenoxy ethanone and bromophenyl compounds have been reported to possess a range of biological activities, particularly antimicrobial and antifungal properties.[8][9] The combination of these structural motifs in 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone suggests that it could be a promising candidate for biological evaluation.
Antimicrobial and Antifungal Potential
Phenoxy Derivatives: Phenoxyethanol and its derivatives are known for their antimicrobial properties and are used as preservatives in various products.[9] The phenoxy moiety can interfere with microbial cell membranes and essential enzymatic processes.
Bromophenyl Compounds: The presence of a bromine atom on the phenyl ring can enhance the lipophilicity of the molecule, potentially facilitating its transport across microbial cell membranes. Several bromophenyl derivatives have demonstrated significant antibacterial and antifungal activity.[10][11]
Nitroaromatics: Nitroaromatic compounds are known to exhibit a broad spectrum of biological activities, including antibacterial effects.[12]
Given these precedents, it is hypothesized that 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone may exhibit inhibitory activity against various bacterial and fungal strains.
Caption: General workflow for antimicrobial screening.
Protocol for In Vitro Antifungal Susceptibility Testing (Example)
A common method to assess antifungal activity is the mycelial growth inhibition assay.[8]
Compound Preparation: Dissolve the test compound in a suitable solvent like DMSO to prepare a stock solution.
Media Preparation: Incorporate the stock solution into a molten Potato Dextrose Agar (PDA) medium to achieve the desired final concentrations. Control plates should contain the solvent at the same final concentration.
Inoculation: Place a mycelial disc from a fresh culture of the test fungus onto the center of the agar plates.
Incubation: Incubate the plates at an appropriate temperature (e.g., 25-28 °C) until significant growth is observed in the control plates.
Data Collection and Analysis: Measure the diameter of the fungal colony in both control and treated plates. Calculate the percentage of mycelial growth inhibition using the formula: % Inhibition = [(dc - dt) / dc] * 100, where 'dc' is the colony diameter in the control and 'dt' is the colony diameter in the treated plate.[8]
Conclusion
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a molecule of significant interest for synthetic and medicinal chemists. Its straightforward synthesis via the Williamson ether reaction makes it an accessible building block for the creation of more complex derivatives. Based on the structural motifs present, this compound is a promising candidate for screening for antimicrobial and antifungal activities. The detailed synthetic protocol and predicted characterization data provided in this guide serve as a valuable resource for researchers looking to explore the chemistry and potential applications of this and related α-aryloxy ketones. Further investigation into its biological profile is warranted to fully elucidate its therapeutic potential.
Application Notes and Protocols for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in Organic Synthesis
Introduction: Unveiling a Versatile Synthetic Building Block 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a tailored α-aryloxy ketone that holds significant promise as a versatile intermediate in modern organic synthe...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling a Versatile Synthetic Building Block
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a tailored α-aryloxy ketone that holds significant promise as a versatile intermediate in modern organic synthesis. Its molecular architecture, characterized by a brominated phenyl ring, a ketone carbonyl, and a nitrophenoxy ether linkage, presents multiple reactive sites. This unique combination of functional groups allows for a diverse range of chemical transformations, making it a valuable precursor for the synthesis of complex heterocyclic systems and other pharmacologically relevant scaffolds.
The electron-withdrawing nature of the 4-nitrophenoxy group enhances the acidity of the α-protons, facilitating enolate formation. The carbonyl group itself is a prime site for nucleophilic attack and condensation reactions. Furthermore, the carbon-bromine bond on the phenyl ring opens the door for various cross-coupling reactions, enabling the introduction of additional molecular complexity. This document provides a comprehensive guide to the synthesis, characterization, and potential synthetic applications of this promising, yet underutilized, building block.
Physicochemical Properties and Spectroscopic Data
A thorough understanding of the physicochemical properties and spectroscopic signature of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is paramount for its effective use in synthesis. The table below summarizes its key characteristics.
Property
Value
Molecular Formula
C₁₄H₁₀BrNO₄
Molecular Weight
336.14 g/mol
CAS Number
111946-84-0
Appearance
Expected to be a solid
Solubility
Expected to be soluble in common organic solvents like DMF, DMSO, and chlorinated solvents.
Expected Spectroscopic Data
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the 4-bromophenyl and 4-nitrophenyl rings. The two doublets of the 4-bromophenyl group will likely appear in the range of δ 7.6-7.9 ppm. The two doublets for the 4-nitrophenyl group are expected to be further downfield due to the electron-withdrawing nitro group, likely in the range of δ 7.0-7.2 ppm and δ 8.2-8.4 ppm. A key singlet for the methylene protons (-CH₂-) adjacent to the carbonyl and the ether oxygen is anticipated around δ 5.3-5.6 ppm.
¹³C NMR: The carbon NMR spectrum will be characterized by signals for the carbonyl carbon (around 190-195 ppm), the methylene carbon (around 70-75 ppm), and the aromatic carbons. The carbon bearing the bromine will be in the typical range for C-Br (around 125-130 ppm), and the carbon bearing the nitro group will be significantly deshielded.
IR Spectroscopy: The infrared spectrum will prominently feature a strong absorption band for the carbonyl (C=O) stretch, expected in the range of 1690-1710 cm⁻¹. Other characteristic peaks will include those for the C-O-C ether linkage (around 1240-1260 cm⁻¹ and 1020-1040 cm⁻¹), the C-Br stretch (around 500-600 cm⁻¹), and the symmetric and asymmetric stretches of the nitro group (around 1520 cm⁻¹ and 1350 cm⁻¹).[1][2]
Synthesis Protocol: A Representative Procedure
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone can be achieved through a Williamson ether synthesis, a robust and widely used method for forming ethers. This involves the reaction of an α-haloketone with a phenoxide. In this case, 2-bromo-1-(4-bromophenyl)ethanone serves as the electrophile and the sodium or potassium salt of 4-nitrophenol acts as the nucleophile.
Workflow for the Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Caption: Synthetic workflow for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Detailed Experimental Protocol
Materials:
2-Bromo-1-(4-bromophenyl)ethanone
4-Nitrophenol
Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)
N,N-Dimethylformamide (DMF) or Acetone
Ethyl acetate (EtOAc)
Hexane
Brine solution
Anhydrous Magnesium Sulfate (MgSO₄)
Procedure:
Preparation of the Phenoxide: To a stirred solution of 4-nitrophenol (1.0 eq) in anhydrous DMF or acetone in a round-bottom flask, add anhydrous potassium carbonate (1.5 eq) or sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).
Reaction: Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the phenoxide. To this mixture, add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.0 eq) in the same solvent dropwise.
Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting materials. The reaction is typically stirred at room temperature for 12-24 hours or gently heated to 50-60 °C to expedite the conversion.
Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Application Notes: A Gateway to Heterocyclic Chemistry and Beyond
The strategic placement of functional groups in 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone makes it a highly valuable intermediate for the synthesis of a variety of complex organic molecules, particularly heterocycles which are prevalent in medicinal chemistry.[3]
Synthesis of Substituted Benzofurans
Benzofurans are a class of heterocyclic compounds found in many natural products and pharmaceuticals exhibiting a wide range of biological activities. α-Phenoxyacetophenones are well-established precursors for the synthesis of 2- or 3-arylbenzofurans through acid-catalyzed cyclodehydration.[4]
Caption: Proposed synthesis of a benzofuran derivative.
In this proposed pathway, treatment of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone with a strong acid catalyst such as polyphosphoric acid (PPA) or Eaton's reagent would protonate the carbonyl oxygen, activating the ortho-position of the 4-nitrophenoxy ring towards intramolecular electrophilic attack by the enol or enolate intermediate. Subsequent dehydration would lead to the formation of a highly functionalized benzofuran derivative. The bromine and nitro groups offer further handles for subsequent synthetic modifications.
Precursor for Chalcone and Flavonoid Synthesis
Chalcones (1,3-diaryl-2-propen-1-ones) are important biosynthetic precursors of flavonoids and exhibit a wide range of pharmacological activities.[5] They are typically synthesized via a Claisen-Schmidt condensation between an acetophenone derivative and an aromatic aldehyde. 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone can serve as a precursor to a functionalized acetophenone through cleavage of the ether bond, or be used in reactions where the α-substituent is displaced.
A more direct application involves the reaction of the enolate of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone with an aldehyde.
Proposed Claisen-Schmidt Condensation Pathway:
Enolate Formation: Treatment of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone with a base (e.g., NaOH or KOH in ethanol) would generate the corresponding enolate.
Aldol Condensation: The enolate would then react with a suitable aromatic aldehyde in an aldol addition reaction.
Dehydration: The resulting β-hydroxy ketone would readily dehydrate under the reaction conditions to yield the α,β-unsaturated ketone, a highly substituted chalcone derivative.
This approach would lead to chalcones with a unique substitution pattern, offering new avenues for the exploration of their biological activities.
Platform for Cross-Coupling Reactions
The presence of a bromine atom on one of the phenyl rings provides a valuable handle for palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings.[6] This allows for the introduction of a wide variety of substituents, including alkyl, aryl, and alkynyl groups, further diversifying the molecular scaffolds that can be accessed from this starting material.
Conclusion: A Building Block with Untapped Potential
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a strategically designed molecule with significant, yet largely unexplored, potential in organic synthesis. Its inherent reactivity, stemming from the interplay of its constituent functional groups, makes it a powerful tool for the construction of complex and biologically relevant molecules. The protocols and application notes provided herein offer a solid foundation for researchers and drug development professionals to harness the synthetic utility of this versatile building block, paving the way for the discovery of novel chemical entities.
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The Versatile α-Aryloxyketone: A Technical Guide to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in Heterocyclic Synthesis
This document provides an in-depth guide for researchers, medicinal chemists, and professionals in drug development on the strategic applications of 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone as a pivotal building bloc...
Author: BenchChem Technical Support Team. Date: January 2026
This document provides an in-depth guide for researchers, medicinal chemists, and professionals in drug development on the strategic applications of 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone as a pivotal building block for the synthesis of diverse heterocyclic scaffolds. We will explore its synthesis, characterization, and detailed protocols for its conversion into valuable heterocyclic systems, underpinned by mechanistic insights and practical considerations.
Introduction: The Strategic Importance of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxyketone, a class of compounds that has garnered significant attention in synthetic organic chemistry due to its inherent reactivity and potential for facile cyclization into various heterocyclic frameworks. The molecule's architecture is particularly noteworthy, featuring:
An α-aryloxy moiety , which is a precursor for intramolecular cyclization reactions.
A carbonyl group , which activates the adjacent methylene group and serves as a handle for various chemical transformations.
A 4-bromophenyl group , offering a site for further functionalization through cross-coupling reactions.
A 4-nitrophenoxy group , which can influence the electronic properties of the molecule and can be a site for further chemical modification.
These features make 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone a highly versatile intermediate for the construction of heterocycles such as benzofurans and quinoxalines, which are prevalent motifs in numerous biologically active compounds and functional materials.
Synthesis and Characterization of the Building Block
The synthesis of 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone is a two-step process commencing with the α-bromination of 4-bromoacetophenone, followed by a Williamson ether synthesis with 4-nitrophenol.
Step 1: Synthesis of 2-Bromo-1-(4-bromophenyl)ethanone
The initial step involves the selective bromination of the α-carbon of 4-bromoacetophenone. This reaction is typically achieved using a brominating agent in a suitable solvent.
Protocol 1: α-Bromination of 4-Bromoacetophenone
Reagent/Solvent
Molar Equiv.
Quantity
4-Bromoacetophenone
1.0
(e.g., 10.0 g)
Bromine (Br₂)
1.05
(e.g., 2.7 mL)
Glacial Acetic Acid
-
(e.g., 50 mL)
Procedure:
In a fume hood, dissolve 4-bromoacetophenone in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.
Slowly add bromine to the stirred solution at room temperature. The reaction is exothermic, and the color of the solution will change from reddish-brown to yellow.
After the addition is complete, stir the reaction mixture at room temperature for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.
Filter the solid, wash with copious amounts of water to remove acetic acid, and then with a small amount of cold ethanol.
Dry the product under vacuum to obtain 2-bromo-1-(4-bromophenyl)ethanone as a white to off-white solid.
Expected Spectroscopic Data for 2-Bromo-1-(4-bromophenyl)ethanone: [1]
The synthesized α-bromoketone is then subjected to a Williamson ether synthesis with 4-nitrophenol to yield the target compound. This reaction proceeds via an SN2 mechanism where the phenoxide ion acts as a nucleophile.[2]
Protocol 2: Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Reagent/Solvent
Molar Equiv.
Quantity
2-Bromo-1-(4-bromophenyl)ethanone
1.0
(e.g., 5.0 g)
4-Nitrophenol
1.1
(e.g., 2.7 g)
Potassium Carbonate (K₂CO₃)
1.5
(e.g., 3.7 g)
Acetone
-
(e.g., 100 mL)
Procedure:
To a stirred suspension of 4-nitrophenol and potassium carbonate in acetone in a round-bottom flask, add 2-bromo-1-(4-bromophenyl)ethanone.
Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.
After completion, cool the mixture to room temperature and filter off the inorganic salts.
Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.
Recrystallize the crude product from ethanol to afford pure 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone.
Expected Characterization Data:
¹H NMR: Signals corresponding to the protons of the 4-bromophenyl and 4-nitrophenoxy rings, and a singlet for the methylene protons adjacent to the carbonyl and ether linkage.
¹³C NMR: Resonances for the carbonyl carbon, the carbons of the two aromatic rings, and the methylene carbon.
IR Spectroscopy: Characteristic absorption bands for the carbonyl group (C=O) around 1700 cm⁻¹, the ether linkage (C-O-C), and the nitro group (NO₂).
Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of C₁₄H₁₀BrNO₄.
Application in Heterocyclic Synthesis
Synthesis of 2-(4-Bromophenyl)-6-nitrobenzofuran
A key application of 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone is its intramolecular cyclization to form substituted benzofurans. This can be achieved under acidic conditions, such as using polyphosphoric acid (PPA) or Eaton's reagent.[3][4]
Heat polyphosphoric acid to 80-90 °C in a round-bottom flask with mechanical stirring.
Slowly add 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone to the hot PPA.
Maintain the temperature and continue stirring for 1-2 hours, monitoring the reaction by TLC.
After the reaction is complete, cool the mixture and carefully pour it onto crushed ice.
The product will precipitate out of the solution. Filter the solid, wash it thoroughly with water, and then with a dilute sodium bicarbonate solution.
Dry the crude product and recrystallize from a suitable solvent (e.g., ethanol or acetic acid) to obtain pure 2-(4-bromophenyl)-6-nitrobenzofuran.
Causality Behind Experimental Choices:
Polyphosphoric Acid (PPA): PPA serves as both a strong acid catalyst and a dehydrating agent. The acidic environment facilitates the protonation of the carbonyl oxygen, making the adjacent carbon more electrophilic for the intramolecular Friedel-Crafts type acylation on the electron-rich nitrophenoxy ring.
Heating: The reaction requires thermal energy to overcome the activation barrier for the intramolecular cyclization.
Reaction Workflow Diagram:
Caption: Synthetic pathway to 2-(4-Bromophenyl)-6-nitrobenzofuran.
Synthesis of 2-(4-Bromophenyl)-3-(4-nitrophenoxymethyl)quinoxaline
The α-aryloxyketone can also be utilized in the synthesis of quinoxalines. The reaction with an o-phenylenediamine derivative proceeds via a condensation reaction followed by cyclization.[5]
Protocol 4: Quinoxaline Synthesis
Reagent/Solvent
Molar Equiv.
Quantity
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
1.0
(e.g., 1.0 g)
o-Phenylenediamine
1.0
(e.g., 0.3 g)
Ethanol
-
(e.g., 20 mL)
Acetic Acid (catalytic)
-
(a few drops)
Procedure:
Dissolve 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone and o-phenylenediamine in ethanol in a round-bottom flask.
Add a few drops of glacial acetic acid as a catalyst.
Reflux the mixture for 3-4 hours, monitoring the reaction by TLC.
Upon completion, cool the reaction mixture to room temperature. The product may precipitate out.
If precipitation occurs, filter the solid and wash with cold ethanol. If not, reduce the solvent volume under vacuum and induce crystallization.
Recrystallize the crude product from a suitable solvent to obtain pure 2-(4-bromophenyl)-3-(4-nitrophenoxymethyl)quinoxaline.
Mechanistic Rationale:
The reaction is initiated by the nucleophilic attack of one of the amino groups of o-phenylenediamine on the carbonyl carbon of the α-aryloxyketone. This is followed by dehydration to form an enamine intermediate. Subsequent intramolecular cyclization and aromatization lead to the formation of the quinoxaline ring.
Experimental Workflow Diagram:
Caption: Workflow for the synthesis of substituted quinoxaline.
Conclusion
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a readily accessible and highly versatile building block for the synthesis of a variety of heterocyclic compounds. The protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize this valuable intermediate in their synthetic endeavors, paving the way for the discovery of novel molecules with potential applications in medicine and materials science.
Taylor & Francis Online. Synthesis, crystal structure and DFT study of 2-(3-bromophenyl)-1-(4-morpholinyl)ethanone. [Link]
The Royal Society of Chemistry. Supporting Information A New and Versatile One-Pot Strategy to synthesize alpha- Bromoketones from Secondary Alcohols Using Ammo. [Link]
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Jiangxi Normal University. QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. [Link]
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ResearchGate. (PDF) Syntheses of 2-Benzylbenzofuran Derivatives and 2-Aryl-nitrochroman Derivatives from Nitroalkene Precursors. [Link]
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Application Notes & Protocols: Exploring the Reaction Mechanisms of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Abstract 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a versatile α-phenoxyketone that serves as a valuable intermediate in synthetic organic chemistry. Its structure incorporates several key reactive sites: an electr...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a versatile α-phenoxyketone that serves as a valuable intermediate in synthetic organic chemistry. Its structure incorporates several key reactive sites: an electrophilic carbonyl carbon, an adjacent α-carbon activated by both the carbonyl and the phenoxy group, acidic α-protons, and an electron-deficient nitrophenoxy moiety. This unique combination of functional groups allows for a diverse range of chemical transformations. This guide provides an in-depth exploration of the primary reaction mechanisms involving this compound, offering detailed experimental protocols for its synthesis and subsequent reactions. The methodologies are designed for researchers, scientists, and drug development professionals, emphasizing the causality behind experimental choices to ensure reproducibility and deeper mechanistic understanding.
Synthesis via Williamson Ether Synthesis
The most common and efficient route to synthesize 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is through a Williamson ether synthesis. This reaction proceeds via an SN2 mechanism, where a phenoxide nucleophile displaces a halide from an α-haloketone.[1][2]
Mechanistic Rationale
The synthesis involves the reaction of 4-nitrophenol with a base (e.g., potassium carbonate) to generate the more nucleophilic 4-nitrophenoxide ion. This ion then attacks the electrophilic α-carbon of 2-bromo-1-(4-bromophenyl)ethanone. The adjacent carbonyl group significantly enhances the electrophilicity of the α-carbon, making it highly susceptible to nucleophilic attack and facilitating the displacement of the bromide leaving group.[3][4] The choice of a polar aprotic solvent like acetone or DMF is crucial as it solvates the potassium cation without hindering the reactivity of the phenoxide nucleophile.[5]
Experimental Workflow: Synthesis
Caption: Workflow for the synthesis of the title compound.
Detailed Synthesis Protocol
Reagent Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-nitrophenol (1.39 g, 10 mmol), 2-bromo-1-(4-bromophenyl)ethanone (2.78 g, 10 mmol), and anhydrous potassium carbonate (2.07 g, 15 mmol).[6]
Solvent Addition: Add 100 mL of anhydrous acetone to the flask.
Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC) using a 3:1 hexane:ethyl acetate eluent system.
Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Filter the solid potassium salts and wash the filter cake with a small amount of acetone.
Isolation: Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude solid product.
Purification: Recrystallize the crude solid from hot ethanol to yield the pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone as a crystalline solid.
Characterization: Dry the product under vacuum and characterize by ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry to confirm its identity and purity.
The primary reaction mechanism involving 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is the nucleophilic displacement of the 4-nitrophenoxy group. The electron-withdrawing nitro group stabilizes the resulting phenoxide anion, making it an excellent leaving group.[7]
Mechanistic Rationale
This reaction follows a bimolecular nucleophilic substitution (SN2) pathway.[5] A variety of nucleophiles, including amines, thiols, and alkoxides, can attack the electrophilic α-carbon. The reaction proceeds through a trigonal bipyramidal transition state, leading to the inversion of stereochemistry if the α-carbon were chiral. The presence of the carbonyl group enhances the rate of substitution compared to a standard alkyl halide.[4]
Caption: SN2 displacement of the 4-nitrophenoxide leaving group.
Protocol: Aminolysis with Morpholine
This protocol provides a self-validating system to study the SN2 displacement with an amine nucleophile.
Reaction Setup: In a 50 mL flask, dissolve 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (336 mg, 1 mmol) in 15 mL of acetonitrile.
Nucleophile Addition: Add morpholine (174 mg, 2 mmol, 2 equivalents) to the solution.
Reaction: Stir the mixture at room temperature for 8-12 hours. The formation of the yellow 4-nitrophenoxide byproduct provides a visual indicator of reaction progress.
Monitoring: Follow the disappearance of the starting material using TLC (3:1 hexane:ethyl acetate). The product, being more polar, will have a lower Rf value.
Work-up: Upon completion, dilute the reaction mixture with 30 mL of ethyl acetate and wash with 1M HCl (2 x 15 mL) to remove excess morpholine, followed by saturated sodium bicarbonate solution (15 mL) and brine (15 mL).
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude product via column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to isolate 1-(4-bromophenyl)-2-morpholinoethanone.
Validation: Confirm the structure of the product and the 4-nitrophenol byproduct (recovered from the aqueous acidic washes after basification and extraction) using NMR and MS analysis.
Parameter
Reactant
Nucleophile
Solvent
Temp
Product Yield
Value
Title Compound
Morpholine (2 eq.)
Acetonitrile
RT
>90%
Value
Title Compound
Sodium Methoxide (1.1 eq.)
Methanol
0 °C to RT
>95%
Base-Mediated Reactions via Enolate Formation
The protons on the α-carbon of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone are acidic due to the inductive and resonance effects of the adjacent carbonyl group.[8] Treatment with a strong, non-nucleophilic base can generate an enolate, which is a potent carbon nucleophile.
Mechanistic Rationale
A strong base, such as lithium diisopropylamide (LDA), is required to irreversibly deprotonate the α-carbon, forming a lithium enolate.[9] This enolate exists in equilibrium between its C- and O-isomeric forms but typically reacts with electrophiles at the carbon atom (C-alkylation).[9] The reaction must be conducted under strictly anhydrous conditions at low temperatures to prevent side reactions, such as self-condensation or reaction with the solvent. The enolate can then be trapped with an electrophile, such as an alkyl halide, in a classic α-alkylation reaction.[8][10]
Caption: Mechanism for enolate formation and subsequent alkylation.
Protocol: α-Methylation via Enolate Alkylation
Apparatus Setup: Assemble a flame-dried, three-neck flask under a nitrogen atmosphere, equipped with a magnetic stirrer, a thermometer, and a dropping funnel.
Enolate Formation: Dissolve 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (336 mg, 1 mmol) in 10 mL of anhydrous tetrahydrofuran (THF). Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add a solution of LDA (1.1 mmol, 1.1 eq.) in THF dropwise over 15 minutes. Stir the resulting solution at -78 °C for 30 minutes.
Alkylation: Add methyl iodide (156 mg, 1.1 mmol, 1.1 eq.) to the enolate solution via syringe. Allow the reaction to stir at -78 °C for 1 hour, then warm slowly to room temperature over 2 hours.
Quenching: Quench the reaction by adding 10 mL of saturated aqueous ammonium chloride solution.
Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by flash chromatography to isolate 1-(4-bromophenyl)-1-(4-nitrophenoxy)propan-2-one.
Validation: Characterize the product by NMR to confirm the addition of the methyl group at the α-position. The disappearance of the α-methylene singlet (~5.4 ppm) and the appearance of a quartet and a doublet will confirm the reaction's success.
Comparative Reactivity & Potential Side Reactions
While the SN2 displacement and enolate formation are the dominant pathways, other transformations are theoretically possible, though less favorable under typical conditions.
Nucleophilic Aromatic Substitution (SNAr): A very strong nucleophile could potentially attack the electron-deficient nitrophenyl ring, displacing the ether oxygen.[11][12] However, this is kinetically much slower than the SN2 attack at the activated sp³-hybridized α-carbon. The SNAr mechanism requires the formation of a high-energy Meisenheimer complex, making it a less favorable pathway.[11][13]
Favorskii Rearrangement: This rearrangement is characteristic of α-haloketones in the presence of a base.[14][15] For the title compound, this would require the 4-nitrophenoxy group to act as a leaving group in a manner analogous to a halide, which is plausible. This could lead to ring contraction if the starting ketone were cyclic, or to a rearranged carboxylic acid derivative with an alkoxide base. This pathway may compete with simple enolate formation, especially with certain bases.
Reactions at the Bromophenyl Ring: The C-Br bond on the phenyl ring is generally unreactive towards nucleophiles unless under harsh conditions or with transition-metal catalysis (e.g., Suzuki, Buchwald-Hartwig couplings). These reactions represent synthetic modifications of the molecule rather than a core reaction mechanism of the α-phenoxyketone moiety.[16]
Summary and Outlook
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a highly functionalized molecule whose reactivity is dominated by two primary pathways: (1) SN2 displacement of the excellent 4-nitrophenoxide leaving group at the α-carbon, and (2) deprotonation to form a nucleophilic enolate, which can be functionalized with various electrophiles. Understanding these mechanisms allows researchers to strategically use this compound as a key building block for synthesizing a wide range of more complex molecules, including heterocyclic systems and potential pharmaceutical agents. The protocols outlined here provide a robust framework for exploring and exploiting its rich chemistry.
References
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Chemistry LibreTexts. (2023, February 27). 22.0: Chapter Objectives and Introduction to Carbonyl Alpha-Substitution Reactions. Retrieved from [Link]
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Singh, J. (n.d.). Williamson Ether Synthesis. In Name Reactions in Organic Synthesis. Cambridge University Press. Retrieved from [Link]
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Williams, A., et al. (1993). A single transition state in nucleophilic aromatic substitution: reaction of phenolate ions with 2-(4-nitrophenoxy)-4,6-dimethoxy-1,3,5-triazine in aqueous solution. J. Chem. Soc., Perkin Trans. 2, 1703-1707. Retrieved from [Link]
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SpectraBase. (n.d.). ethanone, 1-(4-bromophenyl)-2-[(1-propyl-1H-benzimidazol-2-yl)thio]-. Retrieved from [Link]
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Application Notes and Protocols for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Introduction: Unveiling the Potential of a Versatile α-Aryloxyketone 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxyketone, a class of organic compounds recognized for their utility as versatile synthetic in...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling the Potential of a Versatile α-Aryloxyketone
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxyketone, a class of organic compounds recognized for their utility as versatile synthetic intermediates.[1] The structure, featuring a reactive carbonyl group, a phenoxy ether linkage, and two distinct aromatic rings functionalized with a bromine atom and a nitro group, suggests a rich chemical reactivity and potential for biological activity. The electron-withdrawing nature of the nitro and bromo groups can influence the reactivity of the entire molecule, making it a subject of interest for medicinal chemists and researchers in drug discovery.[2]
This guide provides detailed protocols for the synthesis, purification, and characterization of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. Furthermore, we present comprehensive application notes for the preliminary biological evaluation of this compound, focusing on its potential as an antimicrobial agent and an enzyme inhibitor. These protocols are designed to be self-validating and provide researchers with a solid foundation for exploring the applications of this and similar α-aryloxyketones.
Likely soluble in common organic solvents (e.g., DMSO, DMF, acetone, ethyl acetate) and poorly soluble in water
General knowledge
PART 1: Synthesis and Characterization
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is most readily achieved through a Williamson ether synthesis.[4] This classic and reliable method involves the reaction of an alkoxide with a suitable alkyl halide.[5] In this case, the sodium salt of 4-nitrophenol (the alkoxide) will be reacted with 2-bromo-1-(4-bromophenyl)ethanone (the alkyl halide).
Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone via Williamson Ether Synthesis
This protocol details the nucleophilic substitution reaction between 4-nitrophenoxide and 2-bromo-1-(4-bromophenyl)ethanone. The use of a relatively non-polar solvent like acetone and a weak base like potassium carbonate is a common and effective approach for this type of reaction.
Experimental Workflow for Synthesis
Figure 1: Workflow for the synthesis and characterization of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
Ethanol (for recrystallization)
Round-bottom flask with reflux condenser
Magnetic stirrer with heating mantle
Büchner funnel and filter paper
Rotary evaporator
Separatory funnel
Protocol:
Reactant Preparation: In a dry round-bottom flask, combine 4-nitrophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone.
Addition of Alkyl Halide: To the stirred suspension, add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.0 eq) in acetone dropwise at room temperature.
Reaction: Heat the mixture to reflux and maintain stirring for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts using a Büchner funnel. Wash the filter cake with a small amount of acetone.
Solvent Removal: Combine the filtrate and washings, and remove the acetone using a rotary evaporator.
Extraction: Dissolve the resulting crude residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with 5% aqueous NaOH solution (to remove any unreacted 4-nitrophenol) and brine.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.
Purification by Recrystallization
Recrystallization is a robust technique for purifying solid organic compounds.[7] The choice of solvent is critical; the compound should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[8]
Protocol:
Solvent Selection: In a test tube, add a small amount of the crude product and a few drops of a test solvent (e.g., ethanol, isopropanol, or a mixture of ethyl acetate and hexanes). Heat the mixture to boiling. If the solid dissolves completely and then precipitates upon cooling, the solvent is suitable.
Dissolution: Place the crude product in an Erlenmeyer flask and add the minimum amount of the chosen hot recrystallization solvent to completely dissolve the solid.
Cooling and Crystallization: Allow the solution to cool slowly to room temperature. Further cool the flask in an ice bath to maximize crystal formation.[9]
Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.
Washing and Drying: Wash the crystals with a small amount of cold solvent and dry them in a vacuum oven.
Characterization and Data Analysis
The structure and purity of the synthesized 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone should be confirmed using various spectroscopic methods.
Expected Spectroscopic Data:
¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show distinct signals for the aromatic protons on both the bromophenyl and nitrophenyl rings, as well as a singlet for the methylene (-CH₂-) protons adjacent to the carbonyl and ether linkage. The integration of these signals should correspond to the number of protons in each environment.[10][11]
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display signals for all the unique carbon atoms in the molecule. The carbonyl carbon will appear at a characteristic downfield shift (typically >190 ppm). Aromatic carbons will resonate in the 110-160 ppm range, and the methylene carbon will be observed in the aliphatic region.[12][13]
IR (Infrared) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for the C=O (carbonyl) stretch (around 1700 cm⁻¹), C-O-C (ether) stretches, and strong absorptions corresponding to the nitro group (NO₂) symmetric and asymmetric stretches (around 1520 and 1340 cm⁻¹).[11]
MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound. The isotopic pattern of bromine (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br) will be evident in the molecular ion and bromine-containing fragment peaks.
PART 2: Application Notes - Biological Screening Protocols
The presence of pharmacophoric groups such as the aryloxy ketone moiety suggests that 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone could exhibit biological activity.[14] The following protocols provide a framework for preliminary in vitro screening of its potential antimicrobial and enzyme inhibitory effects.
Protocol for In Vitro Antimicrobial Activity Screening
The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.[1]
Workflow for Antimicrobial Screening
Figure 2: Workflow for determining the Minimum Inhibitory Concentration (MIC) of the test compound.
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
Sterile 96-well microtiter plates
Standard antibiotics/antifungals (positive controls)
Resazurin solution (optional, for viability assessment)
Spectrophotometer (for optical density measurement)
Protocol:
Stock Solution Preparation: Prepare a stock solution of the test compound in DMSO (e.g., 10 mg/mL).
Serial Dilutions: In a 96-well plate, perform two-fold serial dilutions of the stock solution with the appropriate broth medium to achieve a range of concentrations.
Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in broth, adjusted to a specific cell density (e.g., 0.5 McFarland standard for bacteria).[15]
Inoculation: Add the prepared inoculum to each well of the microtiter plate containing the test compound dilutions. Include positive controls (broth with microorganism and standard antimicrobial) and negative controls (broth only).
Incubation: Incubate the plate at the optimal growth temperature for the microorganism (e.g., 37°C for 18-24 hours for bacteria).
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[16] This can be determined by visual inspection or by measuring the optical density at 600 nm. Alternatively, a viability indicator like resazurin can be added, where a color change indicates metabolic activity.[1]
Protocol for General Enzyme Inhibition Screening
This protocol outlines a general method for screening the inhibitory activity of the test compound against a model enzyme using a spectrophotometric assay. The choice of enzyme and substrate will depend on the specific research interest.
Workflow for Enzyme Inhibition Assay
Figure 3: General workflow for an in vitro enzyme inhibition assay.
Materials:
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Target enzyme (e.g., a protease, kinase, or oxidase)
Substrate for the enzyme that produces a colorimetric or fluorometric signal upon conversion
Appropriate assay buffer
Known inhibitor for the target enzyme (positive control)
96-well microtiter plates (UV-transparent or black, depending on the assay)
Microplate reader
Protocol:
Reagent Preparation: Prepare solutions of the enzyme, substrate, and test compound in the assay buffer. The test compound should be serially diluted to obtain a range of concentrations.
Assay Setup: In a 96-well plate, add the assay buffer, the enzyme solution, and the test compound at various concentrations. Include wells with a known inhibitor (positive control) and wells with buffer instead of the inhibitor (negative control).
Pre-incubation: Pre-incubate the plate at the optimal temperature for the enzyme for a short period (e.g., 5-10 minutes) to allow the inhibitor to bind to the enzyme.
Reaction Initiation: Initiate the enzymatic reaction by adding the substrate solution to all wells.
Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance or fluorescence over time at the appropriate wavelength.
Data Analysis: Calculate the initial reaction rates from the linear portion of the kinetic curves. Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration. The IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%, can be determined from this plot.[17][18]
Safety and Handling
α-Haloketones: The precursor, 2-bromo-1-(4-bromophenyl)ethanone, is an α-haloketone and should be handled with care as they are often lachrymatory and skin irritants.
Nitroaromatic Compounds: The final product and the 4-nitrophenol starting material are nitroaromatic compounds, which can be toxic and should be handled in a well-ventilated fume hood.
General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling these chemicals. Avoid inhalation of dust and vapors.
Conclusion
The protocols outlined in this guide provide a comprehensive framework for the synthesis, purification, characterization, and preliminary biological evaluation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. The versatility of the α-aryloxyketone scaffold suggests that this compound could serve as a valuable building block in organic synthesis and a potential lead for the development of new therapeutic agents. The provided screening protocols for antimicrobial and enzyme inhibitory activities offer a starting point for elucidating the biological potential of this and structurally related molecules.
References
Hossain, T. J., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations.
Fragment-based approaches to enzyme inhibition. (n.d.). PubMed Central.[Link]
High-Throughput Screening For The Discovery Of Enzyme Inhibitors. (n.d.). ResearchGate.[Link]
Edmondson, S., et al. (2019). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PubMed Central.[Link]
Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. (2022). MDPI.[Link]
Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations. (2023). ResearchGate.[Link]
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Synthesis and biological evaluation of aryloxyacetamide derivatives as neuroprotective agents. (2016). PubMed.[Link]
2-Bromo-1-(4-bromophenyl)ethanone: Comprehensive Overview and Applications. (n.d.).
Figure S20. 13 C NMR spectrum of 1-(4-Bromophenyl)ethanone oxime (2j). (n.d.). ResearchGate.[Link]
Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press.[Link]
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Synthesis, In Vitro Biological Evaluation of Antiproliferative and Neuroprotective Effects and In Silico Studies of Novel 16E-Arylidene-5α,6α-epoxyepiandrosterone Derivatives. (2023). MDPI.[Link]
How to Carry Out a Recrystallization. (2013). YouTube.[Link]
Synthesis, In Vitro Biological Evaluation of Antiproliferative and Neuroprotective Effects and In Silico Studies of Novel 16E-Arylidene-5α,6α-epoxyepiandrosterone Derivatives. (2023). ResearchGate.[Link]
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Application Notes and Protocols for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in Medicinal Chemistry
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental protocols for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethan...
Author: BenchChem Technical Support Team. Date: January 2026
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental protocols for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This document outlines the compound's utility as a versatile intermediate in the synthesis of novel therapeutic agents and provides detailed methodologies for its synthesis and biological evaluation.
Introduction: A Scaffold with Significant Potential
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a unique chemical entity that holds considerable promise as a building block in medicinal chemistry. Its structure incorporates several key features that make it an attractive starting point for the development of diverse molecular libraries. The presence of a bromophenyl group allows for a wide range of palladium-catalyzed cross-coupling reactions, enabling the introduction of various substituents to explore structure-activity relationships (SAR).[1] The α-phenoxy-ethanone core is a common motif in many biologically active compounds, and the terminal nitro group can be readily reduced to an amine, providing a handle for further functionalization.[2]
These structural attributes suggest that 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone can serve as a versatile precursor for the synthesis of novel compounds with potential applications in various therapeutic areas, including oncology, infectious diseases, and inflammation.
Proposed Medicinal Chemistry Applications
While direct biological activities of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone are not extensively documented, its structural similarity to other known bioactive molecules allows for the formulation of several hypotheses regarding its potential applications in drug discovery.
Precursor for Novel Anticancer Agents
The phenoxyacetamide scaffold and its derivatives have been reported to exhibit significant anti-cancer properties.[2] Additionally, heterocyclic compounds such as thiazoles and oxadiazoles, which can be synthesized from precursors like bromoacetophenones, have demonstrated potent antiproliferative activity.[3][4] The structural backbone of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is well-suited for the synthesis of analogs with potential anticancer efficacy. For instance, the nitro group can be reduced to an amine and subsequently used to form various heterocyclic rings or amide linkages, leading to the generation of diverse chemical entities for screening.
Development of Antimicrobial Agents
Phenoxy acetic acid derivatives have been evaluated as antimycobacterial agents, showing promising activity against Mycobacterium tuberculosis.[5] Furthermore, thiazole derivatives synthesized from p-bromoacetophenone have displayed significant antimicrobial activity.[3] By modifying the 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone scaffold, it is plausible to develop novel compounds with antibacterial or antifungal properties. The bromophenyl moiety can be functionalized to modulate lipophilicity and electronic properties, which are critical for antimicrobial efficacy.
Synthesis of Anti-inflammatory Compounds
Certain phenoxy acetic acid derivatives have been identified as selective cyclooxygenase-2 (COX-2) inhibitors, a key target in the development of anti-inflammatory drugs.[6] The core structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone can be chemically manipulated to yield molecules that mimic the binding of known COX-2 inhibitors. This could involve, for example, the conversion of the ketone to other functional groups or the elaboration of the phenoxy ring system to enhance selectivity and potency.
Experimental Protocols
The following protocols are provided as a guide for the synthesis, derivatization, and biological evaluation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and its analogs.
Protocol 1: Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
This protocol describes the synthesis of the title compound from commercially available starting materials. The reaction involves a nucleophilic substitution of bromide from 2-bromo-1-(4-bromophenyl)ethanone by the phenoxide of 4-nitrophenol.
Materials:
2-bromo-1-(4-bromophenyl)ethanone
4-nitrophenol
Potassium carbonate (K₂CO₃)
Acetone (anhydrous)
Dichloromethane (DCM)
Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Hexane and Ethyl Acetate for chromatography
Procedure:
To a solution of 4-nitrophenol (1.0 eq) in anhydrous acetone, add potassium carbonate (1.5 eq).
Stir the mixture at room temperature for 20 minutes.
Add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.05 eq) in anhydrous acetone dropwise to the reaction mixture.
Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Dissolve the crude product in dichloromethane and wash with saturated sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to yield pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Characterization:
The structure of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.
Caption: Synthetic workflow for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Protocol 2: Reduction of the Nitro Group and Amide Coupling
This protocol details a two-step process to derivatize the title compound, demonstrating its utility as a synthetic intermediate.
Step A: Reduction of the Nitro Group
Materials:
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Tin(II) chloride dihydrate (SnCl₂·2H₂O)
Ethanol
Ethyl acetate
Saturated sodium bicarbonate solution
Procedure:
Dissolve 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (1.0 eq) in ethanol.
Add Tin(II) chloride dihydrate (5.0 eq) to the solution.
Heat the mixture to reflux and monitor by TLC until the starting material is consumed.
Cool the reaction to room temperature and carefully quench by adding saturated sodium bicarbonate solution until the pH is basic.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield 2-(4-aminophenoxy)-1-(4-bromophenyl)ethanone.
Step B: Amide Coupling
Materials:
2-(4-aminophenoxy)-1-(4-bromophenyl)ethanone
Acetyl chloride (or a carboxylic acid of choice with a coupling agent like EDC/HOBt)
Triethylamine (Et₃N)
Dichloromethane (DCM)
Procedure:
Dissolve 2-(4-aminophenoxy)-1-(4-bromophenyl)ethanone (1.0 eq) in DCM.
Add triethylamine (1.2 eq) and cool the mixture to 0 °C.
Add acetyl chloride (1.1 eq) dropwise.
Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.
Upon completion, wash the reaction mixture with water and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate.
Purify the crude product by recrystallization or column chromatography.
Caption: Pathway for derivatization of the title compound.
Protocol 3: In Vitro Anticancer Screening using the MTT Assay
This protocol provides a standard method for assessing the cytotoxic effects of newly synthesized derivatives against a cancer cell line, such as MCF-7 (human breast adenocarcinoma).
Materials:
Synthesized compounds dissolved in DMSO (stock solutions)
MCF-7 cells
DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS (Fetal Bovine Serum) and 1% penicillin-streptomycin
96-well plates
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
DMSO
Microplate reader
Procedure:
Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37 °C in a humidified atmosphere with 5% CO₂.
Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plate for 48-72 hours at 37 °C and 5% CO₂.
MTT Assay: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using a suitable software (e.g., GraphPad Prism).
Data Presentation:
Compound
IC₅₀ (µM) against MCF-7
Derivative 1
[Insert Value]
Derivative 2
[Insert Value]
Derivative 3
[Insert Value]
Doxorubicin
[Insert Value]
Conclusion
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone represents a promising and versatile scaffold for the development of novel therapeutic agents. Its chemical tractability allows for the synthesis of a wide array of derivatives that can be screened for various biological activities. The protocols provided herein offer a solid foundation for researchers to explore the potential of this compound in medicinal chemistry and drug discovery programs.
References
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Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Mani, V. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 48. Available from: [Link]
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Application Note: Versatile Synthetic Pathways from 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone for Novel Heterocyclic Scaffolds
Abstract 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxyketone, a class of compounds that serves as a highly versatile platform for the synthesis of diverse and medicinally relevant chemical entities. This m...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxyketone, a class of compounds that serves as a highly versatile platform for the synthesis of diverse and medicinally relevant chemical entities. This molecule possesses multiple reactive centers: a reactive α-carbon, a carbonyl group, a cleavable ether linkage, a reducible nitro group, and a brominated aromatic ring suitable for cross-coupling reactions. This application note provides detailed protocols and scientific rationale for leveraging this starting material to synthesize three distinct classes of novel compounds: substituted benzofurans, quinoxalines, and biaryl ketones. Each protocol is designed to be a self-validating system, offering researchers and drug development professionals a robust guide to expanding their compound libraries with high-value molecular scaffolds.
Introduction: A Scaffold of Opportunity
The α-aryloxyketone motif is a cornerstone in synthetic organic chemistry, acting as a direct precursor to a multitude of heterocyclic systems that form the core of many pharmaceutical agents.[1][2] The title compound, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, is particularly valuable due to its pre-installed functional handles that allow for sequential and targeted modifications.
The α-Aryloxy Ketone Core: This central feature is primed for intramolecular cyclization reactions, most notably to form the benzofuran ring system, a privileged scaffold in medicinal chemistry known for a wide spectrum of biological activities including anticancer, antimicrobial, and antiviral properties.[3][4][5][6][7]
The Bromophenyl Moiety: The aryl bromide provides a classic and reliable handle for transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This enables the straightforward introduction of diverse aryl, heteroaryl, or vinyl substituents, generating extensive libraries of novel compounds from a single precursor.
The Nitrophenoxy Group: The nitro group can be readily reduced to a primary amine, opening pathways for the synthesis of other heterocycles like 1,4-benzoxazines.[8][9] Furthermore, the entire phenoxy group can act as a leaving group in condensation reactions. This multiplicity of reactive sites makes 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone an ideal starting point for divergent synthesis strategies.
This guide will detail three validated applications, providing the mechanistic reasoning and step-by-step protocols for each transformation.
Caption: Synthetic potential of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Application 1: Synthesis of Substituted Benzofurans via Intramolecular Cyclodehydration
Rationale and Mechanism
The synthesis of benzofurans from α-aryloxyketones is a well-established and powerful transformation that typically proceeds via an intramolecular Friedel-Crafts-type acylation followed by dehydration.[1] The reaction is catalyzed by a strong Brønsted or Lewis acid, which activates the carbonyl group, making it more electrophilic. The electron-rich phenoxy ring then acts as the nucleophile, attacking the activated carbonyl carbon or the enolized α-carbon to form a five-membered ring intermediate. Subsequent dehydration yields the aromatic benzofuran core. The nitro group on the phenoxy ring is a deactivating group, which makes the cyclization onto this ring more challenging. Therefore, the cyclization will occur on the bromophenyl ring, which is less deactivated. The reaction is thus a cyclization of the ketone onto the phenoxy ring. The acid protonates the carbonyl oxygen, and the ortho-position of the phenoxy ring attacks the carbonyl carbon. A subsequent dehydration step leads to the benzofuran. In this case, the product will be 2-(4-Bromobenzoyl)-5-nitrobenzofuran .
Polyphosphoric acid (PPA) is an excellent reagent for this purpose as it serves as both the acidic catalyst and a powerful dehydrating agent, driving the reaction to completion.
Experimental Protocol: Synthesis of 2-(4-Bromobenzoyl)-5-nitrobenzofuran
Reagent Preparation: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (1.0 eq).
Reaction Setup: Add polyphosphoric acid (PPA) (10-20 times the weight of the starting material) to the flask.
Reaction Execution: Heat the mixture with vigorous stirring in an oil bath set to 100-120 °C.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours.
Work-up: After the starting material is consumed, cool the reaction mixture to approximately 60 °C and carefully pour it onto crushed ice with stirring. This will hydrolyze the PPA and precipitate the crude product.
Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers.
Washing: Wash the combined organic layers with water, saturated sodium bicarbonate solution, and finally with brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude residue by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 2-(4-Bromobenzoyl)-5-nitrobenzofuran.
Data Summary Table
Reagent
Mol. Wt.
Molar Eq.
Amount (for 1g scale)
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
352.14
1.0
1.0 g (2.84 mmol)
Polyphosphoric Acid (PPA)
-
-
15 g
Expected Product
334.12
-
~70-85% Yield
Workflow Diagram
Caption: Workflow for the synthesis of 2-(4-Bromobenzoyl)-5-nitrobenzofuran.
Application 2: Synthesis of Quinoxaline Derivatives via Condensation Reaction
Rationale and Mechanism
Quinoxalines are a class of nitrogen-containing heterocycles with a vast range of pharmacological activities, including anticancer and antimicrobial properties.[10][11][12][13] The most common and direct synthesis involves the condensation of an aromatic 1,2-diamine with a 1,2-dicarbonyl compound.[14][15] α-Aryloxyketones can serve as precursors to 1,2-dicarbonyls or react directly under certain conditions. A reliable method involves the reaction of the α-functionalized ketone with an o-phenylenediamine, where the phenoxy group is ultimately displaced. The reaction of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone with o-phenylenediamine in a solvent like ethanol, often with catalytic acid, proceeds via initial formation of a hemiaminal at the carbonyl, followed by cyclization and elimination of water and the nitrophenoxy group to yield a stable, aromatic 2-(4-bromobenzyl)quinoxaline .
Experimental Protocol: Synthesis of 2-(4-Bromobenzyl)quinoxaline
Reagent Preparation: In a 50 mL round-bottom flask, dissolve 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (1.0 eq) in ethanol.
Addition of Diamine: Add o-phenylenediamine (1.1 eq) to the solution, followed by a catalytic amount of glacial acetic acid (2-3 drops).
Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 80 °C) with stirring.
Monitoring: Monitor the reaction by TLC. The formation of the quinoxaline product can be visualized under UV light. The reaction is generally complete in 4-6 hours.
Work-up: After completion, cool the reaction mixture to room temperature. The product may precipitate from the solution. If not, reduce the solvent volume under reduced pressure.
Isolation: Filter the precipitated solid and wash with cold ethanol to remove unreacted diamine and impurities. If no solid forms, pour the reaction mixture into water and extract with dichloromethane.
Drying and Concentration: Dry the organic extracts over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate to obtain the crude product.
Purification: Recrystallize the crude solid from ethanol or purify by column chromatography on silica gel to obtain pure 2-(4-bromobenzyl)quinoxaline.
Data Summary Table
Reagent
Mol. Wt.
Molar Eq.
Amount (for 1g scale)
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
352.14
1.0
1.0 g (2.84 mmol)
o-Phenylenediamine
108.14
1.1
0.34 g (3.12 mmol)
Ethanol
-
Solvent
20 mL
Glacial Acetic Acid
60.05
Catalyst
~0.1 mL
Expected Product
299.16
-
~75-90% Yield
Workflow Diagram```dot
Caption: Workflow for the Suzuki-Miyaura cross-coupling reaction.
Conclusion
The protocols detailed in this application note demonstrate that 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a powerful and versatile starting material for generating chemical novelty. By targeting its distinct functional groups, researchers can readily access diverse and valuable scaffolds such as benzofurans, quinoxalines, and complex biaryls. These methods provide robust and reproducible pathways for applications in medicinal chemistry, materials science, and drug discovery.
References
BenchChem.
Al-Ostath, A., et al. (2023). Recent Methods for the Synthesis of Quinoxaline Derivatives and their Biological Activities. Molecules, 28(15), 5899.
Keri, R. S., et al. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives.
Shamsuzzaman, et al. (2018). Bioactive Benzofuran derivatives: A review. Bioorganic & Medicinal Chemistry, 26(18), 4839-4853.
Cacchi, S., & Fabrizi, G. (2020). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 25(21), 5133.
Ghorab, M. M., et al. (2017). Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives: A Promising and Potent New Class of Antitumor and Antimicrobial Agents. Molecules, 22(5), 733.
Lee, J. H., et al. (2014). Palladium-Catalyzed α-Arylation of Aryloxyketones for the Synthesis of 2,3-Disubstituted Benzofurans. The Journal of Organic Chemistry, 79(13), 6153–6163. [Link]
Zayed, M. F., et al. (2014). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. International Journal of Organic Chemistry, 4, 347-383.
Shi, Y., et al. (2021). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 11(35), 21555-21575. [Link]
Arote, R. B., et al. (2024). Synthesis and biological activity of quinoxaline derivatives. World Journal of Advanced Research and Reviews, 22(02), 1563–1572.
Asif, M. (2017). Synthetic Routes and Biological Activities of Benzofuran and its Derivatives: A Review. Mini-Reviews in Medicinal Chemistry, 17(14), 1350-1376.
Patel, J. (2025). SYNTHESIS AND BIOLOGICAL ACTIVITIES OF BENZOFURAN DERIVATIVES IN THE NEW MILLENNIUM. ResearchGate. [Link]
Fodor, C., et al. (2023). Towards selective synthesis of quinoxalines by using transition metals-doped carbon aerogels.
Rawat, P., & Kumar, A. (2021). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. Molecules, 26(4), 1055. [Link]
Aslam, J., et al. (2017). Total synthesis of natural products containing benzofuran rings. RSC Advances, 7(38), 23723-23744. [Link]
Mohammadi, A. A., & Keshavarz, M. (2015). Synthesis of Novel Aryl Quinoxaline Derivatives by New Catalytic Methods. Journal of Heterocyclic Chemistry, 52(4), 1209-1213.
Shinde, M., et al. (2024). 1,4 Benzoxazine Derivatives: Synthesis, In-Silico Studies And Antimicrobial Evaluation.
Wang, Y., et al. (2019). Recent Advances on Synthesis of 1,4-Benzoxazines and its Derivatives. Chinese Journal of Organic Chemistry, 39(10), 2741-2754. [Link]
Application Note and Protocol: A Scalable Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Abstract This document provides a comprehensive guide for the scale-up synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a key intermediate in various research and development applications. The synthesis is base...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive guide for the scale-up synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a key intermediate in various research and development applications. The synthesis is based on the robust and widely applicable Williamson ether synthesis. This guide offers a detailed reaction mechanism, a step-by-step protocol for a scalable reaction, safety guidelines for handling the involved reagents, and a detailed purification procedure. The information is tailored for researchers, scientists, and professionals in drug development, providing the necessary details to ensure a successful and safe synthesis with high purity and yield.
Introduction
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and its derivatives are of significant interest in medicinal chemistry and materials science due to their versatile chemical structure. The molecule incorporates a bromophenyl group, a nitrophenoxy moiety, and a central ethanone linker, making it a valuable building block for the synthesis of more complex molecules. The reliable and scalable synthesis of this intermediate is therefore crucial for advancing research in these fields.
The presented protocol details a Williamson ether synthesis, a classic and dependable method for forming ethers.[1][2] This reaction involves the nucleophilic substitution of a halide by an alkoxide or, in this case, a phenoxide.[1][3][4][5] The choice of this method is based on its broad applicability and the ready availability of the starting materials.[2]
Reaction Mechanism and Scientific Rationale
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][4]
Step 1: Deprotonation of 4-Nitrophenol
The reaction is initiated by the deprotonation of 4-nitrophenol using a suitable base, such as potassium carbonate, to form the potassium 4-nitrophenoxide. The electron-withdrawing nitro group increases the acidity of the phenolic proton, facilitating its removal.
Step 2: Nucleophilic Attack
The resulting 4-nitrophenoxide anion is a potent nucleophile. It attacks the electrophilic α-carbon of 2-bromo-1-(4-bromophenyl)ethanone. This α-carbon is activated towards nucleophilic attack by the adjacent electron-withdrawing carbonyl group.
Step 3: Displacement of the Leaving Group
The nucleophilic attack occurs from the backside of the carbon-bromine bond, leading to the displacement of the bromide ion, which is a good leaving group. This concerted step results in the formation of the desired ether linkage.
The overall reaction is as follows:
To ensure a high yield and minimize side reactions, such as elimination, a primary alkyl halide (2-bromo-1-(4-bromophenyl)ethanone) is used.[4][5] The choice of a polar aprotic solvent like acetone facilitates the SN2 reaction by solvating the cation of the base without strongly solvating the nucleophile, thus enhancing its reactivity.
Experimental Protocol
Materials and Equipment
Reagent/Material
CAS Number
Molecular Weight ( g/mol )
Quantity
2-Bromo-1-(4-bromophenyl)ethanone
99-90-1
277.94
27.8 g (0.1 mol)
4-Nitrophenol
100-02-7
139.11
13.9 g (0.1 mol)
Potassium Carbonate (anhydrous)
584-08-7
138.21
20.7 g (0.15 mol)
Acetone (anhydrous)
67-64-1
58.08
500 mL
Ethanol
64-17-5
46.07
For recrystallization
Distilled Water
7732-18-5
18.02
For workup
Equipment:
1 L three-necked round-bottom flask
Reflux condenser
Magnetic stirrer with heating mantle
Dropping funnel
Buchner funnel and filter flask
Beakers and Erlenmeyer flasks
Rotary evaporator
Reaction Setup and Procedure
Caption: Experimental workflow for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Step-by-Step Procedure:
Reaction Setup: To a 1 L three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a dropping funnel, add 4-nitrophenol (13.9 g, 0.1 mol), anhydrous potassium carbonate (20.7 g, 0.15 mol), and 300 mL of anhydrous acetone.
Addition of Alkyl Halide: In a separate beaker, dissolve 2-bromo-1-(4-bromophenyl)ethanone (27.8 g, 0.1 mol) in 200 mL of anhydrous acetone. Transfer this solution to the dropping funnel.
Reaction: Heat the mixture in the round-bottom flask to reflux with vigorous stirring. Once refluxing, add the solution of 2-bromo-1-(4-bromophenyl)ethanone from the dropping funnel dropwise over a period of 30 minutes.
Reaction Monitoring: After the addition is complete, continue to reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 7:3).
Workup: Once the reaction is complete (as indicated by the disappearance of the starting materials on TLC), allow the reaction mixture to cool to room temperature.
Isolation of Crude Product: Pour the reaction mixture into 1 L of ice-cold distilled water with stirring. A solid precipitate will form.
Filtration and Washing: Collect the precipitate by vacuum filtration using a Buchner funnel. Wash the solid cake with copious amounts of cold distilled water to remove any inorganic salts.
Drying: Dry the crude product in a vacuum oven at 50-60 °C until a constant weight is achieved.
Purification by Recrystallization
Recrystallization is a highly effective method for purifying solid organic compounds.[6] The choice of solvent is critical for successful recrystallization.[7] Ethanol is a suitable solvent for recrystallizing 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.[8]
Procedure:
Dissolution: Transfer the crude product to an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely. Keep the solution on a hot plate to maintain the temperature.
Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.
Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. As the solution cools, the solubility of the product decreases, and pure crystals will form.
Cooling: To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.
Collection of Crystals: Collect the purified crystals by vacuum filtration.
Washing and Drying: Wash the crystals with a small amount of cold ethanol to remove any remaining impurities. Dry the pure product in a vacuum oven.
Safety and Handling
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling the reagents.[9][10][11][12][13]
Reagent-Specific Hazards:
2-Bromo-1-(4-bromophenyl)ethanone: This compound is a lachrymator and is harmful if swallowed or in contact with skin.[9][10] It can cause severe skin burns and eye damage. Handle in a well-ventilated fume hood.[9][10] In case of contact, immediately flush the affected area with plenty of water.[9][11]
4-Nitrophenol: This compound is toxic and can cause eye, skin, and respiratory irritation. Avoid inhalation of dust.
Potassium Carbonate: This is an irritant. Avoid contact with skin and eyes.
Acetone and Ethanol: These are flammable solvents. Keep away from open flames and other ignition sources.
Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.
Characterization
The identity and purity of the final product can be confirmed by various analytical techniques:
Melting Point: A sharp melting point range indicates high purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.
Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.
Mass Spectrometry (MS): To determine the molecular weight.
Conclusion
This application note provides a detailed and scalable protocol for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone via a Williamson ether synthesis. By following the outlined procedures and adhering to the safety guidelines, researchers can reliably produce this valuable intermediate in high yield and purity. The provided rationale for the experimental choices and the detailed step-by-step instructions are intended to facilitate the successful implementation of this synthesis in a laboratory setting.
Physics Wallah. Reaction Mechanism of Williamson's synthesis. [Link]
Shenvi, S. S., Isloor, A. M., Gerber, T., Hosten, E., & Betz, R. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3478. [Link]
Application Notes and Protocols for the Analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Introduction 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a complex organic molecule featuring a brominated phenyl ketone and a nitrophenoxy ether moiety. As a potential intermediate in pharmaceutical synthesis or a c...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a complex organic molecule featuring a brominated phenyl ketone and a nitrophenoxy ether moiety. As a potential intermediate in pharmaceutical synthesis or a candidate for drug development, rigorous analytical characterization is paramount to ensure its identity, purity, and stability. This document provides a comprehensive guide to the analytical methodologies for this compound, designed for researchers, scientists, and drug development professionals. The protocols herein are developed based on established principles of analytical chemistry for structurally related compounds and are presented with detailed explanations to ensure robust and reliable results.
Physicochemical Properties
A foundational understanding of the physicochemical properties of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is crucial for method development.
Property
Value
Implication for Analysis
Molecular Formula
C₁₄H₁₀BrNO₄
---
Molecular Weight
336.14 g/mol
Guides mass spectrometry analysis.
Structure
Aromatic ketone, ether, nitro, and bromo functional groups.
Influences chromatographic retention, spectroscopic signals, and solubility.
Polarity
Moderately polar
Suitable for reverse-phase HPLC. Requires a volatile organic solvent for GC-MS.
Volatility
Semi-volatile
Amenable to GC-MS with appropriate temperature programming.
Chromophores
Phenyl rings, nitro group, carbonyl group.
Strong UV absorbance, ideal for HPLC with UV detection.
High-Performance Liquid Chromatography (HPLC) for Purity and Quantification
Reverse-phase HPLC (RP-HPLC) is the premier technique for assessing the purity and quantifying 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone due to its high resolution and sensitivity. The moderate polarity of the molecule allows for excellent retention and separation on a nonpolar stationary phase.
Causality Behind Experimental Choices
Stationary Phase: A C18 column is selected for its hydrophobic nature, which provides strong retention for the aromatic rings of the analyte. The end-capping of the silica-based C18 material minimizes peak tailing by shielding residual silanol groups.
Mobile Phase: A gradient of acetonitrile and water is employed to ensure the elution of the main compound with a good peak shape and to separate it from potential impurities of varying polarities. The initial lower concentration of the organic modifier allows for the retention of polar impurities, while the increasing concentration facilitates the elution of the less polar analyte and any non-polar impurities. A phosphate buffer is added to maintain a consistent pH, which is critical for reproducible retention times, especially if any ionizable impurities are present.
Detection: Given the presence of multiple chromophores (phenyl rings, nitro group, and carbonyl group), UV detection is highly effective. A wavelength of 254 nm is chosen as it is a common wavelength for the detection of aromatic compounds and is likely to provide a strong signal for the analyte.
Experimental Workflow for HPLC Analysis
Caption: Workflow for HPLC analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Detailed HPLC Protocol
1. System Preparation:
Ensure the HPLC system is equilibrated with the initial mobile phase conditions.
Perform a system suitability test using a standard solution to verify column performance, injection precision, and detector response.
2. Standard Preparation:
Accurately weigh approximately 10 mg of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone reference standard into a 10 mL volumetric flask.
Dissolve in and dilute to volume with acetonitrile to obtain a stock solution of 1 mg/mL.
Prepare a series of calibration standards by diluting the stock solution with acetonitrile to concentrations ranging from 1 µg/mL to 100 µg/mL.
3. Sample Preparation:
Accurately weigh approximately 10 mg of the test sample into a 10 mL volumetric flask.
Dissolve in and dilute to volume with acetonitrile.
Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.[1][2]
4. Chromatographic Conditions:
Parameter
Condition
Column
C18, 4.6 x 150 mm, 5 µm
Mobile Phase A
Water with 0.1% Phosphoric Acid
Mobile Phase B
Acetonitrile
Gradient
50% B to 90% B over 15 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detection
UV at 254 nm
5. Data Analysis:
For purity assessment, calculate the area percentage of the main peak relative to the total area of all peaks in the chromatogram.
For quantification, construct a calibration curve by plotting the peak area of the standards against their concentrations. Determine the concentration of the sample from the calibration curve.
Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Volatile Impurity Profiling
GC-MS is a powerful technique for the identification of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and for the detection of any volatile or semi-volatile impurities. The combination of chromatographic separation and mass spectral data provides a high degree of confidence in compound identification.
Causality Behind Experimental Choices
Gas Chromatography: A standard non-polar column (e.g., DB-5ms) is suitable for the separation of semi-volatile aromatic compounds. A temperature gradient is necessary to ensure the elution of the relatively high molecular weight analyte without excessive peak broadening.
Ionization: Electron Impact (EI) ionization at 70 eV is the standard method for GC-MS.[3][4] It produces a reproducible fragmentation pattern that can be compared to mass spectral libraries for identification. The resulting mass spectrum will serve as a unique fingerprint for the molecule.
Mass Spectrometry: A quadrupole mass analyzer provides robust and reliable mass-to-charge ratio (m/z) measurements. Scanning a mass range of 50-400 amu will cover the expected molecular ion and fragment ions.
Experimental Workflow for GC-MS Analysis
Caption: Workflow for GC-MS analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Detailed GC-MS Protocol
1. System Preparation:
Condition the GC column according to the manufacturer's instructions.
Tune the mass spectrometer to ensure accurate mass assignments and sensitivity.
2. Sample Preparation:
Prepare a solution of the sample at a concentration of approximately 1 mg/mL in a volatile organic solvent such as dichloromethane or ethyl acetate.[5][6]
Ensure the sample is fully dissolved and free of any particulate matter.
3. Chromatographic and Spectrometric Conditions:
Parameter
Condition
GC Column
DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas
Helium at a constant flow of 1 mL/min
Inlet Temperature
280 °C
Injection Mode
Splitless (1 µL)
Oven Program
100 °C (hold 1 min), ramp to 300 °C at 15 °C/min, hold 5 min
Transfer Line Temp
290 °C
Ion Source Temp
230 °C
Ionization Mode
Electron Impact (EI) at 70 eV
Mass Range
50-400 m/z
4. Data Analysis:
Identify the peak corresponding to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in the total ion chromatogram (TIC).
Extract the mass spectrum for this peak.
Propose a fragmentation pattern based on the observed ions. Key expected fragments include ions corresponding to the bromophenyl ketone and nitrophenoxy moieties. The presence of bromine will be indicated by a characteristic isotopic pattern (M and M+2 in a roughly 1:1 ratio).
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation
NMR spectroscopy is the most powerful technique for the unambiguous structural confirmation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. Both ¹H and ¹³C NMR will provide detailed information about the chemical environment of each atom in the molecule.
Causality Behind Experimental Choices
Solvent: Deuterated chloroform (CDCl₃) is a good first choice as it is an excellent solvent for a wide range of organic compounds and has a single, well-defined residual solvent peak.[7] If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) is a more polar alternative.[8][9]
¹H NMR: This experiment will reveal the number of different types of protons, their chemical shifts (indicating their electronic environment), their integration (proportional to the number of protons), and their splitting patterns (indicating neighboring protons).
¹³C NMR: This experiment provides information on the number of different types of carbon atoms and their chemical shifts. Broadband proton decoupling is typically used to simplify the spectrum to a series of singlets, one for each unique carbon.
Experimental Workflow for NMR Analysis
Caption: Workflow for NMR analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Detailed NMR Protocol
1. Sample Preparation:
Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry vial.
Transfer the solution to a 5 mm NMR tube.
2. NMR Acquisition Parameters (typical for a 400 MHz spectrometer):
¹H NMR
¹³C NMR
Pulse Program
zg30
Pulse Program
zgpg30
Number of Scans
16
Number of Scans
1024
Acquisition Time
4 s
Acquisition Time
1.5 s
Relaxation Delay
2 s
Relaxation Delay
2 s
Spectral Width
20 ppm
Spectral Width
240 ppm
3. Data Analysis and Expected Chemical Shifts:
Process the raw data (Fourier transform, phase correction, and baseline correction).
Reference the spectra to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).
Expected ¹H NMR signals:
Aromatic protons on the bromophenyl ring will appear as doublets in the downfield region (approx. 7.5-8.0 ppm).
Aromatic protons on the nitrophenyl ring will also appear as doublets, likely further downfield due to the electron-withdrawing nitro group (approx. 7.0-8.3 ppm).
The methylene (-CH₂-) protons adjacent to the carbonyl and ether oxygen will appear as a singlet, likely in the range of 5.0-5.5 ppm.
Expected ¹³C NMR signals:
The carbonyl carbon will be the most downfield signal (approx. 190-200 ppm).
Aromatic carbons will appear in the range of 110-160 ppm. The carbon attached to the nitro group will be highly deshielded.
The methylene carbon will appear around 70-80 ppm.
References
Analyzing Non-Volatile Compounds with GC-MS: A Guide. (2024, November 8). Relevant Analytical Knowledge Base.
Sample Preparation Guidelines for GC-MS. University Core Facilities.
HPLC Sample Preparation.
Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Drawell.
Sample prepar
Quantification of aromatic and halogenated hydrocarbons and alcohol mixtures at the elemental, structural, and parent molecular ion level. PubMed.
Sample Preparation for HPLC. (2022, January 27). Thermo Fisher Scientific - YouTube.
Chapter 2: Sample Preparation for the Gas Chromatography Analysis of Semi-volatiles and Non-vol
HPLC Testing and Analysis - Detailed Guide for Accur
Preparing Samples for GC-MS/MS Analysis.
How to Prepare a Sample for HPLC Analysis. (2023, April 27).
Characterization of aerosol nitroaromatic compounds: Validation of an experimental method. PMC - NIH.
Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different St
THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
Development of Quantitative Chemical Ionization Using Gas Chromatography/Mass Spectrometry and Gas Chromatography/Tandem Mass Spectrometry for Ambient Nitro- and Oxy-PAHs and Its Applic
HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. SIELC Technologies.
NMR Solvents. Sigma-Aldrich.
Introduction to Electron Impact Ionization for GC–MS.
Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis. Analytical Science.
What are the common ionization methods for GC/MS. SCION Instruments.
Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of arom
Reverse Phase/ Normal Phase HPLC Analytical Techniques.
Can you retain polar acidic compounds using reversed-phase conditions? | Trust Your Science, S2E16. (2020, April 17).
Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. University of Alberta Libraries.
Selective extraction of halogenated compounds from data measured by comprehensive multidimensional gas chromatography/high resolution time-of-flight mass spectrometry for non-target analysis of environmental and biological samples. (2025, August 7).
Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS. (2025, August 6).
HPLC Method for Analysis of Michler's ketone on Primesep 100 Column. SIELC Technologies.
NMR Solvents. Isotope Science / Alfa Chemistry.
HPLC Analysis of Aldehydes and Ketones in Air Samples. Aurora Pro Scientific.
NMR Solvents. Eurisotop.
Gas chromatography mass spectrometry computer analysis of volatile halogenated hydrocarbons in man and his environment--A multimedia environmental study. Semantic Scholar.
HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. (2025, December 23).
1H Chemical Shifts in NMR. Part 191.
Notes on NMR Solvents. University of Wisconsin-Madison.
Method for the determination fo aldehydes and ketones in ambient air using HPLC. EPA.
1H and 13 C NMR Chemical Shift Prediction Models.
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Figure S20. 13 C NMR spectrum of 1-(4-Bromophenyl)ethanone oxime (2j).
Application Notes and Protocols for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone: A Versatile Precursor in Pharmaceutical Synthesis
Introduction: Strategic Importance in Medicinal Chemistry In the landscape of modern drug discovery, the development of efficient synthetic pathways to novel bioactive scaffolds is of paramount importance. 1-(4-Bromophen...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Strategic Importance in Medicinal Chemistry
In the landscape of modern drug discovery, the development of efficient synthetic pathways to novel bioactive scaffolds is of paramount importance. 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone emerges as a highly valuable, yet underexplored, precursor for the synthesis of diverse pharmaceutical agents. Its molecular architecture, featuring a reactive α-phenoxy ketone, a brominated aromatic ring amenable to cross-coupling reactions, and a nitro group that can be readily transformed into other functional groups, positions it as a strategic starting material.
This technical guide provides an in-depth exploration of the synthesis, characterization, and application of 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone. We will detail robust protocols for its preparation and its subsequent elaboration into chalcone and triazole derivatives, classes of compounds renowned for their potent antimicrobial properties.[1][2][3][4][5] The methodologies presented herein are designed for reproducibility and scalability, catering to the needs of researchers in medicinal chemistry and drug development.
Physicochemical and Safety Data
A thorough understanding of the precursor's properties is fundamental to its safe and effective use.
Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.
Avoid contact with skin and eyes.
Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.
Part 1: Synthesis of the Precursor: 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
The synthesis of the title compound is achieved via a two-step process, commencing with the α-bromination of 1-(4-bromophenyl)ethanone, followed by a Williamson ether synthesis.
Step 1.1: Synthesis of 2-Bromo-1-(4-bromophenyl)ethanone
This initial step introduces the necessary leaving group for the subsequent etherification.
Caption: Synthetic route to the key bromo-intermediate.
Protocol 1: α-Bromination of 1-(4-Bromophenyl)ethanone
Rationale: This reaction proceeds via an acid-catalyzed enolization of the ketone, followed by electrophilic attack by bromine. Acetic acid serves as both the solvent and the catalyst.
In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and reflux condenser, dissolve 1-(4-bromophenyl)ethanone (19.9 g, 0.1 mol) in 50 mL of glacial acetic acid.
From the dropping funnel, add a solution of bromine (16.0 g, 0.1 mol) in 10 mL of glacial acetic acid dropwise to the stirred solution at room temperature. The addition should be controlled to manage the evolution of HBr gas.
After the addition is complete, stir the reaction mixture at room temperature for 2-3 hours until the red-brown color of bromine disappears.
Pour the reaction mixture slowly into 500 mL of ice-cold water with stirring. A solid precipitate will form.
Collect the crude product by vacuum filtration and wash the filter cake with copious amounts of water to remove acetic acid.
To remove any unreacted bromine, wash the solid with a small amount of 5% sodium bisulfite solution, followed by water.
Recrystallize the crude 2-bromo-1-(4-bromophenyl)ethanone from ethanol to yield a crystalline solid.[8]
Dry the product under vacuum. The expected yield is typically high, around 85-90%.
Step 1.2: Williamson Ether Synthesis
This classic SN2 reaction forms the core structure of the precursor.[9][10][11][12]
Caption: Formation of the target precursor via Williamson ether synthesis.
Protocol 2: Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Rationale: 4-Nitrophenol is deprotonated by a weak base, potassium carbonate, to form the nucleophilic phenoxide. This phenoxide then displaces the bromide from the α-carbon of 2-bromo-1-(4-bromophenyl)ethanone in an SN2 reaction. Acetone is an ideal polar aprotic solvent for this reaction as it solubilizes the reactants and favors the SN2 mechanism.[13]
Materials:
2-Bromo-1-(4-bromophenyl)ethanone (from Step 1.1)
4-Nitrophenol
Anhydrous Potassium Carbonate (K₂CO₃)
Acetone, anhydrous
Deionized water
Procedure:
To a 250 mL round-bottom flask, add 4-nitrophenol (13.9 g, 0.1 mol), anhydrous potassium carbonate (16.6 g, 0.12 mol), and 100 mL of anhydrous acetone.
Stir the suspension at room temperature for 30 minutes to facilitate the formation of the potassium salt of 4-nitrophenol.
Add a solution of 2-bromo-1-(4-bromophenyl)ethanone (27.8 g, 0.1 mol) in 50 mL of anhydrous acetone to the suspension.
Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts (KBr and excess K₂CO₃).
Evaporate the acetone from the filtrate under reduced pressure to obtain the crude product.
Triturate the crude solid with cold water to remove any remaining salts and impurities.
Collect the solid by vacuum filtration and recrystallize from a suitable solvent system (e.g., ethanol/water or acetic acid) to yield the pure 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone.
Dry the final product in a vacuum oven.
Part 2: Application in the Synthesis of Bioactive Heterocycles
The title precursor is an excellent starting point for synthesizing chalcones, which are, in turn, versatile intermediates for a variety of heterocyclic compounds with significant pharmacological activity.[14][15][16]
Application 2.1: Synthesis of a Chalcone Derivative
The Claisen-Schmidt condensation is a reliable method for constructing the chalcone scaffold.[15]
Caption: Synthesis of a chalcone from the precursor.
Protocol 3: Synthesis of (E)-1-(4-bromophenyl)-3-(4-chlorophenyl)-2-(4-nitrophenoxy)prop-2-en-1-one
Rationale: This base-catalyzed aldol condensation involves the formation of an enolate from the α-carbon of the precursor ketone, which then attacks the carbonyl carbon of the aldehyde. Subsequent dehydration yields the conjugated α,β-unsaturated ketone system characteristic of chalcones.
Materials:
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (from Part 1)
In a flask, dissolve 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone (3.36 g, 0.01 mol) and 4-chlorobenzaldehyde (1.41 g, 0.01 mol) in 20 mL of ethanol at room temperature.
Cool the solution in an ice bath.
Slowly add 5 mL of 10% aqueous NaOH solution dropwise with constant stirring, maintaining the temperature below 25°C.
After the addition, continue stirring the reaction mixture at room temperature for 4-5 hours. The formation of a precipitate indicates product formation.
Pour the reaction mixture into crushed ice and acidify with dilute HCl to a pH of ~5-6.
Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water, and dry.
Purify the crude chalcone by recrystallization from ethanol to obtain the pure product.
Application 2.2: Synthesis of a Triazole-based Antifungal Agent
Chalcones readily undergo cyclization reactions to form various heterocycles. The synthesis of a 1,2,4-triazole derivative is a prime example of their utility as precursors to potent antifungal agents.[17][18]
Protocol 4: Synthesis of a Triazole Derivative from a Chalcone
Rationale: The α,β-unsaturated ketone system of the chalcone is susceptible to nucleophilic attack. In this protocol, thiosemicarbazide acts as the nucleophile, leading to an intermediate that undergoes intramolecular cyclization and subsequent oxidation to form the stable triazole ring.
Materials:
Chalcone derivative (from Application 2.1)
Thiosemicarbazide
Sodium Hydroxide (NaOH)
Ethanol
Glacial Acetic Acid
Procedure:
A mixture of the chalcone derivative (0.01 mol), thiosemicarbazide (0.91 g, 0.01 mol), and sodium hydroxide (0.4 g, 0.01 mol) in 30 mL of ethanol is refluxed for 8-10 hours.
The progress of the reaction can be monitored by TLC.
After completion, the reaction mixture is cooled to room temperature and poured into ice-cold water.
The mixture is then acidified with glacial acetic acid, causing the product to precipitate.
The solid is filtered, washed with water, and dried.
The crude triazole derivative is purified by recrystallization from a suitable solvent like ethanol.
Part 3: Pharmacological Significance and Mechanism of Action
The chalcone and triazole scaffolds synthesized from 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone are associated with a broad spectrum of biological activities, most notably antimicrobial effects.
Antifungal Activity of Triazole Derivatives
Many of the most successful clinical antifungal drugs, such as fluconazole and itraconazole, are triazole derivatives. Their primary mechanism of action is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.
Caption: Mechanism of action of triazole antifungal agents.
This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. The triazole nitrogen atom coordinates to the heme iron atom in the active site of the enzyme, preventing it from metabolizing its natural substrate, lanosterol. The resulting depletion of ergosterol and accumulation of toxic 14α-methylated sterols disrupts the structure and function of the fungal membrane, leading to the inhibition of fungal growth and cell death.[2][17]
Antibacterial Activity of Chalcone Derivatives
Chalcones exhibit a range of antibacterial mechanisms, making them attractive candidates for combating drug-resistant bacteria. Their mode of action can include:
Enzyme Inhibition: Certain chalcones are known to inhibit key bacterial enzymes such as DNA gyrase, which is essential for DNA replication.[5]
Efflux Pump Inhibition: They can block bacterial efflux pumps, which are responsible for expelling antibiotics from the cell, thereby restoring the efficacy of existing drugs.[4]
Disruption of Cell Division: Some derivatives interfere with proteins like FtsZ, which is critical for bacterial cell division.
Conclusion
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a strategically designed precursor that provides a gateway to pharmacologically significant classes of compounds. The synthetic protocols detailed in this guide offer a robust framework for researchers to access novel chalcone and triazole derivatives. The established link between these molecular scaffolds and potent antimicrobial activity underscores the potential of this precursor in the development of new therapeutics to address the growing challenge of infectious diseases.
References
(Current time inform
Gupta, D., & Jain, D. K. (2015). Chalcone derivatives as potential antifungal agents: Synthesis, and antifungal activity. Journal of Advanced Pharmaceutical Technology & Research, 6(3), 114–117.
Gupta, D., & Jain, D. K. (2015). Chalcone derivatives as potential antifungal agents: Synthesis, and antifungal activity. PMC.
Gupta, D., & Jain, D. K. (2015). Chalcone derivatives as potential antifungal agents: Synthesis, and antifungal activity.
Li, Y., et al. (2024). Synthesis, antifungal activity and mechanism of action of novel chalcone derivatives containing 1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole. PubMed.
Wang, Y., et al. (2024). Synthesis and Antifungal Activity of Chalcone Derivatives Containing 1,3,4-Thiadiazole. PubMed.
S. Jeeva, et al. (n.d.). Green Synthesis, characterization of novel 1,2,3-triazole-chalcone hybrids and evaluation of their antibacterial, antifungal and. Scholars Research Library.
(n.d.). The Williamson Ether Synthesis. Chemistry Steps.
(2014). The Williamson Ether Synthesis. Master Organic Chemistry.
Pereira, C., et al. (2020). New Chalcone–Triazole Hybrids with Promising Antimicrobial Activity in Multidrug Resistance Strains. PMC.
(2003). United States Patent (10) Patent No.: US 7,790,905 B2. Googleapis.com.
Application Notes and Protocols for Catalytic Reactions with 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
For Researchers, Scientists, and Drug Development Professionals Introduction: A Versatile Bifunctional Building Block 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0, Molecular Formula: C₁₄H₁₀BrNO₄) is...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: A Versatile Bifunctional Building Block
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0, Molecular Formula: C₁₄H₁₀BrNO₄) is a synthetic building block possessing three key functional groups ripe for chemical modification: a bromo-substituted aromatic ring, a nitro-substituted aromatic ring, and a ketone.[1][2] This unique combination makes it a highly valuable substrate for a variety of catalytic transformations, enabling the construction of complex molecular architectures. The presence of both an aryl bromide and a nitro group on the same molecule allows for sequential or orthogonal catalytic reactions, providing a strategic advantage in multi-step syntheses.
The aryl bromide moiety serves as a classical handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, which are cornerstones of modern organic synthesis for forming new carbon-carbon bonds.[3][4] Concurrently, the nitroaromatic group is a well-established precursor to anilines via catalytic reduction. This transformation is fundamental in the synthesis of a vast array of pharmaceuticals and functional materials.[5]
This guide provides an in-depth exploration of the catalytic potential of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. It offers detailed, field-proven protocols for its synthesis and its application in key catalytic reactions, explaining the causality behind experimental choices to ensure both scientific integrity and practical success.
Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
The most direct route to synthesizing the title compound is through a Williamson ether synthesis, reacting a phenacyl bromide with a substituted phenol. This reaction proceeds via an SN2 mechanism where the phenoxide acts as a nucleophile, displacing the bromide from the α-carbon of the ketone.
Protocol: Synthesis via Williamson Etherification
This protocol details the reaction between 2-bromo-1-(4-bromophenyl)ethanone and 4-nitrophenol.
Technical Support Center: Purification of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Welcome to the technical support resource for the purification of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This guide is designed for researchers and chemists to provide expert insights and practical solutions for c...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support resource for the purification of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This guide is designed for researchers and chemists to provide expert insights and practical solutions for common challenges encountered during the isolation and purification of this compound.
Part 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions you might have before, during, or after your purification process.
Q1: What are the most likely impurities in my crude 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone?
A1: The impurity profile is highly dependent on the synthetic route, which is typically a Williamson ether synthesis involving the reaction of an α-haloketone (like 2-bromo-1-(4-bromophenyl)ethanone) with 4-nitrophenol.[1][2][3]
Unreacted Starting Materials: The most common impurities are residual 4-nitrophenol and 2-bromo-1-(4-bromophenyl)ethanone. 4-nitrophenol is acidic and can often be removed with a basic aqueous wash (e.g., with NaHCO₃ solution) during the workup.
Side-Reaction Products: The alkoxide of 4-nitrophenol is a base, which can promote E2 elimination of the α-haloketone, especially if sterically hindered or at elevated temperatures, leading to alkene byproducts.[4]
Solvent Residues: Residual solvents from the reaction (e.g., DMF, acetonitrile) or workup (e.g., ethyl acetate, dichloromethane) may be present.
Q2: My crude product is a dark, oily residue instead of a solid. What happened?
A2: This is a common issue that can arise from several factors:
High Impurity Level: Significant amounts of unreacted starting materials or solvent can depress the melting point of your product, resulting in an oil or waxy solid.
"Oiling Out" during Recrystallization: If this occurred during an attempt to recrystallize, it means the compound's solubility in the hot solvent was too high, or the solution cooled too rapidly.[5] The compound came out of solution above its melting point.
Residual Acidic Impurities: Acidic by-products, such as hydrogen bromide (HBr) from the bromination step to make the starting material, can contaminate the product.[6] A thorough aqueous workup is crucial.
Q3: Which analytical technique is best for monitoring the purification process?
A3: Thin-Layer Chromatography (TLC) is the most effective and rapid technique for monitoring the purification.[7][8] It allows you to visualize the separation of your desired product from starting materials and impurities. By comparing the spots of your collected fractions to a co-spotted lane containing the crude mixture and starting materials, you can effectively track the purification's progress.
Part 2: Purification Strategy & Workflow
A systematic approach is key to achieving high purity. The following workflow outlines the general strategy for purifying 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Technical Support Center: Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Answering researcher questions about common impurities in 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone synthesis. A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to our dedicated technical...
Author: BenchChem Technical Support Team. Date: January 2026
Answering researcher questions about common impurities in 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone synthesis.
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to our dedicated technical support guide for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This resource is designed to provide in-depth, field-proven insights into the common challenges and impurities encountered during this Williamson ether synthesis. We will move beyond simple procedural steps to explore the causality behind these issues, equipping you with the knowledge to troubleshoot and optimize your experiments effectively.
The synthesis couples 4-nitrophenol with 4-bromophenacyl bromide in the presence of a base. While seemingly straightforward, this SN2 reaction is susceptible to several competing pathways that can diminish yield and complicate purification.[1][2][3] This guide addresses the most frequent problems in a practical, question-and-answer format.
Core Synthesis and Potential Side Reactions
The primary reaction involves the deprotonation of 4-nitrophenol to form the 4-nitrophenoxide anion, which then acts as a nucleophile, attacking the electrophilic α-carbon of 4-bromophenacyl bromide to displace the bromide and form the desired ether linkage. However, several side reactions can occur, as illustrated below.
Caption: Primary synthesis pathway and major side reactions.
Question 1: My TLC plate shows three spots: my product, and two spots that correspond to my starting materials. Why is the reaction incomplete?
Answer: An incomplete reaction is the most common issue. It typically points to one of three areas: reaction time, temperature, or the efficacy of your base.
Causality: The reaction is an SN2 substitution, which requires a sufficiently nucleophilic phenoxide to attack the alkyl halide.[2][4] If the 4-nitrophenol is not fully deprotonated or if the reaction conditions are too mild, the reaction rate will be slow, leading to unreacted starting materials. 4-Nitrophenol is acidic (pKa ≈ 7.15), but requires a suitable base to ensure a high concentration of the phenoxide anion.[5][6]
Troubleshooting Steps:
Base Selection: Weak bases like sodium bicarbonate are often insufficient. Potassium carbonate (K₂CO₃) is a common and effective choice for this synthesis. For a more robust reaction, a stronger base like sodium hydride (NaH) can be used, but requires strictly anhydrous conditions.[3]
Temperature: Many Williamson ether syntheses require heating to proceed at a reasonable rate.[2] If you are running the reaction at room temperature, consider increasing it to 50-80 °C. Monitor the reaction progress by TLC until the starting material spots disappear or cease to diminish in intensity.
Solvent Choice: Ensure you are using a polar aprotic solvent like DMF or acetonitrile. These solvents solvate the cation (e.g., K⁺) but not the phenoxide anion, making the "naked" anion a more potent nucleophile.[3][7]
Question 2: I've isolated a major byproduct with the same mass as my desired product, but it has a different retention factor (Rf) on TLC and a different NMR spectrum. What is it?
Answer: You have likely formed a C-alkylated isomer. The 4-nitrophenoxide anion is an ambident nucleophile, meaning it can react at two different sites: the oxygen atom (O-alkylation) to give the desired ether, or a carbon atom on the aromatic ring (C-alkylation), typically at the ortho position.[7][8]
Causality & Mechanism:
O-Alkylation (Desired): This is the classic Williamson ether synthesis pathway. It is generally favored in polar aprotic solvents (DMF, DMSO).[8][9]
C-Alkylation (Impurity): This pathway is more competitive in protic solvents (e.g., water, ethanol). Protic solvents can form hydrogen bonds with the oxygen atom of the phenoxide, "shielding" it and making it less available for reaction. This gives the less-hindered carbon atoms of the ring a greater opportunity to act as the nucleophile.[8]
Troubleshooting & Prevention:
Solvent Purity: The most critical step is to use a high-purity, anhydrous polar aprotic solvent like DMF or acetonitrile. The presence of water or other protic impurities will favor C-alkylation.
Characterization: The C-alkylated isomer will show distinct differences in the ¹H NMR spectrum. You will observe a different aromatic splitting pattern and, most diagnostically, a signal for the phenolic -OH proton, which will be absent in the desired O-alkylated product.
Question 3: My crude product contains a more polar impurity that I am struggling to remove by column chromatography. What could this be?
Answer: This is likely the hydrolysis product of your electrophile: 1-(4-bromophenyl)-2-hydroxyethanone .
Causality: The starting material, 4-bromophenacyl bromide, is an α-haloketone and is highly susceptible to nucleophilic attack. If water is present in your reaction mixture, it can act as a nucleophile and displace the bromide, leading to the corresponding α-hydroxyketone.[10] This can happen if your solvent is not anhydrous or if you use an aqueous base (like aqueous NaOH or KOH).
Troubleshooting & Prevention:
Anhydrous Conditions: Rigorously dry your solvent and glassware before starting the reaction.
Base Selection: Use a non-aqueous base like potassium carbonate (K₂CO₃) or sodium hydride (NaH). If you must use a hydroxide base, consider phase-transfer catalysis conditions to minimize contact of the electrophile with the aqueous phase.[3]
Purification: The α-hydroxyketone is significantly more polar than the desired ether product due to the hydroxyl group. This difference in polarity can be exploited during column chromatography, but may require a more polar eluent system to effectively separate.
Question 4: After workup, I obtained a high-molecular-weight, sparingly soluble material. What went wrong?
Answer: You are likely observing products from the self-condensation of 4-bromophenacyl bromide .[11]
Causality: In the presence of a base, 4-bromophenacyl bromide can react with itself. One molecule can be deprotonated at the α-carbon to form an enolate, which then attacks another molecule of 4-bromophenacyl bromide. This can lead to a variety of complex dimeric and polymeric byproducts.[11]
Troubleshooting & Prevention:
Order of Addition: Add the 4-bromophenacyl bromide slowly to the solution of the pre-formed 4-nitrophenoxide. This ensures that the concentration of the phenoxide is always much higher than that of the phenacyl bromide, favoring the desired intermolecular reaction over self-condensation.
Temperature Control: Running the reaction at an elevated temperature can sometimes favor the desired reaction. However, if self-condensation is the primary issue, it may be beneficial to run the reaction at a lower temperature for a longer period.
Summary of Potential Impurities
Impurity Name
Structure
Molecular Weight ( g/mol )
Formation Pathway
Identification Notes
4-Nitrophenol
C₆H₅NO₃
139.11
Unreacted Starting Material
Acidic. Yellow color in basic solution.[6] Distinct NMR signals.
4-Bromophenacyl Bromide
C₈H₆Br₂O
277.94
Unreacted Starting Material
Lachrymator.[12] Reactive, may degrade on silica gel.
C-Alkylation Isomer
C₁₄H₁₀BrNO₄
336.14
Ambident Nucleophile Attack
Same mass as product. Has a free -OH group (visible in IR and NMR).
Hydrolysis Product
C₈H₇BrO₂
215.05
Reaction with H₂O
More polar than product. Has an -OH group.
Self-Condensation Dimer
C₁₆H₁₁Br₂O₂ (example)
>400
Base-catalyzed reaction
High MW. Poorly soluble. Complex NMR spectrum.
Recommended Experimental Protocol
This protocol is optimized to minimize the formation of common impurities.
Preparation:
Dry all glassware in an oven at 120 °C for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator.
Use anhydrous grade acetonitrile or DMF as the solvent.
Reaction Setup:
To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 4-nitrophenol (1.0 eq).
Stir the suspension at room temperature for 30 minutes to facilitate the formation of the potassium 4-nitrophenoxide salt.
Addition of Electrophile:
Dissolve 4-bromophenacyl bromide (1.05 eq) in a minimum amount of anhydrous acetonitrile (or DMF).
Add the 4-bromophenacyl bromide solution dropwise to the stirring phenoxide suspension over 15-20 minutes.
Scientist's Note: Slow addition is crucial to maintain a low concentration of the electrophile, thereby minimizing the risk of self-condensation.[11]
Reaction and Monitoring:
Heat the reaction mixture to 60-70 °C.
Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 2-4 hours, indicated by the consumption of the starting materials.
Workup and Purification:
Cool the reaction mixture to room temperature.
Filter off the potassium salts and wash the solid with a small amount of solvent.
Concentrate the filtrate under reduced pressure.
Dissolve the crude residue in ethyl acetate and wash with water and brine to remove any remaining salts and DMF.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by flash column chromatography or recrystallization (e.g., from ethanol) to yield the pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.[13][14]
Troubleshooting Workflow
If you encounter an unexpected result, follow this logical workflow to diagnose the issue.
Caption: A logical workflow for impurity identification.
Technical Support Center: Optimizing the Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Welcome to the technical support guide for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, pract...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, practical guidance on optimizing reaction conditions, troubleshooting common issues, and ensuring the integrity of your synthesis.
Synthesis Overview: The Williamson Ether Synthesis
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a classic example of the Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] In this process, the acidic proton of 4-nitrophenol is removed by a base to form a nucleophilic phenoxide. This phenoxide then attacks the electrophilic α-carbon of 2-bromo-1-(4-bromophenyl)ethanone, displacing the bromide leaving group to form the desired ether product.
The success of this synthesis hinges on carefully controlling the reaction parameters to maximize the desired SN2 pathway while minimizing potential side reactions.
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the dedicated support center for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0). This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its storage and experimental use. Here, we address common questions and troubleshooting scenarios based on the compound's chemical structure and the established behavior of its functional motifs.
Frequently Asked Questions (FAQs)
Storage and Handling
Q1: What are the optimal storage conditions for solid 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone?
A1: For long-term stability, the solid compound should be stored in a tightly sealed container in a cool, dry, and dark environment. Based on information for structurally related compounds and general best practices, the following conditions are recommended.[1][2][3]
Parameter
Recommendation
Rationale
Temperature
2-8°C (Refrigerated)
Minimizes the rate of potential thermal degradation. Some suppliers recommend cold-chain transportation, indicating the sensitivity to ambient temperatures.[4]
Atmosphere
Inert atmosphere (e.g., Argon, Nitrogen)
While not strictly required for short-term storage, an inert atmosphere is advisable for long-term storage to prevent slow oxidation.
Light
Amber vial or opaque container
The nitrophenoxy group is a chromophore that can absorb UV light, potentially leading to photodegradation.[5][6][7] Protection from light is crucial.
Moisture
Tightly sealed container with desiccant
The ether and ketone functionalities can be susceptible to hydrolysis, especially over long periods in the presence of moisture.
Q2: I received the compound at room temperature. Is it still viable?
A2: Short-term exposure to ambient temperatures during shipping is generally acceptable and unlikely to cause significant degradation. However, upon receipt, it is imperative to transfer the compound to the recommended refrigerated storage conditions (2-8°C) for long-term preservation.
Q3: How should I handle the compound in the laboratory?
A3: Handle the compound in a well-ventilated area.[1] Wear standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid generating dust when weighing the solid material. For solution preparation, add the solvent to the pre-weighed solid.
Solution Stability and Preparation
Q4: What are the recommended solvents for dissolving 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone?
A4: The compound is expected to be soluble in common organic solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and to a lesser extent, acetone and acetonitrile. Due to its molecular structure, it will have poor solubility in aqueous solutions.
Q5: How stable is the compound in solution? How should I store stock solutions?
A5: The stability of the compound in solution is lower than in its solid state. Degradation in solution can be accelerated by factors such as solvent choice, pH, light, and temperature.
For short-term storage (1-2 days): Stock solutions in anhydrous DMSO or DMF can be stored at 2-8°C, protected from light.
For long-term storage (weeks to months): Aliquot stock solutions into single-use vials and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles, which can accelerate degradation.
Q6: My solution has changed color. What does this indicate?
A6: A color change, typically to a yellowish or brownish hue, is a common indicator of degradation. This may be due to the formation of nitrophenol byproducts resulting from hydrolysis or photodecomposition.[5] If a color change is observed, it is recommended to prepare a fresh stock solution from solid material.
Troubleshooting Guide
Observed Issue
Potential Cause(s)
Recommended Action(s)
Inconsistent experimental results
Compound degradation (solid or solution).
1. Prepare a fresh stock solution from solid material stored under recommended conditions. 2. Perform a quality control check (e.g., HPLC, LC-MS) on the new stock solution to confirm purity. 3. If the issue persists, obtain a new lot of the compound.
Precipitate forms in a stored solution
Poor solubility at lower temperatures or solvent evaporation.
1. Gently warm the solution to room temperature and vortex to redissolve. 2. If precipitation persists, the solution may be supersaturated; consider preparing a more dilute stock. 3. Ensure vials are properly sealed to prevent solvent evaporation.
Low purity observed by analytical methods
Degradation due to improper storage or handling.
1. Review storage conditions (temperature, light, moisture). 2. Assess solution preparation and storage protocols (solvent purity, storage temperature, protection from light). 3. Refer to the potential degradation pathways diagram below to identify possible degradation products.
Scientific Deep Dive: Understanding Compound Stability
The structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone contains several functional groups that are susceptible to degradation under specific conditions. Understanding these potential degradation pathways is key to maintaining the compound's integrity.
Potential Degradation Pathways
The primary points of instability in the molecule are the ether linkage and the nitroaromatic system.
Caption: Potential degradation pathways for the target compound.
Hydrolysis of the Ether Linkage: The ether bond is susceptible to cleavage under both acidic and basic conditions, although it is generally stable at neutral pH.[8][9] This reaction would yield 4-nitrophenol and a derivative of 1-(4-bromophenyl)ethanone. The rate of hydrolysis can be influenced by the pH of the experimental medium.[10]
Photodegradation: Nitroaromatic compounds are known to be sensitive to light.[6][7] Exposure to UV or even high-intensity visible light can initiate photochemical reactions, leading to complex degradation products and a reduction in compound potency.[5] Following ICH Q1B guidelines for photostability testing is recommended if the compound is to be used in a final drug product.[11]
Thermal Decomposition: While significant thermal decomposition of brominated aromatic compounds typically occurs at very high temperatures (e.g., >280°C), prolonged exposure to moderately elevated temperatures can lead to gradual degradation.[12] Decomposition can result in the cleavage of the molecule, potentially forming brominated phenols.[13][14]
Experimental Protocols
Protocol 1: Preparation of a Standard Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution in DMSO.
Equilibration: Allow the vial of solid 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone to equilibrate to room temperature for 15-20 minutes before opening to prevent condensation of atmospheric moisture.
Weighing: In a well-ventilated fume hood, accurately weigh the desired amount of the compound into a sterile, amber glass vial. (Molecular Weight: 336.14 g/mol ).
Dissolution: Add the appropriate volume of anhydrous, high-purity DMSO to the vial. For example, to prepare a 10 mM solution from 3.36 mg of the compound, add 1.0 mL of DMSO.
Mixing: Cap the vial securely and vortex or sonicate gently at room temperature until the solid is completely dissolved.
Storage: For immediate use, keep the solution at room temperature, protected from light. For short-term storage, store at 2-8°C. For long-term storage, aliquot into single-use tubes and store at -20°C or -80°C.
Workflow for Investigating Solution Stability
This workflow provides a framework for assessing the stability of the compound in a specific experimental buffer or solvent.
Caption: Workflow for assessing compound stability in solution.
References
Blazsó, M. (n.d.). Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. PubMed. Retrieved from [Link]
Altarawneh, M., & Dlugogorski, B. Z. (n.d.). Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. Retrieved from [Link]
Blazsó, M. (2001). Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. ResearchGate. Retrieved from [Link]
Chemwatch. (n.d.). Chemwatch MSDS 35974-0. Chemstock. Retrieved from [Link]
Deng, F., et al. (2005). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Journal of Environmental Sciences. Retrieved from [Link]
Zhang, Y., et al. (2021). Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid? Environmental Science & Technology Letters. Retrieved from [Link]
Deng, F., et al. (2006). Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Journal of Environmental Sciences. Retrieved from [Link]
Borucka, A., et al. (2021). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Chemical Engineering Transactions. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Phenoxyethanol. PubChem. Retrieved from [Link]
Borucka, A., et al. (2024). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Chemical Engineering Transactions. Retrieved from [Link]
De Vleeschouwer, F., et al. (2017). Oxidation of Secondary Methyl Ethers to Ketones. The Journal of Organic Chemistry. Retrieved from [Link]
Google Patents. (n.d.). Methods for manufacturing phenoxyethanol.
YouTube. (2022). Reaction Breakdown: Ether vs Ketone Reactivity. Retrieved from [Link]
Google Patents. (n.d.). Methods for manufacturing phenoxyethanol.
National Institute of Standards and Technology. (n.d.). Ethanone, 1-(4-bromophenyl)-. NIST WebBook. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 1-(4-Bromophenyl)-2-(4-phenyl-1h-1,2,3-triazol-1-yl)ethanone. PubChem. Retrieved from [Link]
Wikipedia. (n.d.). Ether cleavage. Retrieved from [Link]
Google Patents. (n.d.). Methods for manufacturing phenoxyethanol.
ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]
Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. PMC. Retrieved from [Link]
Ghosh, A., et al. (2010). Degradation of 4-nitrophenol, 2-chloro-4-nitrophenol, and 2,4-dinitrophenol by Rhodococcus imtechensis strain RKJ300. PubMed. Retrieved from [Link]
Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]
Getz, J. J., et al. (1993). Mechanism of Hydrolysis of O-Imidomethyl Derivatives of Phenols. UQ eSpace. Retrieved from [Link]
Troubleshooting failed reactions with 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Welcome to the technical support center for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of this versatile chemical intermediate. As Senior Application Scientists, we have compiled this resource to help you navigate the complexities of your reactions and achieve optimal results.
Troubleshooting Guide
This section addresses specific issues that may arise during reactions involving 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. The question-and-answer format is intended to help you quickly identify and resolve experimental challenges.
Question 1: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?
Answer:
Low yields in reactions with 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone can stem from several factors, primarily related to reagent quality, reaction conditions, and competing side reactions.
A. Reagent Quality and Handling:
Purity of Starting Materials: Ensure the purity of your nucleophile and any base used. Impurities can introduce unwanted side reactions. The 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone should also be of high purity.
Solvent Purity: Always use dry, high-purity solvents. The presence of water can hydrolyze the starting material or react with strong bases.
Base Strength and Stoichiometry: If your reaction requires a base to deprotonate a nucleophile, ensure you are using a sufficiently strong base and the correct stoichiometry. Incomplete deprotonation will result in a lower concentration of the active nucleophile.[1]
B. Reaction Conditions:
Temperature: Temperature control is critical. For SN2 reactions, lower temperatures generally favor the desired substitution over competing elimination reactions.[1][2] Conversely, some reactions may require heating to proceed at a reasonable rate. We recommend starting with a lower temperature and gradually increasing it if the reaction is sluggish.
Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. Insufficient time will lead to incomplete conversion, while prolonged reaction times can lead to product degradation or byproduct formation.
C. Competing Side Reactions:
The structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, being an α-haloketone derivative, presents several possibilities for side reactions.
Elimination Reactions: If your nucleophile is also a strong base, it can promote an E2 elimination reaction, leading to the formation of an α,β-unsaturated ketone.[1][3] To minimize this, consider using a less basic nucleophile or a non-nucleophilic base if a base is required.
Favorskii Rearrangement: Strong bases can induce the Favorskii rearrangement in α-haloketones, leading to the formation of a carboxylic acid derivative after workup.[2][4] Using a weaker base and lower temperatures can help suppress this pathway.
Attack at the Carbonyl Carbon: Strong nucleophiles can potentially attack the electrophilic carbonyl carbon.[5] This is generally less favorable than SN2 displacement of the phenoxy group but can occur under certain conditions.
Troubleshooting Workflow for Low Yield:
Caption: Troubleshooting workflow for low reaction yield.
Question 2: I am observing multiple spots on my TLC plate that are not my starting material or desired product. How can I identify and minimize these byproducts?
Answer:
The formation of multiple byproducts is a common challenge. Identifying these impurities is the first step toward mitigating their formation.
A. Identification of Byproducts:
Spectroscopic Analysis: Isolate the major byproducts by column chromatography and characterize them using NMR, IR, and mass spectrometry.
Common Byproducts and Their Signatures:
α,β-Unsaturated Ketone (from Elimination): Look for characteristic alkene proton signals in the ¹H NMR spectrum and a conjugated carbonyl stretch in the IR spectrum.
Carboxylic Acid Derivative (from Favorskii Rearrangement): The mass spectrum will show a different molecular weight corresponding to the rearranged product.
Hydrolysis Product: If water is present, hydrolysis of the ether linkage can occur, yielding 4-nitrophenol and 1-(4-bromophenyl)ethanone.
Products of Nucleophilic Aromatic Substitution (SNAr): While less common under typical SN2 conditions, a strong nucleophile could potentially displace the nitro group on the 4-nitrophenoxy ring, especially at elevated temperatures.[6][7]
B. Minimizing Byproduct Formation:
Problem
Potential Cause
Recommended Solution
Elimination
Nucleophile is too basic; high temperature.
Use a less basic nucleophile or a non-nucleophilic base. Lower the reaction temperature.[1][2]
Favorskii Rearrangement
Strong, sterically hindered base.
Use a weaker base. Ensure slow addition of the base at low temperatures.
Hydrolysis
Presence of water in reagents or solvent.
Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
SNAr on Nitro-ring
High temperature; highly activated ring.
Maintain a moderate reaction temperature. This is generally a minor pathway.
Question 3: My reaction is not proceeding at all. What should I check?
Answer:
A stalled reaction can be frustrating, but a systematic check of your setup and reagents can often reveal the cause.
A. Reagent and Catalyst Activity:
Base Inactivity: If you are using a solid base like sodium hydride, ensure it is fresh and has been handled under anhydrous conditions. Older NaH can have a coating of sodium hydroxide, which is less effective.
Nucleophile Stability: Confirm the stability of your nucleophile under the reaction conditions. Some nucleophiles can decompose, especially at higher temperatures.
Leaving Group Ability: The 4-nitrophenoxy group is a good leaving group due to the electron-withdrawing nature of the nitro group which stabilizes the resulting phenoxide anion. However, in some specific cases, it may not be sufficiently labile.
B. Reaction Setup:
Mixing: Ensure adequate stirring to allow for proper mixing of the reagents, especially in heterogeneous reactions.
Inert Atmosphere: For moisture- or air-sensitive reactions, ensure your inert atmosphere is maintained throughout the experiment.
Logical Flow for a Stalled Reaction:
Caption: Diagnostic workflow for a stalled reaction.
Frequently Asked Questions (FAQs)
Q1: How should I store and handle 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone?
A: This compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents and bases. Due to its nature as an α-haloketone derivative, it can be sensitive to moisture and light over long periods.[2]
Q2: What is the stability of this compound in common organic solvents?
A: 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is generally stable in common aprotic organic solvents such as acetonitrile, acetone, DMF, and DMSO at room temperature. However, in protic solvents, especially in the presence of a base or acid, it may undergo slow decomposition or hydrolysis.
Q3: What are the key safety precautions when working with this compound?
A: As with any α-haloketone, this compound should be treated as a potential lachrymator and skin irritant.[4] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.
Q4: Can the nitro group be reduced during my reaction?
A: The nitro group is susceptible to reduction under certain conditions, such as in the presence of reducing agents like sodium borohydride (in some cases), catalytic hydrogenation (e.g., H₂/Pd-C), or dissolving metals (e.g., Sn/HCl). If your reaction conditions involve such reagents, you should anticipate the potential for reduction of the nitro group to an amino group. The degradation of nitrophenols can also occur under certain microbial or environmental conditions, though this is less relevant for typical organic synthesis.[8][9][10]
Q5: Are there any specific analytical techniques recommended for monitoring reactions with this compound?
A:
TLC: A quick and effective way to monitor reaction progress. Use a suitable solvent system (e.g., ethyl acetate/hexane) to achieve good separation between the starting material, product, and any byproducts.
HPLC: For more quantitative analysis of reaction conversion and purity. A reverse-phase C18 column with a mobile phase of acetonitrile and water is often a good starting point.[11]
¹H NMR: Useful for confirming the structure of the product and identifying byproducts. Expect to see characteristic signals for the aromatic protons and the methylene protons adjacent to the carbonyl group.
Mass Spectrometry: Essential for confirming the molecular weight of the desired product and helping to identify unknown byproducts. The presence of bromine will result in a characteristic isotopic pattern ([M]⁺ and [M+2]⁺) of nearly equal intensity.[12]
Experimental Protocols
Protocol 1: General Procedure for Nucleophilic Substitution
This protocol provides a general starting point for a nucleophilic substitution reaction to displace the 4-nitrophenoxy group.
To a solution of the nucleophile (1.1 equivalents) in a suitable anhydrous solvent (e.g., DMF, acetonitrile), add a base (e.g., K₂CO₃, 1.5 equivalents) under an inert atmosphere.
Stir the mixture at room temperature for 30 minutes.
Add a solution of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (1.0 equivalent) in the same anhydrous solvent dropwise at 0 °C.
Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).
Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Protocol 2: Quality Control Check of Starting Material by ¹H NMR
To ensure the integrity of your starting material, a quick ¹H NMR is recommended.
Dissolve a small amount of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in CDCl₃.
Acquire a ¹H NMR spectrum.
Expected Chemical Shifts (Predicted):
Aromatic protons of the 4-bromophenyl ring: ~ δ 7.6-7.8 ppm (doublet) and ~ δ 7.8-8.0 ppm (doublet).
Aromatic protons of the 4-nitrophenoxy ring: ~ δ 7.0-7.2 ppm (doublet) and ~ δ 8.2-8.4 ppm (doublet).
Note: Actual chemical shifts may vary slightly depending on the solvent and instrument.
References
Eawag-BBD. (2008). Nitrophenol Family Degradation Pathway (an/aerobic). Retrieved from [Link]
Pandey, G., et al. (2022). Microbial biodegradation of nitrophenols and their derivatives: A Review. ResearchGate. Retrieved from [Link]
Al-Azmi, A. (2015). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 20(6), 10768-10834. Retrieved from [Link]
Kimura, N., et al. (2013). Biodegradation of Nitrophenol Compounds. ResearchGate. Retrieved from [Link]
Soren, T., et al. (2025). PNP degradation pathway and the two general pathways via hydroquinone or hydroxyquinol. ResearchGate. Retrieved from [Link]
Guo, X., et al. (2019). The metabolic pathways of degrading p-nitrophenol and butyl benzyl phthalate by Arthrobacter. ResearchGate. Retrieved from [Link]
University of Pretoria. (n.d.). Nucleophilic substitution reactions of α-haloketones: A computational study. Retrieved from [Link]
Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]
Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]
Reddit. (2015). Williamson ether synthesis trouble, 2.0. Retrieved from [Link]
Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]
Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]
ResearchGate. (n.d.). Mechanisms of Nucleophilic Aromatic and Hetero-aromatic Substitution. Recent Developments. Retrieved from [Link]
BYJU'S. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]
Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]
Wikipedia. (n.d.). α-Halo ketone. Retrieved from [Link]
Zukerman-Schpector, J., et al. (2012). 1-(4-Bromophenyl)-2-ethylsulfinyl-2-(phenylselanyl)ethanone monohydrate. ResearchGate. Retrieved from [Link]
SIELC Technologies. (2018). Ethanone, 1-(4-bromophenyl)-. Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of Ethanone, 1-(4-bromophenyl)- (CAS 99-90-1). Retrieved from [Link]
Beilstein Journal of Organic Chemistry. (2023). Oxidative hydrolysis of aliphatic bromoalkenes: scope study and reactivity insights. Retrieved from [Link]
NIST WebBook. (n.d.). Ethanone, 1-(4-bromophenyl)-. Retrieved from [Link]
ResearchGate. (n.d.). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. Retrieved from [Link]
NIST WebBook. (n.d.). Ethanone, 1-(4-bromophenyl)-. Retrieved from [Link]
ResearchGate. (n.d.). Possible reaction mechanism of α‐bromoketones formation. Retrieved from [Link]
NIST WebBook. (n.d.). Ethanone, 2-bromo-1-(4-nitrophenyl)-. Retrieved from [Link]
PubChem. (n.d.). 1-(4-Bromophenyl)-2-(3-nitrophenoxy)ethanone. Retrieved from [Link]
化源网. (2025). 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone. Retrieved from [Link]
Shenvi, S. S., et al. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. ResearchGate. Retrieved from [Link]
Chemistry LibreTexts. (2023). Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]
Betz, R. (2012). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 2), o385. Retrieved from [Link]
PubChem. (n.d.). 1-(4-Bromophenyl)-2-(4-phenyl-1h-1,2,3-triazol-1-yl)ethanone. Retrieved from [Link]
Molecules. (2020). Synthetic Access to Aromatic α-Haloketones. Retrieved from [Link]
Technical Support Center: 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Welcome to the technical support center for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and si...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and side reactions encountered during the synthesis and application of this α-haloketone derivative. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the integrity and success of your experiments.
I. Troubleshooting Guide: Navigating Common Experimental Hurdles
This section addresses specific issues that may arise during the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, which is typically prepared via a Williamson ether synthesis-type reaction between a salt of 4-nitrophenol (a phenoxide) and 1-(4-bromophenyl)-2-bromoethanone (an α-haloketone).
Issue 1: Low Yield of the Desired Product
Question: I am getting a very low yield of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. What are the likely causes and how can I optimize the reaction?
Answer:
Low yields in this synthesis can stem from several competing side reactions. The primary culprits are often base-catalyzed elimination of the α-haloketone and the Favorskii rearrangement.[1][2][3]
Causality and Resolution:
E2 Elimination: The alkoxide base, necessary for the Williamson ether synthesis, can also act as a base to abstract a proton from the carbon adjacent to the carbonyl group, leading to an elimination reaction and the formation of an alkene byproduct.[3] To minimize this, consider the following:
Temperature Control: Lower reaction temperatures generally favor the desired SN2 substitution over the E2 elimination.[3] Maintain the reaction at or below room temperature if possible.
Base Strength and Steric Hindrance: While a strong base is needed to deprotonate the phenol, a highly hindered or excessively strong base can promote elimination. Using a moderately strong, non-nucleophilic base like potassium carbonate can be advantageous.
Favorskii Rearrangement: In the presence of a strong base, α-halo ketones can undergo a rearrangement to form carboxylic acid derivatives.[4][5][6] This is a significant potential side reaction.
Controlled Base Addition: Add the base slowly to the reaction mixture to avoid a high localized concentration that could favor the rearrangement.
Solvent Choice: The choice of solvent is critical. Polar aprotic solvents such as DMF, DMSO, or acetonitrile are preferred as they effectively solvate the cation of the alkoxide, leaving a "naked" and more reactive nucleophile for the SN2 reaction.[3]
Workflow for Optimizing Yield
Caption: Decision workflow for troubleshooting low product yield.
Issue 2: Formation of an Unexpected Carboxylic Acid Derivative
Question: My analysis shows the presence of 4-bromophenylacetic acid or a related ester. How is this forming?
Answer:
The formation of a carboxylic acid derivative is a classic indicator of the Favorskii rearrangement .[4][7] This reaction is a common pathway for α-halo ketones in the presence of a base.[6]
Mechanistic Insight:
The mechanism is thought to involve the formation of an enolate, which then cyclizes to a cyclopropanone intermediate. This intermediate is subsequently attacked by a nucleophile (like hydroxide or alkoxide), leading to the rearranged carboxylic acid or ester product.[4]
Mitigation Protocol:
Re-evaluate Base Choice: Switch to a milder base such as cesium carbonate or potassium carbonate. These bases are generally effective for the Williamson ether synthesis of aryl ethers without being overly aggressive in promoting the Favorskii rearrangement.[8]
Strict Temperature Control: Keep the reaction temperature as low as feasible to disfavor the rearrangement pathway.
Order of Addition: Consider adding the α-haloketone slowly to a solution of the pre-formed phenoxide and base. This ensures the α-haloketone is not exposed to a high concentration of base for an extended period.
Issue 3: Presence of α,β-Unsaturated Ketone Impurity
Question: I've identified an impurity that appears to be an α,β-unsaturated ketone. What is the source of this side product?
Answer:
The formation of an α,β-unsaturated carbonyl compound can occur through an elimination reaction of the starting α-haloketone.[9][10]
Explanation:
If there is a hydrogen atom on the α'-carbon (the carbon on the other side of the carbonyl group), a base can abstract this proton, leading to the elimination of HBr and the formation of a conjugated double bond.[9]
Preventative Measures:
Use of a Non-nucleophilic, Sterically Hindered Base: While seemingly counterintuitive to the main reaction, if this side product is significant, using a base like pyridine at elevated temperatures can intentionally drive this reaction.[9] However, for your desired synthesis, avoiding high temperatures and strongly basic, non-nucleophilic conditions is key.
Substrate Purity: Ensure the starting 1-(4-bromophenyl)-2-bromoethanone is pure and free from any di-halogenated byproducts which can more readily undergo elimination.
II. Frequently Asked Questions (FAQs)
Q1: Can C-alkylation of the phenoxide occur?
A1: Yes, phenoxide ions are ambident nucleophiles, meaning they can react at either the oxygen (O-alkylation) or a carbon atom on the aromatic ring (C-alkylation).[1][8] While O-alkylation is generally favored in Williamson ether synthesis, C-alkylation can become a competing side reaction, especially with unactivated aryl halides.[8][11] However, given the high reactivity of the α-haloketone, O-alkylation is the expected major pathway. To favor O-alkylation, using polar aprotic solvents is recommended.
Q2: What is the stability of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone? Are there any known degradation pathways?
A2: The primary points of instability in the molecule are the ether linkage and the carbonyl group. Under certain conditions, degradation can occur:
Hydrolysis: The ether linkage can be susceptible to hydrolysis, particularly under strong acidic or basic conditions, which would yield 4-nitrophenol and 1-(4-bromophenyl)-2-hydroxyethanone.[12][13] The rate of hydrolysis is pH-dependent.
Photodegradation: Aromatic nitro compounds can be sensitive to light. It is advisable to store the compound protected from light to prevent potential photochemical degradation.
Q3: Are there alternative synthetic routes that might avoid these side reactions?
A3: While the Williamson-type synthesis is common, alternatives could be explored:
Mitsunobu Reaction: This reaction could potentially couple 4-nitrophenol with 1-(4-bromophenyl)-2-hydroxyethanone using triphenylphosphine and a dialkyl azodicarboxylate (e.g., DEAD or DIAD). This method avoids the use of a strong base, thereby circumventing the Favorskii rearrangement and base-catalyzed elimination.
Copper-Catalyzed Coupling (Ullmann Condensation): While typically used for diaryl ethers, modifications of the Ullmann condensation could potentially be adapted, though this often requires harsher conditions.[8]
III. Summary of Key Parameters and Potential Byproducts
Parameter
Recommended Condition
Rationale
Potential Side Product if Deviated
Base
K₂CO₃, Cs₂CO₃
Sufficiently basic for phenoxide formation, minimizes side reactions.
Al-Zaydi, K. M. (2015). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 20(7), 12374-12479. [Link]
Kende, A. S. (1956). The Favorskiĭ Rearrangement of Haloketones. Organic Reactions, 11, 261-308. [Link]
JoVE. Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. [Link]
Naidoo, K. J. (2019). Nucleophilic substitution reactions of α-haloketones: A computational study. University of Pretoria. [Link]
Pearson, R. G., Langer, S. H., Williams, F. V., & McGuire, W. J. (1952). Mechanism of the Reaction of α-Haloketones with Weakly Basic Nucleophilic Reagents. Journal of the American Chemical Society, 74(20), 5130-5132. [Link]
Google Patents. US20110155950A1 - Process for the preparation of 4-bromophenyl derivatives.
Master Organic Chemistry. The Williamson Ether Synthesis. [Link]
ResearchGate. Understanding and evaluation of different degradation pathways and stability of drug product with active substance prone to chemical and physical degradation. [Link]
Organic Chemistry Portal. α-Bromoketone synthesis by bromination. [Link]
Google Patents. CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.
ResearchGate. Multistep reaction catalyzed by the EST-PtNP complexes. Hydrolysis of... [Link]
Technical Support Center: Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Welcome to the technical support guide for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubl...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently asked questions. Our goal is to help you navigate the common challenges of this synthesis and consistently achieve high yields of this valuable α-aryloxyketone intermediate.
Reaction Overview and Mechanism
The synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a classic example of the Williamson ether synthesis.[1] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The process involves the deprotonation of a phenol (4-nitrophenol) to form a potent nucleophile, the phenoxide ion, which then attacks the electrophilic α-carbon of an alkyl halide (2-bromo-1-(4-bromophenyl)ethanone), displacing the bromide leaving group.
The general reaction is as follows:
Reactants: 4-Nitrophenol and 2-Bromo-1-(4-bromophenyl)ethanone
Base: Typically a carbonate or hydroxide base
Solvent: A polar aprotic solvent
Caption: General mechanism for the Williamson ether synthesis.
Troubleshooting Guide: Common Issues and Solutions
This section is structured to address the most common problems encountered during the synthesis, providing causal explanations and actionable solutions.
Issue: Low or No Product Yield
Q1: My reaction shows low conversion of starting materials, even after extended reaction times. What are the likely causes?
A1: Low conversion typically points to three critical areas: insufficient nucleophile generation, suboptimal solvent choice, or inadequate reaction temperature.
Inadequate Base: The phenoxide nucleophile must be generated in sufficient concentration. The pKa of 4-nitrophenol is approximately 7.15, making it significantly more acidic than aliphatic alcohols. While very strong bases like sodium hydride (NaH) can be used, they can also promote side reactions.[2] For phenols, weaker bases are often effective and preferable.[3][4]
Solution: Ensure your base is strong enough and used in the correct stoichiometry. Potassium carbonate (K₂CO₃) is an excellent choice as it is sufficiently basic to deprotonate 4-nitrophenol without being overly harsh.[4] Ensure the base is finely powdered and the reaction is stirred vigorously to maximize surface area and reactivity. If using an aqueous base, a phase-transfer catalyst is highly recommended.[5]
Suboptimal Solvent: The solvent plays a crucial role in an SN2 reaction. Protic solvents (e.g., ethanol, water) can form hydrogen bonds with the phenoxide ion, creating a solvent cage that reduces its nucleophilicity and dramatically slows the reaction rate.[3][6]
Solution: Use a polar aprotic solvent such as acetonitrile (ACN) , N,N-dimethylformamide (DMF) , or acetone .[1][6] These solvents solvate the counter-ion (like K⁺) but leave the phenoxide anion "naked" and highly reactive, accelerating the SN2 attack.[6]
Incorrect Temperature: The Williamson synthesis typically requires heating to proceed at a reasonable rate, often between 50-100 °C.[1]
Solution: If running the reaction at room temperature, conversion will likely be slow. Gently refluxing the reaction in acetone (~56 °C) or acetonitrile (~82 °C) is a good starting point. Monitor the reaction by TLC to track the consumption of the starting materials before deciding to increase the temperature further.
Q2: I'm observing significant byproduct formation. What are the common side reactions and how can I minimize them?
A2: The primary competing side reaction in a Williamson synthesis is the base-catalyzed E2 elimination.[1] However, with this specific substrate, other reactions are possible.
Elimination (E2) Reaction: The phenoxide can act as a base, abstracting a proton from the alkyl halide to form an alkene. Fortunately, the electrophile, 2-bromo-1-(4-bromophenyl)ethanone, is a primary halide, which strongly disfavors elimination.[7][8] This side reaction is more common with secondary and tertiary alkyl halides.[9] If you are seeing elimination byproducts, it may be due to excessively high temperatures.
Solution: Lowering the reaction temperature will almost always favor the SN2 pathway over E2, as elimination reactions often have a higher activation energy.
C-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen (O-alkylation, desired) or at a carbon on the aromatic ring (C-alkylation, undesired).[1]
Solution: This is generally minimized by using polar aprotic solvents (DMF, DMSO), which favor O-alkylation.[6] Protic solvents can promote C-alkylation and should be avoided.[6]
Self-Condensation of Ketone: The α-protons of the ketone (2-bromo-1-(4-bromophenyl)ethanone) are acidic and can be removed by a strong base, leading to enolate formation and potential self-condensation (e.g., aldol-type) reactions.
Solution: Avoid using excessively strong bases like NaH or LDA unless absolutely necessary. A milder base like K₂CO₃ is less likely to promote this side reaction.[4] Adding the alkyl halide to the mixture of the phenol and base can also help ensure the phenoxide is formed and ready to react immediately.
Caption: Troubleshooting decision tree for low yield.
Frequently Asked Questions (FAQs)
Q3: What is the role of a phase-transfer catalyst (PTC) and should I use one?
A3: A phase-transfer catalyst (PTC), such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), facilitates the transfer of a reactant from one phase to another where the reaction occurs.[5][10] In this synthesis, if you use an aqueous solution of a base (like KOH) or a solid base (like K₂CO₃), the phenoxide ion is formed in the aqueous or solid phase, while the alkyl halide is typically in an immiscible organic solvent.
The PTC's lipophilic cation pairs with the phenoxide anion, shuttling it into the organic phase where it can react with the alkyl halide.[10]
You should consider using a PTC if:
You are performing the reaction in a two-phase system (e.g., solid-liquid or liquid-liquid).
You want to use milder reaction conditions (lower temperature, less harsh base).
You want to avoid the need for strictly anhydrous (dry) and expensive polar aprotic solvents.[5][11]
Q4: How do I choose the optimal reaction conditions?
A4: Optimization is key to maximizing yield. Below is a summary of recommended starting points and variables to consider, based on established principles of the Williamson ether synthesis.
Parameter
Recommended Choice
Rationale & Considerations
Nucleophile
4-Nitrophenol
The electron-withdrawing nitro group increases acidity, simplifying deprotonation.
Electrophile
2-Bromo-1-(4-bromophenyl)ethanone
Primary halide is ideal for SN2, minimizing elimination.[8] Ensure high purity.
Base
Potassium Carbonate (K₂CO₃)
Mild enough to prevent side reactions but strong enough for phenol deprotonation.[4] Use 1.5-2.0 equivalents.
Solvent
Acetonitrile (ACN) or Acetone
Polar aprotic solvents that enhance nucleophilicity and are easily removed during workup.[1][12]
Temperature
60-80 °C (Reflux)
Balances reaction rate against the risk of side reactions. Higher temperatures can promote elimination.[13]
Catalyst
TBAB (optional)
Recommended for two-phase systems to improve reaction rate and yield under mild conditions.[5]
Reaction Time
2-8 hours
Monitor by TLC until starting material is consumed. Reaction times can vary significantly based on conditions.[1]
Optimized Experimental Protocol
This protocol provides a robust starting point for achieving a high yield.
Materials:
4-Nitrophenol (1.0 eq)
2-Bromo-1-(4-bromophenyl)ethanone (1.0 eq)
Potassium Carbonate (K₂CO₃), finely powdered and dried (1.5 eq)
Acetone or Acetonitrile (anhydrous grade recommended)
Ethyl acetate (for extraction)
Brine (saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSO₄)
Procedure:
Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-nitrophenol (1.0 eq) and finely powdered potassium carbonate (1.5 eq).
Solvent Addition: Add acetone or acetonitrile to the flask (concentration of ~0.2-0.5 M with respect to the limiting reagent).
Stirring: Begin vigorous stirring. The mixture will be a suspension.
Electrophile Addition: Add 2-bromo-1-(4-bromophenyl)ethanone (1.0 eq) to the stirring suspension.
Reaction: Heat the mixture to reflux (acetone ~56 °C, acetonitrile ~82 °C) and maintain for 2-6 hours. Monitor the reaction's progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC).
Workup (Quenching): Once the starting material is consumed, cool the reaction to room temperature. Filter the mixture to remove the inorganic salts (K₂CO₃ and KBr). Wash the solids with a small amount of fresh solvent.
Solvent Removal: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.
Extraction: Dissolve the resulting crude solid in ethyl acetate. Wash the organic layer sequentially with water (2x) and then with brine (1x). This removes any remaining inorganic salts and water-soluble impurities.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purification: The crude product is typically a solid. Recrystallization from a suitable solvent system (e.g., ethanol, or an ethyl acetate/hexane mixture) is often sufficient to obtain the pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. A related compound, 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone, was successfully recrystallized from ethanol to achieve a 91.2% yield.[14] If necessary, flash column chromatography can be used for further purification.[15]
Caption: Step-by-step experimental workflow.
References
Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]
Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Recent methods for the synthesis of α-acyloxy ketones. Retrieved from [Link]
Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]
Journal of Chemical Education. (1977). An Ether Synthesis Using Phase Transfer Catalysis. Retrieved from [Link]
ChemTalk. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]
JETIR. (2022). Contribution of phase transfer catalyst to green chemistry: A review. Retrieved from [Link]
Brainly.com. (2023). Discuss the potential impacts of varying reaction temperatures on the outcome of Williamson ether. Retrieved from [Link]
Master Organic Chemistry. (2014). Alcohols To Ethers via Acid Catalysis. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Preparation of α-Acyloxy Ketones via Visible-Light-Driven Aerobic Oxo-Acyloxylation of Olefins with Carboxylic Acids. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). An Efficient Method for the Synthesis of α-Hydroxyalkyl Aryl Ketones. Retrieved from [Link]
Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]
Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]
Chemistry LibreTexts. (2023). Ether Synthesis. Retrieved from [Link]
Khan Academy. (n.d.). Williamson ether synthesis (video). Retrieved from [Link]
YouTube. (2018). Williamson Ether Synthesis Reaction Mechanism. Retrieved from [Link]
Slideshare. (n.d.). Phase transfer catalysis | PPTX. Retrieved from [Link]
J&K Scientific LLC. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Hydroxy ketone synthesis by oxidation. Retrieved from [Link]
PubMed. (2011). New general synthesis of α-alkoxyketones via α'-alkylation, α-alkylation and α,α'-dialkylation of α-alkoxyketimines. Retrieved from [Link]
ResearchGate. (2006). Solvent-Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. Retrieved from [Link]
ResearchGate. (n.d.). 1-(4-Bromophenyl)-2-ethylsulfinyl-2-(phenylselanyl)ethanone monohydrate. Retrieved from [Link]
Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]
Lumen Learning. (n.d.). 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook. Retrieved from [Link]
ResearchGate. (n.d.). One-pot synthesis of (2-Bromo-1-(4-nitro-phenyl)-ethanone). Retrieved from [Link]
ResearchGate. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. Retrieved from [Link]
ResearchGate. (n.d.). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. Retrieved from [Link]
PubChem. (n.d.). 1-(4-Bromophenyl)-2-(3-nitrophenoxy)ethanone. Retrieved from [Link]
National Institutes of Health (NIH). (n.d.). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. Retrieved from [Link]
PubChem. (n.d.). 1-(4-Bromophenyl)-2-(4-phenyl-1h-1,2,3-triazol-1-yl)ethanone. Retrieved from [Link]
ResearchGate. (n.d.). Figure S19. 1 H NMR spectrum of 1-(4-Bromophenyl)ethanone oxime (2j). Retrieved from [Link]
Handling and safety precautions for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Prepared by the Office of Senior Application Scientists Introduction This guide provides comprehensive handling, safety, and troubleshooting information for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Office of Senior Application Scientists
Introduction
This guide provides comprehensive handling, safety, and troubleshooting information for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (CAS No. 111946-84-0).[1] As a Senior Application Scientist, my objective is to equip researchers, scientists, and drug development professionals with the necessary technical knowledge to ensure both experimental success and personal safety. The information herein is synthesized from established protocols for structurally related compounds and general principles of laboratory safety.
Q1: What are the primary hazards associated with 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone?
Brominated Aromatic Compounds: These can be irritants and may be harmful if swallowed or inhaled.[3][4] The presence of bromine suggests that combustion may produce hydrogen bromide gas, which is corrosive.
Nitrophenol Derivatives: Nitroaromatic compounds are often toxic and can be harmful if swallowed, inhaled, or absorbed through the skin.[5][6] They may also cause skin and eye irritation.[7]
General Precautions: It is prudent to treat this compound as harmful if swallowed, a skin and eye irritant, and potentially causing respiratory irritation.[3]
Q2: What personal protective equipment (PPE) is mandatory when handling this compound?
A2: A comprehensive PPE strategy is crucial.
Eye Protection: Chemical safety goggles with side shields are required at all times.[5][8]
Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use and wash hands thoroughly after handling.
Body Protection: A standard laboratory coat is required. For larger quantities or when there is a risk of splashing, consider a chemical-resistant apron.
Respiratory Protection: All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[9][10]
Q3: How should I properly store 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone?
A3: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area.[8][11] Keep it away from incompatible materials such as strong oxidizing agents, strong bases, and reducing agents.[12][13]
Q4: What is the correct procedure for disposing of waste containing this compound?
A4:
Halogenated Organic Waste: As this compound contains bromine, it must be disposed of in a designated "Halogenated Organic Waste" container.[9][10]
Nitro Compound Waste: Be aware that nitro compounds can be reactive. Do not mix with strong acids or bases in the waste container.[14][15]
General Guidance: Never dispose of this compound down the drain.[10] All waste disposal should adhere to your institution's specific hazardous waste management protocols.
Experimental Troubleshooting
Q5: I am using this compound in a substitution reaction and am seeing low yields. What could be the cause?
A5: Low yields in substitution reactions involving alpha-aryloxyketones can stem from several factors:
Base Strength: The choice of base is critical. A base that is too strong can lead to side reactions, such as elimination or cleavage of the ether linkage. Conversely, a base that is too weak may not sufficiently deprotonate the nucleophile. Consider a moderately strong, non-nucleophilic base.
Solvent Choice: The solvent must be appropriate for the reaction conditions and dissolve all reactants. Aprotic polar solvents often work well for substitution reactions. Ensure the solvent is anhydrous, as water can quench the reaction.
Reaction Temperature: The reaction may require heating to proceed at a reasonable rate. However, excessive heat can lead to decomposition. An initial temperature screen is advisable.
Steric Hindrance: The bulky nature of the substrate may require longer reaction times or more forcing conditions.
Q6: My purified product appears to be degrading over time. How can I improve its stability?
A6: Degradation could be due to light sensitivity, oxidation, or hydrolysis.
Light Protection: Store the compound in an amber vial or a container wrapped in aluminum foil.
Inert Atmosphere: If the compound is sensitive to oxidation, store it under an inert atmosphere (e.g., argon or nitrogen).
Moisture Control: Ensure the compound is thoroughly dried before storage and kept in a desiccator.
Experimental Protocols
Protocol 1: Safe Weighing and Solution Preparation
This protocol outlines the steps for safely preparing a solution of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Preparation: Don all required PPE (safety goggles, lab coat, nitrile gloves). Ensure the chemical fume hood is operational.
Weighing:
Place a weighing paper on the analytical balance and tare.
Carefully transfer the desired amount of the solid compound onto the weighing paper using a clean spatula.
Record the mass.
Dissolution:
Place a stir bar in an appropriate flask.
Transfer the weighed solid into the flask.
Add the desired solvent to the flask in the fume hood.
Stir the mixture until the solid is fully dissolved.
Caption: Workflow for safe weighing and solution preparation.
Protocol 2: Spill Management
This protocol provides guidance for managing a small spill of solid 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or you feel unsafe, evacuate and call emergency services.
Containment: For a small spill, prevent the powder from becoming airborne. Do not use a dry brush.
Cleanup:
Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit for chemicals).
Carefully sweep the mixture into a designated waste container.
Decontamination:
Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone or ethanol), followed by soap and water.
Place all contaminated materials (absorbent, cloths, gloves) into the halogenated organic waste container.
Reporting: Report the incident to your laboratory supervisor or safety officer.
Caption: Spill management workflow for small solid spills.
Technical Support Center: Recrystallization of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Prepared by the Senior Application Scientist Team This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the purification of 1-(4-Bromophenyl)-2-(4-nitro...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Senior Application Scientist Team
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the purification of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. We address common experimental challenges through detailed protocols, troubleshooting guides, and FAQs to ensure the successful isolation of high-purity material.
Compound Profile & Recrystallization Overview
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxyketone derivative. The presence of a ketone, an ether linkage, a nitro group, and a brominated aromatic ring gives the molecule a specific polarity profile that dictates its solubility and crystallization behavior. Proper recrystallization is a critical final step to remove impurities from synthesis, such as unreacted starting materials or side-products.[1] The fundamental principle of recrystallization is to dissolve the impure compound in a minimal amount of a hot solvent and then allow it to cool slowly.[2] As the solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals, while impurities remain dissolved in the surrounding liquid (the mother liquor).[3][4]
This section outlines a robust, step-by-step methodology for the purification of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. Ethanol is often a suitable solvent for compounds with moderate polarity, including aromatic ketones.[6][7][8]
Workflow Diagram
Caption: A standard workflow for purifying a solid organic compound via recrystallization.
Step-by-Step Methodology
Solvent Selection: Based on the compound's structure, moderately polar solvents are a good starting point. Ethanol (95%) is recommended for the initial attempt. Other potential solvents are listed in the Troubleshooting section. The ideal solvent dissolves the compound when hot but not when cold.[9]
Dissolution:
Place the crude 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in an Erlenmeyer flask with a stir bar.
Add a small portion of the chosen solvent (e.g., 95% ethanol) and begin heating the mixture on a hotplate with stirring.
Continue adding the solvent in small increments until the solid just completely dissolves. It is critical to use the minimum amount of hot solvent required to achieve a saturated solution, as using too much will significantly reduce the final yield.[1][6]
Decolorization (If Necessary):
If the hot solution is colored (and the pure compound is expected to be colorless or white), remove it from the heat.
Allow it to cool slightly before adding a small amount of activated charcoal.
Bring the solution back to a gentle boil for 5-10 minutes. The charcoal will adsorb colored impurities.[10]
Hot Filtration (If Necessary):
If activated charcoal was used or if there are insoluble impurities, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them.
This step must be done quickly to prevent the desired compound from crystallizing prematurely in the funnel.[11]
Crystallization:
Cover the flask with a watch glass and allow the hot, clear solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[6][12] Rapid cooling can trap impurities.
Once the flask has reached room temperature and crystal formation appears to have ceased, place it in an ice-water bath for at least 30 minutes to maximize the recovery of the product.[12]
Isolation and Washing:
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the collected crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor containing dissolved impurities. Using solvent that is not ice-cold will redissolve some of your product, lowering the yield.[1]
Drying:
Dry the purified crystals under vacuum to remove any residual solvent. The final product should be a crystalline solid. Its purity can be assessed by taking a melting point and comparing it to the literature value or by analytical techniques like HPLC.
Troubleshooting Guide & FAQs
This section uses a question-and-answer format to address the most common issues encountered during recrystallization.
Troubleshooting Decision Tree
Caption: A decision tree for troubleshooting common recrystallization problems.
Q&A Troubleshooting
Question 1: I’ve cooled my solution, even in an ice bath, but no crystals have formed. What should I do?
Answer: This is a classic case of either a supersaturated solution that resists nucleation or using too much solvent.[12][13]
Induce Nucleation: First, try scratching the inside of the flask just below the surface of the solution with a glass stirring rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth to begin.[10]
Seed Crystals: If you have a small amount of the pure solid, add a tiny "seed crystal" to the solution. This provides a perfect template for other molecules to crystallize onto.[14]
Reduce Solvent Volume: If nucleation techniques fail, it is highly likely that too much solvent was used, meaning the solution is not saturated even at low temperatures.[1][13] Gently heat the solution again to boil off a portion of the solvent, then repeat the cooling process.
Question 2: My compound separated as a liquid or "oiled out" instead of forming solid crystals. Why did this happen and how can I fix it?
Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its own melting point.[10][13] This can be because the compound itself has a low melting point, or because impurities have significantly depressed its melting point. Oiled out products are rarely pure because the oil can dissolve impurities more effectively than the solvent.[15]
Immediate Fix: Reheat the solution until the oil completely redissolves. Add a small amount of additional solvent (10-20% more) to decrease the saturation temperature.[10] Then, attempt to cool the solution again, but much more slowly. You can achieve this by placing the flask in a beaker of warm water and allowing the entire system to cool to room temperature over several hours.
Alternative Solvents: If the problem persists, the boiling point of your solvent may be too high relative to the compound's melting point. Consider re-attempting the recrystallization with a lower-boiling point solvent.
Purity Issue: If the crude material is very impure, this can dramatically lower the melting point. A pre-purification step using a technique like column chromatography might be necessary before attempting recrystallization.
Question 3: I got crystals, but my final yield is extremely low. What went wrong?
Answer: A low yield is a common and frustrating issue with several potential causes.[10]
Excess Solvent: This is the most frequent cause. As mentioned in Q1, using too much hot solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling. You can often recover this material by evaporating the solvent from the filtrate and re-crystallizing.[10][13]
Premature Crystallization: If you performed a hot filtration, some product might have crystallized on the filter paper or in the funnel stem. Ensure all glassware for this step is pre-heated.
Excessive Washing: Washing the final crystals with too much solvent, or with solvent that was not ice-cold, can dissolve and wash away a substantial amount of your product.[1]
Compound's Inherent Solubility: Some compounds have a significant solubility even in cold solvents, making high-yield recovery by recrystallization inherently difficult. Check the mother liquor; if a large amount of solid crashes out upon complete solvent evaporation, your yield was limited by solubility.
Question 4: My final crystals are colored, but the pure compound should be white. How do I remove the color?
Answer: Colored impurities are common. They are often large, conjugated organic molecules that are highly soluble and can get trapped in the crystal lattice.
Activated Charcoal: The most effective method is to use activated charcoal.[10][16] After dissolving your crude compound in the hot solvent, add a very small amount of charcoal (a tiny spatula tip is often enough). Keep the solution hot for a few minutes, then remove the charcoal and the adsorbed impurities via hot filtration. Be aware that using too much charcoal can adsorb your desired product as well, reducing your yield.[10]
Frequently Asked Questions (FAQs)
Q: How do I choose the right solvent if ethanol doesn't work?
A: The ideal solvent should dissolve the solute completely when hot and very poorly when cold.[9][17] You can test this on a small scale. Place a few milligrams of your crude product in a test tube and add a few drops of a solvent. If it dissolves immediately at room temperature, the solvent is too good. If it doesn't dissolve at all even when heated, the solvent is too poor. If it dissolves when hot and reappears when cool, you have found a good candidate. For 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, consider solvents like acetone, ethyl acetate, or a mixed solvent system like ethanol/water or hexane/ethyl acetate.[9][18][19]
Q: What is a mixed-solvent system and when should I use it?
A: A mixed-solvent system is used when no single solvent has the ideal solubility properties. It consists of two miscible solvents: one in which the compound is very soluble (the "good" solvent) and one in which it is insoluble (the "poor" or "anti-solvent").[2][14] You dissolve the compound in a minimum of the hot "good" solvent, then add the "poor" solvent dropwise until the solution becomes cloudy (turbid). Then, add a few drops of the "good" solvent to just clarify the solution, and cool as usual.[11][20] Common pairs include ethanol/water and ethyl acetate/hexane.[9]
Q: Is it better to get large crystals or small crystals?
A: Generally, large crystals formed by slow cooling are purer because the slow growth process is more selective and excludes impurities from the crystal lattice.[12] Very fine powders that crash out of solution rapidly from shock-cooling are often less pure.[12] However, for some applications, a fine, uniform powder may be desirable, which can be achieved through techniques like anti-solvent addition with high agitation.[14]
References
Brainly. (2024). Why do crystals oil out and what are the remedies and prevention methods?
Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Available at: [Link]
University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Available at: [Link]
Reddit. (2013). Recrystallization (help meeeeee). r/chemistry. Available at: [Link]
Chemistry LibreTexts. (2021). 2.1: RECRYSTALLIZATION. Available at: [Link]
EBSCO. (n.d.). Recrystallization (chemistry) | Research Starters. Available at: [Link]
SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Available at: [Link]
Wired Chemist. (n.d.). Recrystallization. Available at: [Link]
Mettler Toledo. (n.d.). Oiling Out in Crystallization. Available at: [Link]
PraxiLabs. (2022). Recrystallization Definition, Principle & Purpose. Available at: [Link]
Quora. (2017). What is the best solvent for recrystallization? Available at: [Link]
ACS Publications. (2004). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. Industrial & Engineering Chemistry Research. Available at: [Link]
Wired Chemist. (n.d.). Recrystallization. Available at: [Link]
University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Available at: [Link]
YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. MH Chem. Available at: [Link]
Study.com. (n.d.). What are the most important factors in selecting a solvent for recrystallization? Available at: [Link]
Mol-Instincts. (n.d.). 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone. Available at: [Link]
University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. Available at: [Link]
Cheméo. (n.d.). Chemical Properties of Ethanone, 1-(4-bromophenyl)- (CAS 99-90-1). Available at: [Link]
Synthesis. (2008). An Efficient Method for the Synthesis of α-Hydroxyalkyl Aryl Ketones. Available at: [Link]
Organic Chemistry at CU Boulder. (n.d.). Recrystallization. Available at: [Link]
PubChem. (n.d.). 1-(4-Bromophenyl)-2-(3-nitrophenoxy)ethanone. Available at: [Link]
NIST. (n.d.). Ethanone, 1-(4-bromophenyl)-. NIST Chemistry WebBook. Available at: [Link]
Reddit. (2014). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? r/chemistry. Available at: [Link]
ResearchGate. (2014). Crystal structure of 1-(4-bromophenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethanone oxime, C12H11BrN4O3. Available at: [Link]
ResearchGate. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. Available at: [Link]
NIST. (n.d.). Ethanone, 1-(4-bromophenyl)- Mass Spectrum. NIST Chemistry WebBook. Available at: [Link]
ResearchGate. (2011). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. Available at: [Link]
PubChem. (n.d.). 1-(4-Bromophenyl)-2-(4-phenyl-1h-1,2,3-triazol-1-yl)ethanone. Available at: [Link]
Technical Support Center: Chromatographic Separation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone Isomers
Welcome to the technical support center for the chromatographic separation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and its related isomers. This guide is designed for researchers, scientists, and drug development...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the chromatographic separation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and its related isomers. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of separating these structurally similar compounds. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated starting protocols to streamline your method development and resolve common analytical challenges.
Section 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions to provide a foundational understanding of the separation challenges.
Q1: What are the primary chromatographic challenges when separating isomers of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone?
A: The primary challenge stems from the high degree of structural similarity between the potential isomers. This leads to very similar physicochemical properties, making them difficult to resolve. Two main types of isomerism must be considered:
Positional Isomers: These isomers would have the bromo- or nitro- groups at different positions on the phenyl rings (e.g., 2- or 3-bromophenyl instead of 4-bromophenyl). Their separation relies on subtle differences in polarity and interaction with the stationary phase.
Enantiomers: The target molecule possesses a chiral center at the carbon atom between the ketone and the ether linkage. This results in two non-superimposable mirror images (enantiomers) that have identical properties in a non-chiral environment. Separating enantiomers is a significant challenge that requires specialized chiral stationary phases (CSPs) or chiral mobile phase additives.[1]
Q2: What is the recommended starting point for method development?
A: The starting point depends entirely on the separation goal:
For Positional Isomers: A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is the standard approach. Begin with a high-purity, end-capped C18 column, as it provides robust hydrophobic interactions necessary for separating non-polar compounds.[2]
For Enantiomers (Chiral Separation): A specialized chiral column is mandatory.[3] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and a common first choice for screening. The separation may be achieved using normal-phase (e.g., Hexane/Isopropanol), polar organic, or reverse-phase mobile phases.
Q3: Should I use an isocratic or a gradient elution method?
A:
Isocratic elution (constant mobile phase composition) is suitable for simple mixtures where all isomers elute relatively close together and good resolution can be achieved with a single solvent ratio.[4]
Gradient elution (mobile phase composition changes during the run) is ideal for screening complex samples that may contain a mix of positional isomers with a wider range of polarities.[5] It helps to elute more strongly retained compounds in a reasonable time while maintaining resolution for early-eluting peaks.[6]
Q4: Which detector is most suitable for this analysis?
A: A UV-Vis or Diode Array Detector (DAD) is highly recommended. The two phenyl rings and the nitro group in the molecule are strong chromophores, providing excellent sensitivity. A DAD is particularly valuable as it can perform peak purity analysis, which is crucial for detecting co-eluting isomers that may appear as a single peak.[7]
Section 2: Troubleshooting Guide
This guide provides solutions to specific problems you may encounter during your experiments.
Problem 1: Poor Resolution or Complete Co-elution of Isomer Peaks
Q: My isomers are eluting as a single peak or as poorly resolved shoulders. How can I improve the separation?
A: Achieving baseline resolution between isomers requires optimizing the selectivity (α), efficiency (N), and retention (k) of your method. Follow this systematic approach:
Step 1: Mobile Phase Optimization (The First and Most Critical Step)
The mobile phase composition is the most powerful tool for manipulating selectivity in RP-HPLC.[5]
Adjust Organic Modifier Concentration: In reverse-phase, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will increase retention times. A 10% decrease in the organic modifier can increase retention by a factor of 2-3, often providing the necessary time for peaks to separate.[2]
Change the Organic Modifier: Acetonitrile and methanol offer different selectivities due to their distinct chemical properties (dipole moment, hydrogen bonding capability). If you are not achieving separation with an acetonitrile/water mobile phase, prepare a new mobile phase with methanol/water at a concentration that gives a similar retention time for the main peak and re-evaluate the separation.[7]
Consider a Third Solvent: Adding a small percentage of a third solvent, like tetrahydrofuran (THF), can significantly alter selectivity, but it also increases mobile phase viscosity and system pressure. Use it cautiously.
Step 2: Adjust Operating Parameters
Reduce the Flow Rate: Lowering the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min) can increase the number of theoretical plates (efficiency) and allow more time for the analytes to interact with the stationary phase, potentially improving resolution.
Optimize Column Temperature: Temperature affects mobile phase viscosity and mass transfer kinetics.[6] Operating at a slightly elevated, but controlled, temperature (e.g., 35-40°C) using a column oven can improve peak shape and efficiency. Conversely, sometimes lowering the temperature can enhance selectivity. Experiment within the column's recommended temperature range.[8]
Step 3: Evaluate the Stationary Phase
If mobile phase optimization is insufficient, the column chemistry may not be suitable.
For Positional Isomers: If using a standard C18 column, consider a stationary phase with a different retention mechanism. A Phenyl-Hexyl column, for instance, offers π-π interactions which can be highly selective for aromatic compounds. A column with a higher carbon load or different end-capping may also provide the needed selectivity.[2]
For Enantiomers: This is the most critical variable. If one chiral stationary phase (CSP) doesn't work, you must screen others. There is no universal CSP, and selection is often an empirical process.[3]
Problem 2: Asymmetrical Peaks (Tailing or Fronting)
Q: My peaks are showing significant tailing. What is the cause and solution?
A: Peak tailing is often caused by secondary, undesirable interactions or system issues.
Cause: Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica backbone of the stationary phase can interact with polar functional groups on the analyte.
Solution: Use a modern, high-purity, fully end-capped column. If tailing persists, adding a competitive agent like a buffer or a small amount of a basic additive (e.g., triethylamine) to the mobile phase can help, but this is less common for neutral compounds.[9]
Cause: Column Overload: Injecting too much sample mass can saturate the stationary phase.
Solution: Reduce the injection volume or dilute the sample.[8]
Cause: System Contamination or Voids: A contaminated guard column, a blocked column inlet frit, or a void at the head of the column can distort peak shape.
Solution: First, try removing the guard column to see if the peak shape improves. If so, replace it. If not, try back-flushing the analytical column with a strong solvent. If a void is suspected, the column may need to be replaced.[10][11]
Problem 3: Drifting or Unstable Retention Times
Q: The retention times for my peaks are inconsistent across multiple injections. How can I improve reproducibility?
A: Unstable retention times point to a lack of equilibrium or a problem with the HPLC system itself.
Cause: Insufficient Column Equilibration: The column needs to be fully equilibrated with the mobile phase before starting a run. This is especially critical when using gradient elution or after changing mobile phases.
Solution: Ensure you are flushing the column with at least 10-20 column volumes of the initial mobile phase before the first injection.[8]
Cause: Mobile Phase Inconsistency: The mobile phase composition can change over time due to evaporation of the more volatile organic component or improper mixing.
Solution: Always prepare the mobile phase fresh daily. Keep solvent bottles capped to prevent evaporation. If using an online mixer, ensure it is functioning correctly by pre-mixing the mobile phase manually and observing if the problem resolves.[12] Degassing the mobile phase is also crucial to prevent air bubbles.[4]
Cause: Temperature Fluctuations: Room temperature changes can affect retention times if a column oven is not used.
Solution: Always use a thermostatically controlled column compartment to maintain a constant temperature.[8]
Cause: System Leaks or Pump Issues: A small, undetected leak or failing pump seals can cause fluctuations in flow rate and pressure, leading to retention time drift.
Solution: Systematically check all fittings for leaks.[11] Monitor the system pressure; excessive ripple can indicate a pump issue that requires maintenance.
Section 3: Experimental Protocols & Data
Protocol 1: Starting RP-HPLC Method for Positional Isomer Separation
This protocol provides a robust starting point for separating positional isomers of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Parameter
Recommended Condition
Rationale
Column
High-Purity C18, 150 x 4.6 mm, 3.5 µm
A standard workhorse column for reverse-phase separations. Smaller particles enhance efficiency.
Mobile Phase A
HPLC-Grade Water
The weak solvent in RP-HPLC.
Mobile Phase B
Acetonitrile (MeCN)
A common organic modifier with good UV transparency.
Gradient Profile
60% B to 85% B over 20 minutes
A scouting gradient to separate compounds with different polarities.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column.
Column Temp.
35 °C
Elevated temperature reduces viscosity and can improve peak shape.[8]
Injection Vol.
5 µL
A small volume to prevent column overload.
Detection
DAD, 270 nm
The nitro-aromatic structure should have strong absorbance around this wavelength.
Sample Prep.
Dissolve in 50:50 Acetonitrile:Water
Ensure the sample is dissolved in a solvent similar to or weaker than the initial mobile phase.
Step-by-Step Methodology:
Prepare mobile phases A and B. Ensure they are filtered and thoroughly degassed.[10]
Install the C18 column and set the column oven to 35 °C.
Equilibrate the system with the initial mobile phase conditions (60% B) at 1.0 mL/min for at least 15 minutes or until a stable baseline is achieved.
Prepare the sample at a concentration of ~0.5 mg/mL in the diluent.
Inject 5 µL of the sample and start the gradient run.
Analyze the resulting chromatogram for resolution. If co-elution occurs, begin the troubleshooting process outlined in Section 2.
Section 4: Visualization of Workflows
Diagram 1: Troubleshooting Poor Resolution
This flowchart provides a logical path for diagnosing and solving poor peak resolution.
Caption: Troubleshooting flowchart for poor resolution.
Diagram 2: General Method Development Workflow
This diagram outlines the strategic approach to developing a separation method from the start.
Caption: Workflow for chromatographic method development.
References
Benchchem. (2025, December 3).
Mastelf. (2025, January 8). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Mastelf.
A Comparative Guide to the Spectroscopic Characterization of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides an in-depth technic...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other common analytical techniques for the characterization of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a molecule featuring a diverse array of functional groups. By delving into the causality behind experimental choices and presenting supporting data, this document serves as a practical reference for laboratory professionals.
Introduction
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is an α-aryloxyketone, a structural motif present in various biologically active compounds. Its characterization is essential to confirm its identity and purity, which are critical prerequisites for its use in further research and development. This guide will focus on the comprehensive analysis of this molecule using ¹H NMR and ¹³C NMR spectroscopy, while also providing a comparative assessment with Infrared (IR) Spectroscopy and Mass Spectrometry (MS).
Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
To understand the context of its characterization, a plausible synthetic route for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is outlined below. The synthesis involves two primary steps: the α-bromination of a commercially available ketone followed by a Williamson ether synthesis.
Caption: Proposed two-step synthesis of the target compound.
Experimental Protocol: Synthesis
Step 1: Synthesis of 2-Bromo-1-(4-bromophenyl)ethanone
To a solution of 1-(4-bromophenyl)ethanone in glacial acetic acid, add a catalytic amount of hydrobromic acid.
Slowly add a solution of bromine in acetic acid dropwise at room temperature with stirring.
After the addition is complete, continue stirring for 2-3 hours until the reaction is complete (monitored by TLC).
Pour the reaction mixture into ice-water to precipitate the product.
Filter the solid, wash with water, and recrystallize from ethanol to obtain 2-bromo-1-(4-bromophenyl)ethanone.
Step 2: Synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
In a round-bottom flask, dissolve 4-nitrophenol in acetone.
Add a base such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) and stir for 30 minutes to form the sodium or potassium salt of 4-nitrophenol.[1][2][3][4]
Add a solution of 2-bromo-1-(4-bromophenyl)ethanone in acetone to the reaction mixture.
Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC.
After completion, cool the reaction mixture and filter to remove inorganic salts.
Evaporate the solvent under reduced pressure.
Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to yield 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Characterization by NMR Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms.[5]
Experimental Protocol: NMR Sample Preparation
Weigh approximately 5-10 mg of the purified 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.
Filter the solution through a small cotton plug in a Pasteur pipette directly into a 5 mm NMR tube to remove any particulate matter.
Cap the NMR tube and carefully wipe the outside before inserting it into the spectrometer.
Caption: Standard workflow for NMR sample preparation.
Predicted ¹H and ¹³C NMR Data
The following tables present the predicted ¹H and ¹³C NMR chemical shifts for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. These predictions are based on established chemical shift ranges and computational software.[3][5][6][7][8][9][10]
Caption: Structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone with atom numbering. (Note: Image URL is a placeholder and would be replaced with an actual image of the molecule with numbered atoms in a real application)
Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
~8.25
d
2H
H-3'', H-5''
~7.85
d
2H
H-3, H-5
~7.65
d
2H
H-2, H-6
~7.00
d
2H
H-2'', H-6''
~5.40
s
2H
H-2'
Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Chemical Shift (δ, ppm)
Assignment
~192
C-1' (C=O)
~162
C-1'' (C-O)
~142
C-4'' (C-NO₂)
~134
C-4 (C-C=O)
~132
C-3, C-5
~130
C-2, C-6
~129
C-1 (C-Br)
~126
C-3'', C-5''
~115
C-2'', C-6''
~71
C-2' (CH₂)
Interpretation of NMR Spectra
¹H NMR: The two doublets in the aromatic region with integrations of 2H each correspond to the two para-substituted benzene rings. The downfield shift of the protons on the nitrophenoxy ring (~8.25 and ~7.00 ppm) is due to the strong electron-withdrawing effect of the nitro group. The protons on the bromophenyl ring appear at approximately 7.85 and 7.65 ppm. The singlet at ~5.40 ppm with an integration of 2H is characteristic of the methylene protons (H-2') situated between the carbonyl group and the phenoxy oxygen, which deshields them significantly.
¹³C NMR: The carbonyl carbon (C-1') is expected to appear at the most downfield position, around 192 ppm.[8][11] The quaternary carbons of the aromatic rings are distinguished by their chemical shifts, with the carbon attached to the nitro group (C-4'') being highly deshielded. The carbon attached to the ether oxygen (C-1'') also appears at a downfield position (~162 ppm). The methylene carbon (C-2') is expected around 71 ppm due to the influence of the adjacent oxygen and carbonyl group.
Comparative Analysis with Other Techniques
While NMR provides a detailed structural map, other spectroscopic techniques offer complementary information.
Infrared (IR) Spectroscopy
IR spectroscopy is excellent for identifying the presence of specific functional groups.
Table 3: Predicted IR Absorption Bands
Wavenumber (cm⁻¹)
Intensity
Assignment
~1700
Strong
C=O stretch (aromatic ketone)
~1590, ~1480
Medium
C=C stretch (aromatic)
~1520, ~1345
Strong
N-O stretch (nitro group)
~1250
Strong
C-O stretch (aryl ether)
~850
Strong
C-H bend (para-disubstituted)
~1070
Medium
C-Br stretch
Interpretation: The most prominent peak in the IR spectrum would be the strong carbonyl stretch around 1700 cm⁻¹. The presence of strong absorptions for the nitro group and the aryl ether C-O stretch would further confirm the structure.[12][13][14][15][16]
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.
Table 4: Predicted Mass Spectrometry Data (Electron Ionization)
m/z
Interpretation
335/337
[M]⁺ and [M+2]⁺ molecular ion peaks (due to ⁷⁹Br and ⁸¹Br isotopes)
183/185
[Br-C₆H₄-C=O]⁺ fragment
155/157
[Br-C₆H₄]⁺ fragment
139
[O₂N-C₆H₄-O]⁺ fragment
123
[O₂N-C₆H₄]⁺ fragment
Interpretation: The mass spectrum would show a characteristic isotopic pattern for the molecular ion due to the presence of bromine. Key fragmentation pathways would involve cleavage at the C-C bond alpha to the carbonyl group and cleavage of the ether linkage.[4][17][18][19][20]
Conclusion: A Multi-faceted Approach to Characterization
Technique
Information Provided
Advantages
Limitations
¹H NMR
Detailed proton environment, connectivity (via coupling), and stereochemistry.
High resolution, quantitative, non-destructive.
Can have overlapping signals in complex molecules.
¹³C NMR
Carbon skeleton, presence of functional groups.
Complements ¹H NMR, good for identifying quaternary carbons.
Lower sensitivity than ¹H NMR.
IR
Presence of functional groups.
Fast, simple, and inexpensive.
Provides limited information on the overall structure.
MS
Molecular weight and fragmentation pattern.
High sensitivity, provides molecular formula information.
Can be destructive, may not provide detailed stereochemical information.
A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of mass spectrometry-based approaches for the analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone,...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides an in-depth technical comparison of mass spectrometry-based approaches for the analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a compound of interest in pharmaceutical research and development. In the absence of direct, published mass spectra for this specific molecule, this document leverages established principles of mass spectrometry and experimental data from structurally analogous compounds to provide a robust, predictive guide. We will explore ionization behaviors, predict fragmentation pathways, and compare the utility of various high-performance mass spectrometry platforms for its characterization.
Introduction to the Analyte: 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a halogenated, nitroaromatic ketone with a molecular formula of C₁₄H₁₀BrNO₄ and a monoisotopic mass of 334.98 g/mol . Its structure presents key features that dictate its behavior in a mass spectrometer: a brominated phenyl ring, a ketone functional group, an ether linkage, and a nitrophenoxy moiety. Understanding the interplay of these features is critical for developing effective analytical methods.
Ionization Strategies: ESI vs. APCI
The choice of ionization source is paramount for achieving optimal sensitivity and generating informative mass spectra. For 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are viable options, with each offering distinct advantages.
Electrospray Ionization (ESI): As a soft ionization technique, ESI is well-suited for polar and semi-polar molecules. Given the presence of the nitro group and the ketone's carbonyl oxygen, this compound is expected to ionize efficiently in negative-ion mode ESI through deprotonation, likely at the methylene bridge, to form the [M-H]⁻ ion. Positive-ion mode ESI may yield the [M+H]⁺ or adducts like [M+Na]⁺, though likely with lower efficiency than negative-ion mode.
Atmospheric Pressure Chemical Ionization (APCI): APCI is generally more effective for less polar compounds than ESI. For this analyte, APCI could be advantageous, particularly if the compound exhibits limited solubility in common ESI solvents. In negative-ion mode, electron capture is a probable ionization mechanism for the nitroaromatic system, leading to the formation of a molecular anion [M]⁻•.[1]
Recommendation: Initial method development should screen both ESI and APCI in both positive and negative ion modes to empirically determine the optimal conditions for sensitivity and stable ion generation. Based on the structures of similar nitroaromatic compounds, negative-ion mode ESI is predicted to be the most sensitive and reliable approach.[2]
Predicted Fragmentation Pathways and Tandem Mass Spectrometry (MS/MS)
Tandem mass spectrometry is indispensable for structural elucidation and confident identification. The fragmentation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is anticipated to be driven by its key functional groups.
Key Fragmentation Mechanisms
Alpha-Cleavage: The carbonyl group of the ketone is a prime site for alpha-cleavage, a common fragmentation pathway for ketones.[3][4][5] This involves the breaking of the C-C bond adjacent to the carbonyl group.
Inductive Cleavage: The electronegative oxygen of the ether linkage can induce cleavage of the adjacent C-O bond.
Charge-Remote Fragmentation: In the nitrophenoxy moiety, characteristic losses of NO and NO₂ are expected.[6]
Predicted Fragmentation of the [M-H]⁻ Ion (Negative Ion Mode)
The following fragmentation pathways are predicted for the [M-H]⁻ ion of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone:
Loss of the Nitrophenoxy Group: A primary fragmentation is the cleavage of the ether bond, leading to the loss of a neutral nitrophenoxy radical and the formation of a resonance-stabilized enolate ion of the bromophenyl ethanone moiety.
Formation of the Nitrophenoxide Anion: Alternatively, cleavage of the ether bond can result in the formation of the stable 4-nitrophenoxide anion.
Loss of NO₂: The nitro group can be lost as a neutral radical, a characteristic fragmentation for nitroaromatic compounds.[6]
Comparison of Mass Spectrometry Platforms
The choice of mass analyzer will significantly impact the quality and utility of the acquired data. Here, we compare three common high-performance platforms: Quadrupole Time-of-Flight (Q-TOF), Orbitrap, and Triple Quadrupole (QqQ).
Feature
Quadrupole Time-of-Flight (Q-TOF)
Orbitrap
Triple Quadrupole (QqQ)
Primary Strength
High resolution, accurate mass measurement, and good sensitivity for qualitative and quantitative analysis.
Ultra-high resolution and excellent mass accuracy, ideal for structural elucidation and confident formula determination.[7][8]
Superior sensitivity and selectivity for targeted quantification using Multiple Reaction Monitoring (MRM).
Ideal for initial characterization, unknown screening, and confirmation of predicted fragments due to its high mass accuracy.
The benchmark for unambiguous molecular formula determination of the parent ion and its fragments. Its high resolution can separate isobaric interferences.
The gold standard for trace-level quantification in complex matrices, such as biological fluids, once characteristic MRM transitions are established.
Recommendation:
For discovery and structural confirmation , a Q-TOF or Orbitrap instrument is highly recommended. The high-resolution and accurate mass capabilities of these platforms are essential for confirming the elemental composition of the parent ion and its fragments, providing a high degree of confidence in the identification.
For routine, high-throughput quantification in a drug development setting, a Triple Quadrupole mass spectrometer is the instrument of choice due to its unparalleled sensitivity and selectivity in MRM mode.[7]
Experimental Protocols
Sample Preparation
A standardized sample preparation protocol is crucial for reproducible results.
Stock Solution Preparation: Accurately weigh approximately 1 mg of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and dissolve it in 1 mL of a suitable organic solvent (e.g., acetonitrile or methanol) to create a 1 mg/mL stock solution.
Working Solutions: Prepare a series of working solutions by serial dilution of the stock solution with an appropriate solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode or 0.1% ammonium hydroxide for negative ion mode). Aim for final concentrations in the range of 1-1000 ng/mL for initial analyses.
Filtration: Prior to injection, filter all samples through a 0.22 µm syringe filter to remove any particulate matter that could clog the LC system or contaminate the mass spectrometer.
A generic reversed-phase LC method suitable for this type of analyte is provided below. This should be optimized for the specific application.
LC Column: C18, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A: Water with 0.1% Formic Acid
Mobile Phase B: Acetonitrile with 0.1% Formic Acid
Gradient: 5% B to 95% B over 5 minutes
Flow Rate: 0.4 mL/min
Injection Volume: 5 µL
Column Temperature: 40 °C
Mass Spectrometer Settings (Example for a Q-TOF)
Ionization Mode: ESI Negative
Capillary Voltage: 3.5 kV
Sampling Cone: 30 V
Source Temperature: 120 °C
Desolvation Temperature: 350 °C
Desolvation Gas Flow: 800 L/hr
MS Scan Range: m/z 50-500
MS/MS: Collision-induced dissociation (CID) with a collision energy ramp (e.g., 10-40 eV)
Visualization of Predicted Fragmentation
The following diagrams, generated using DOT language, illustrate the predicted fragmentation pathways.
Caption: Predicted major fragmentation pathways of the [M+H]⁺ ion.
Conclusion
The mass spectrometric analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is readily achievable with modern instrumentation. A thorough understanding of its structural features allows for the prediction of its ionization and fragmentation behavior, which in turn informs the selection of the most appropriate analytical platform. For comprehensive structural elucidation, high-resolution mass spectrometers like Q-TOF and Orbitrap systems are superior. For targeted, high-sensitivity quantification, a triple quadrupole instrument is the preferred choice. The experimental protocols and predicted fragmentation pathways detailed in this guide provide a solid foundation for the successful analysis of this and structurally related compounds in a research and drug development environment.
References
Thermo Fisher Scientific. (n.d.). The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry.
PubChem. (n.d.). 1-(4-bromophenyl)-2-(4-phenyl-1h-1,2,3-triazol-1-yl)ethanone. Retrieved from [Link]
NIST Chemistry WebBook. (n.d.). Ethanone, 1-(4-bromophenyl)-. Retrieved from [Link]
Mass Spectrometry Research Facility, University of Oxford. (n.d.). Sample Preparation Protocol for Open Access MS. Retrieved from [Link]
Fiveable. (n.d.). α-cleavage Definition. Retrieved from [Link]
JoVE. (2024). Mass Spectrometry: Aldehyde and Ketone Fragmentation. Retrieved from [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
ChemistNate. (2014, February 12). Mass Spectrometry: Alpha Cleavage of Ketones [Video]. YouTube. [Link]
Chemistry LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]
Alpha cleavage (with Aldehydes, Ketones and Carboxylic acids). (2023, June 26).
D'Alvise, J., & Daniele, G. (2021). Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis. Pharmaceuticals, 14(9), 865. [Link]
Karst, U. (2001). LC-Electron capture APCI-MS for the determination of nitroaromatic compouds.
MetwareBio. (n.d.). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. Retrieved from [Link]
PerkinElmer. (n.d.). A Comparison Between ESI and APCI Ionisation Modes.
Reddit. (2024, March 11). Difference between a Triple Quad and a Triple TOF. r/massspectrometry. Retrieved from [Link]
Springer Nature Experiments. (n.d.). Mass Spectrometry Protocols and Methods. Retrieved from [Link]
Zwiener, C., Glauner, T., & Frimmel, F. H. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(15), 2293-2302. [Link]
Chemistry LibreTexts. (2022). 6.11: Fragmentation Pathways. Retrieved from [Link]
ResearchGate. (n.d.). Tandem MS Elucidation of the Late-Stage Degradation Mechanism of Nitroplasticizer.
Wikipedia. (n.d.). Tandem mass spectrometry. Retrieved from [Link]
ResearchGate. (n.d.). Mass Spectrometry of Nitro and Nitroso Compounds.
A Comparative Crystallographic Guide to 1-(4-Bromophenyl)-2-(phenoxy)ethanone Derivatives
For researchers and professionals in drug development, understanding the three-dimensional structure of molecules is paramount for rational drug design and structure-activity relationship (SAR) studies. X-ray crystallogr...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and professionals in drug development, understanding the three-dimensional structure of molecules is paramount for rational drug design and structure-activity relationship (SAR) studies. X-ray crystallography provides the definitive atomic-level blueprint of a molecule's conformation and its interactions in the solid state. This guide offers a comparative analysis of the crystallographic features of 1-(4-bromophenyl)-2-(phenoxy)ethanone derivatives, a class of compounds with potential applications in medicinal chemistry.
While a crystal structure for the specific compound 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is not publicly available, this guide will leverage detailed crystallographic data from closely related analogs to provide insights into its expected structural properties. By comparing derivatives with varying substituents on the phenoxy ring, we can elucidate the influence of electronic and steric factors on molecular conformation and crystal packing.
Synthesis and Crystallization: A Generalized Approach
The synthesis of 1-(4-bromophenyl)-2-(phenoxy)ethanone derivatives is typically achieved through a Williamson ether synthesis. This involves the reaction of 2-bromo-1-(4-bromophenyl)ethanone with a substituted phenol in the presence of a base.
Experimental Protocol: Synthesis of a 1-(4-Bromophenyl)-2-(phenoxy)ethanone Derivative
To a stirred solution of the desired substituted phenol (1.0 mmol) in a suitable solvent such as dimethylformamide (DMF) or ethanol (20 mL), add a base like potassium carbonate (1.2 mmol).
Stir the mixture at room temperature for 15-20 minutes to form the phenoxide salt.
Add 2-bromo-1-(4-bromophenyl)ethanone (1.0 mmol) to the reaction mixture.
Continue stirring at room temperature or with gentle heating (e.g., 85°C) for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).[1]
Upon completion, pour the reaction mixture into ice-cold water to precipitate the crude product.
Collect the solid by filtration, wash with water, and dry.
Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain single crystals suitable for X-ray diffraction analysis. The formation of well-defined crystals can often be achieved by slow evaporation of the solvent.[1]
Comparative Crystallographic Analysis
The following table summarizes the key crystallographic parameters of selected 1-(4-bromophenyl)-2-(substituted)ethanone derivatives. This comparison highlights how changes in the substituent (X) affect the crystal lattice.
Influence of the Substituent on Crystal System: The nature of the group attached to the ethanone bridge significantly influences the crystal packing, leading to different crystal systems (monoclinic, triclinic, and orthorhombic). The less bulky and more planar phenylsulfonyl and chlorophenoxy groups allow for more compact packing in lower symmetry systems, while the bulkier and more complex nitro-imidazolyl oxime derivative crystallizes in the orthorhombic system.
Conformational Flexibility: The dihedral angle between the two aromatic rings is a key conformational parameter. In both the chlorophenoxy and phenylsulfonyl derivatives, the molecule adopts a non-planar, L-shaped conformation with dihedral angles of 71.31° and 75.44°, respectively.[2][4] This suggests that the target molecule, 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone, is also likely to exhibit a similar twisted conformation.
Intermolecular Interactions: The Drivers of Crystal Packing
The stability of a crystal lattice is dictated by a network of intermolecular interactions. In the case of the 1-(4-bromophenyl)-2-(phenoxy)ethanone derivatives, C-H···O hydrogen bonds and halogen interactions play a crucial role.
C-H···O Hydrogen Bonds: In the crystal structure of 1-(4-bromophenyl)-2-(2-chlorophenoxy)ethanone, C-H···O contacts connect the molecules into chains.[3] Similarly, C-H···O interactions are a predominant feature in the crystal packing of 1-(4-bromophenyl)-2-(phenylsulfonyl)ethanone, leading to the formation of linear supramolecular chains.[4] For the target molecule, the presence of the nitro group would introduce additional strong hydrogen bond acceptors, likely leading to a more complex and robust network of C-H···O interactions.
Halogen Bonding and π-Interactions: The bromine atom on the phenyl ring can participate in halogen bonding (e.g., Br···Br contacts) and C-H···π interactions, further stabilizing the crystal lattice.[3] In the phenylsulfonyl derivative, C-H···π contacts connect the linear chains into arrays.[4] The electron-withdrawing nature of the nitro group in the target molecule would influence the electrostatic potential of the nitrophenoxy ring, potentially favoring π–π stacking interactions.
Experimental Workflow for X-ray Crystallography
The determination of a crystal structure follows a well-defined workflow, from data collection to structure refinement and validation.
Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.
Data Collection: The crystal is placed in a stream of cold nitrogen (e.g., 100-200 K) to minimize thermal vibrations. X-ray diffraction data are collected using a diffractometer, such as a Bruker APEXII CCD, with Mo Kα radiation (λ = 0.71073 Å).[2]
Data Reduction: The raw diffraction data are processed to yield a set of unique reflections with their intensities and standard uncertainties.
Structure Solution and Refinement: The structure is solved using direct methods (e.g., with the SHELXS program) and refined by full-matrix least-squares on F² (e.g., with the SHELXL program).[4] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.
Validation: The final refined structure is validated using software like CheckCIF to ensure its geometric and crystallographic reasonability.
Conclusion and Future Directions
This guide has provided a comparative overview of the X-ray crystallography of 1-(4-bromophenyl)-2-(phenoxy)ethanone derivatives. Based on the analysis of closely related analogs, it is predicted that 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone will adopt a non-planar conformation and its crystal packing will be dominated by C-H···O hydrogen bonds, with potential contributions from π–π stacking and halogen interactions involving the nitro and bromo substituents, respectively.
The definitive elucidation of the crystal structure of 1-(4-bromophenyl)-2-(4-nitrophenoxy)ethanone through experimental X-ray diffraction is a crucial next step. This would provide a valuable benchmark for computational studies and a deeper understanding of the structure-property relationships in this class of compounds, ultimately aiding in the design of new molecules with desired biological activities.
References
Abdel-Aziz, H. A., Ng, S. W., & Tiekink, E. R. T. (2011). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2640. [Link]
Liu, Y.-D., Yan, L.-B., Wang, X.-Y., & Sun, J. (2014). Crystal structure of 1-(4-bromophenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethanone oxime, C12H11BrN4O3. Zeitschrift für Kristallographie - New Crystal Structures, 229(4), 387-388. [Link]
Shenvi, S. S., Isloor, A. M., Gerber, T., Hosten, E., & Betz, R. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3478. [Link]
Shenvi, S. S., Isloor, A. M., Gerber, T., Hosten, E., & Betz, R. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. ResearchGate. [Link]
Liu, Y.-D., Yan, L.-B., Wang, X.-Y., & Sun, J. (2014). Crystal structure of 1-(4-bromophenyl)-2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethanone oxime, C12H11BrN4O3. ResearchGate. [Link]
Abdel-Aziz, H. A., Ng, S. W., & Tiekink, E. R. T. (2011). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. ResearchGate. [Link]
Shenvi, S. S., Isloor, A. M., Gerber, T., Hosten, E., & Betz, R. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. National Center for Biotechnology Information. [Link]
A Comprehensive Guide to the Structural Verification of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
A Senior Application Scientist's Field-Proven Guide for Researchers, Scientists, and Drug Development Professionals In the realm of drug discovery and development, the unambiguous structural confirmation of a synthesized...
Author: BenchChem Technical Support Team. Date: January 2026
A Senior Application Scientist's Field-Proven Guide for Researchers, Scientists, and Drug Development Professionals
In the realm of drug discovery and development, the unambiguous structural confirmation of a synthesized compound is a cornerstone of scientific rigor. This guide provides a comprehensive framework for the structural elucidation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a molecule of interest in medicinal chemistry. We will move beyond simple procedural lists to delve into the rationale behind experimental choices, ensuring a self-validating system for structural confirmation. This document is designed to empower researchers to confidently verify the synthesis of this target molecule and differentiate it from potential isomers.
The Postulated Structure and Synthetic Rationale
The expected structure of the target compound is 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Chemical Structure:
This structure is typically synthesized via a Williamson ether synthesis .[1][2][3][4][5] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this specific case, the synthesis would proceed by reacting 2-bromo-1-(4-bromophenyl)ethanone with 4-nitrophenol in the presence of a suitable base.
The causality behind this choice of synthetic route lies in its efficiency and versatility in forming ether linkages.[3][4] The phenoxide ion, generated by the deprotonation of 4-nitrophenol, acts as a potent nucleophile, attacking the electrophilic carbon of the C-Br bond in 2-bromo-1-(4-bromophenyl)ethanone.
Experimental Workflow for Structural Confirmation
To unequivocally confirm the structure, a multi-technique analytical approach is essential. The following workflow is designed to provide orthogonal data points, leading to a robust structural assignment.
Figure 1. A comprehensive workflow for the synthesis, purification, and structural confirmation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Detailed Experimental Protocols
Synthesis: Williamson Ether Synthesis
Rationale: This established method is highly effective for the formation of the target ether linkage.[1][2][3]
Protocol:
To a solution of 4-nitrophenol (1.0 eq.) in a suitable polar aprotic solvent (e.g., acetone, DMF) add a base such as potassium carbonate (K₂CO₃, 1.5 eq.).
Stir the mixture at room temperature for 30 minutes to facilitate the formation of the potassium 4-nitrophenoxide salt.
Add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.0 eq.) in the same solvent.
Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.
Collect the precipitated solid by vacuum filtration, wash with water, and dry.
Purification: Recrystallization
Rationale: Recrystallization is a robust method for purifying solid organic compounds, removing unreacted starting materials and byproducts.
Protocol:
Dissolve the crude product in a minimum amount of a hot solvent (e.g., ethanol, ethyl acetate).
Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.
Collect the purified crystals by vacuum filtration and dry them under vacuum.
Structural Analysis
Rationale: NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of a molecule. ¹H NMR will confirm the presence and connectivity of protons, while ¹³C NMR will identify the unique carbon environments. 2D NMR techniques like COSY and HSQC can further establish connectivity.
Predicted ¹H NMR Data (in CDCl₃, 400 MHz):
Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment
Rationale
~8.20
d
2H
H on C adjacent to NO₂
Electron-withdrawing effect of NO₂ deshields these protons.
~7.90
d
2H
H on C adjacent to C=O
Electron-withdrawing effect of the carbonyl group deshields these protons.
~7.65
d
2H
H on C adjacent to Br
Halogen electronegativity and aromatic ring current effects.
~7.00
d
2H
H on C adjacent to O
Electron-donating effect of the ether oxygen shields these protons.
~5.40
s
2H
-CH₂-
Protons on the methylene bridge, appearing as a singlet.
Predicted ¹³C NMR Data (in CDCl₃, 100 MHz):
Chemical Shift (δ, ppm)
Assignment
Rationale
~192
C=O
Carbonyl carbon, highly deshielded.
~163
C-O (nitrophenyl)
Aromatic carbon attached to the ether oxygen.
~142
C-NO₂
Aromatic carbon attached to the nitro group.
~132
C-Br
Aromatic carbon attached to bromine.
~132
Aromatic CH
Aromatic carbons in the bromophenyl ring.
~130
Aromatic CH
Aromatic carbons in the bromophenyl ring.
~129
Aromatic C (ipso)
Quaternary carbon of the bromophenyl ring.
~126
Aromatic CH
Aromatic carbons in the nitrophenyl ring.
~115
Aromatic CH
Aromatic carbons in the nitrophenyl ring.
~70
-CH₂-
Methylene carbon attached to the ether oxygen.
Rationale: Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern, which can be used to confirm the presence of key structural motifs.
Molecular Ion (M⁺): A peak corresponding to the molecular weight of C₁₄H₁₀BrNO₄ (m/z = 335/337, due to bromine isotopes).
Key Fragments:
Loss of the 4-nitrophenoxy group: [M - O-C₆H₄-NO₂]⁺, leading to a peak at m/z = 183/185 (C₈H₆BrO⁺).
Loss of the 4-bromobenzoyl group: [M - CO-C₆H₄-Br]⁺, leading to a peak at m/z = 152 (C₈H₆NO₂⁺).
The 4-bromobenzoyl cation: [CO-C₆H₄-Br]⁺ at m/z = 183/185.
The 4-nitrophenoxy cation: [O-C₆H₄-NO₂]⁺ at m/z = 138.
Figure 2. Predicted major fragmentation pathways for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone in EI-MS.
Rationale: If suitable single crystals can be obtained, X-ray crystallography provides the most definitive structural proof, offering precise bond lengths, bond angles, and the overall three-dimensional arrangement of atoms in the solid state.
Protocol:
Grow single crystals of the purified compound by slow evaporation from a suitable solvent or by vapor diffusion.
Mount a suitable crystal on a goniometer and collect diffraction data using an X-ray diffractometer.
Solve and refine the crystal structure using appropriate software.
"What-If" Analysis: Differentiating from Potential Isomers
A critical aspect of structural confirmation is ruling out plausible isomeric structures that could arise from the synthesis.
This isomer would be formed if the starting materials were 2-bromo-1-(4-nitrophenyl)ethanone and 4-bromophenol.
¹H NMR: The chemical shifts of the aromatic protons would be different due to the change in their electronic environment relative to the carbonyl and ether linkages.
Mass Spectrometry: The fragmentation pattern would be distinct. For example, the loss of a 4-bromophenoxy group would lead to a fragment at m/z = 150 (C₈H₆NO₂⁺), and the 4-bromophenoxy cation would be observed at m/z = 171/173.
Conclusion
The structural confirmation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone requires a systematic and multi-faceted analytical approach. By combining the predictive power of synthetic rationale with the empirical evidence from NMR and mass spectrometry, and potentially the definitive proof of X-ray crystallography, researchers can establish the structure of this compound with the highest degree of confidence. This guide provides the necessary framework and experimental insights to achieve this goal, ensuring the integrity and reliability of subsequent research and development efforts.
References
Williamson, A. W. Theory of Aetherification. Philosophical Magazine1850, 37 (251), 350–356.
Comparing reactivity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone with similar compounds
A Comparative Guide to the Reactivity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone This guide provides an in-depth analysis of the chemical reactivity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a specialized α-a...
Author: BenchChem Technical Support Team. Date: January 2026
A Comparative Guide to the Reactivity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
This guide provides an in-depth analysis of the chemical reactivity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a specialized α-aryloxyketone. Designed for researchers, medicinal chemists, and professionals in drug development, this document benchmarks the compound's performance against structurally similar alternatives, supported by established chemical principles and detailed experimental protocols for verification.
Introduction: Understanding the Target Molecule
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone belongs to the class of α-substituted ketones, which are pivotal intermediates in organic synthesis. The molecule's reactivity is dictated by a unique combination of electronic and structural features:
Electrophilic Carbonyl Center : The ketone group (C=O) is a primary site for nucleophilic attack.
α-Carbon Substitution : The carbon adjacent to the carbonyl (the α-carbon) is attached to an excellent leaving group, the 4-nitrophenoxy moiety, making it a prime target for nucleophilic substitution (SN2) reactions.
Substituent Effects : The reactivity is finely tuned by two key aromatic substituents: the electron-withdrawing 4-bromophenyl group on the carbonyl side and the strongly electron-withdrawing nitro group on the phenoxy leaving group.
This guide will dissect how these features collectively influence the compound's reactivity by comparing it with analogues where these substituents are systematically varied.
The Structural Basis of Reactivity
The primary reaction pathway for a molecule like 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is nucleophilic substitution at the α-carbon. The efficiency of this reaction is governed by two principal factors:
Electrophilicity of the α-Carbon : The carbonyl group's electron-withdrawing nature significantly enhances the electrophilicity of the adjacent α-carbon, making it susceptible to nucleophilic attack.[1] This effect is further modulated by the substituent on the phenylketone ring. An electron-withdrawing group, such as the 4-bromo group in our target molecule, increases the partial positive charge on the carbonyl carbon, which in turn withdraws more electron density from the α-carbon, accelerating the reaction.[2][3]
Leaving Group Ability : The rate of a substitution reaction is critically dependent on the stability of the leaving group.[4] The 4-nitrophenoxy group is an exceptionally good leaving group because the resulting 4-nitrophenoxide anion is highly stabilized. The potent electron-withdrawing nitro group delocalizes the negative charge across the phenoxide ring through resonance, making its departure energetically favorable.[5]
Comparative Framework: Selecting the Right Analogs
To contextualize the reactivity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, we will compare it against a series of analogs designed to isolate the influence of the phenylketone substituent and the leaving group.
Compound ID
Phenylketone Substituent (X)
Leaving Group (OAr)
Key Variable
Target
4-Bromo
4-Nitrophenoxy
Baseline
Comp-1
4-Bromo
Phenoxy
Leaving Group Ability
Comp-2
4-Bromo
4-Methoxyphenoxy
Leaving Group Ability
Comp-3
4-Nitro
4-Nitrophenoxy
Phenylketone Electronics
Comp-4
4-Methoxy
4-Nitrophenoxy
Phenylketone Electronics
This selection allows for a systematic evaluation. Comparing Target to Comp-1 and Comp-2 reveals the dramatic effect of the leaving group's electronic stabilization. Comparing Target to Comp-3 and Comp-4 highlights how modifying the electronics of the phenylketone moiety alters the electrophilicity of the reaction center.
Experimental Protocol: A Validated Kinetic Assay
To quantitatively assess reactivity, a standardized kinetic experiment measuring the rate of nucleophilic substitution is essential. The following protocol describes the reaction with a model nucleophile, piperidine, monitored by UV-Vis spectrophotometry.
Objective : To determine the second-order rate constant (k₂) for the reaction of each compound with piperidine in a polar aprotic solvent.
Materials :
Target compound and its analogs (Comp-1 to Comp-4)
Piperidine (high purity)
Acetonitrile (ACN), spectrophotometric grade
Thermostatted UV-Vis Spectrophotometer
Protocol Steps :
Solution Preparation : Prepare a 1.0 mM stock solution of each ketone substrate in ACN. Prepare a 100 mM stock solution of piperidine in ACN.
Kinetic Run :
Equilibrate the spectrophotometer's cuvette holder to 25.0 °C.
In a quartz cuvette, place 2.0 mL of ACN.
Add 50 µL of the 100 mM piperidine solution to the cuvette and mix. This creates a pseudo-first-order condition with a large excess of the nucleophile.
Initiate the reaction by injecting 50 µL of the 1.0 mM ketone substrate solution. Final substrate concentration will be ~24 µM.
Immediately begin monitoring the increase in absorbance at the λmax of the product (e.g., the N-acylpiperidine or the released phenoxide). Collect data for at least 5 half-lives.
Data Analysis :
The observed rate constant (kobs) is determined by fitting the absorbance vs. time data to a first-order exponential equation.
The second-order rate constant (k₂) is calculated using the formula: k₂ = kobs / [Piperidine] .
Repeat the experiment with varying piperidine concentrations to confirm the second-order nature of the reaction.
Workflow for Kinetic Analysis
The following diagram illustrates the logical flow of the experimental procedure.
Caption: Experimental workflow for determining reaction rate constants.
Comparative Data and Mechanistic Interpretation
The following table summarizes the expected outcomes based on established principles of physical organic chemistry. The pKa of the corresponding phenol is used as a proxy for the stability of the leaving group anion—a lower pKa indicates a more stable anion and a better leaving group.[6] The Hammett constant (σ) quantifies the electron-donating or -withdrawing nature of the substituent on the phenylketone ring.[7]
Compound
Substituent (X)
σp
Leaving Group
pKa (of ArOH)
Predicted Relative k₂
Comp-4
4-Methoxy
-0.27
4-Nitrophenoxy
7.15
Slowest
Target
4-Bromo
+0.23
4-Nitrophenoxy
7.15
Fast
Comp-3
4-Nitro
+0.78
4-Nitrophenoxy
7.15
Fastest
Comp-2
4-Bromo
+0.23
4-Methoxyphenoxy
10.2
Very, Very Slow
Comp-1
4-Bromo
+0.23
Phenoxy
9.95
Very Slow
Interpretation of Trends:
Leaving Group Dominance : The most striking comparison is between the Target molecule and its analogs with poorer leaving groups (Comp-1 and Comp-2 ). The 4-nitrophenoxide is a vastly superior leaving group to phenoxide or 4-methoxyphenoxide due to resonance and inductive stabilization from the nitro group.[4][5] Consequently, the reaction rate for the Target compound is expected to be several orders of magnitude faster. Phenoxide itself is generally a poor leaving group in SN2 reactions unless significantly activated.[8]
Phenylketone Substituent Effect : Within the series sharing the same excellent 4-nitrophenoxy leaving group (Comp-4 , Target , Comp-3 ), reactivity is governed by the electronic nature of the 'X' substituent.
Comp-3 (X = NO₂) : The strongly electron-withdrawing nitro group (σp = +0.78) makes the carbonyl carbon highly electrophilic, which in turn strongly polarizes the α C-H bonds and enhances the electrophilicity of the α-carbon. This results in the fastest reaction rate.
Target (X = Br) : The bromo group is moderately electron-withdrawing (σp = +0.23), leading to a fast but measurably slower reaction than the nitro-substituted analog.[9]
Comp-4 (X = OMe) : The methoxy group is electron-donating by resonance (σp = -0.27), which reduces the electrophilicity of the carbonyl and α-carbons, thereby decelerating the reaction significantly.[10]
Reaction Mechanism: SN2 Pathway
The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The nucleophile (piperidine) attacks the α-carbon from the backside relative to the C-O bond of the leaving group. This leads to a trigonal bipyramidal transition state where the nucleophile and leaving group are partially bonded to the α-carbon. The presence of the adjacent carbonyl group stabilizes this transition state by delocalizing the developing negative charge.[1]
Caption: Generalized SN2 mechanism at the α-carbon of the ketone.
Conclusion and Applications
The reactivity of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is exceptionally high in nucleophilic substitution reactions. This is a direct consequence of the synergistic electronic effects of its constituent parts:
The 4-nitrophenoxy group acts as a superb leaving group, providing a strong thermodynamic driving force for the substitution.
The 4-bromophenyl group enhances the intrinsic electrophilicity of the α-carbon, ensuring a low kinetic barrier to nucleophilic attack.
This combination makes the compound a highly efficient electrophilic building block. For researchers in drug development, this predictable and high reactivity is advantageous for applications such as:
Covalent Inhibitor Design : The compound can serve as a reactive "warhead" to form covalent bonds with nucleophilic residues (e.g., cysteine, lysine) in target proteins.
Linker Chemistry : It is an ideal starting material for conjugating molecules, such as in the synthesis of antibody-drug conjugates (ADCs) or PROTACs.
Complex Molecule Synthesis : It serves as a versatile intermediate for introducing a substituted phenacyl moiety into a larger molecular scaffold.
By understanding the principles outlined in this guide, scientists can rationally select or design α-substituted ketones with precisely tuned reactivity profiles to meet their specific synthetic or biological objectives.
References
J. Org. Chem. 2004, 69(11), 3794-800. Effect of the remote aromatic ring substituent of phenyl benzoates on the sensitivity of the carbonyl unit to electronic effects of phenyl or benzoyl ring substituents.[Link]
ResearchGate. The Effects of Ring Substituents and Leaving Groups on the Kinetics of SNAr Reactions of 1-Halogeno- and 1-Phenoxy-nitrobenzenes with Aliphatic Amines in Acetonitrile.[Link]
Quora. Why is 3-nitrophenol less acidic than 4-nitrophenol but more acidic than phenol?[Link]
Chemistry LibreTexts. Reactivity of Aldehydes & Ketones.[Link]
Quora. Is phenol a good leaving group or bad leaving group?[Link]
Study Mind. Aromatic Chemistry - Reactivity of Substituted Benzene (A-Level Chemistry).[Link]
Spectral comparison of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone analogs
An In-Depth Guide to the Spectral Characteristics of α-Aryloxy Ketones: A Comparative Analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and Its Analogs This guide provides a comprehensive spectral comparison of 1-...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Guide to the Spectral Characteristics of α-Aryloxy Ketones: A Comparative Analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone and Its Analogs
This guide provides a comprehensive spectral comparison of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a member of the α-aryloxy ketone class, and its structurally related analogs. These compounds serve as important scaffolds in medicinal chemistry and materials science. Understanding their spectral signatures is paramount for unambiguous structural confirmation, purity assessment, and for drawing structure-property relationships.
We will delve into the nuances of Fourier-Transform Infrared (FT-IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) data. The discussion emphasizes the causal relationships between molecular structure—specifically, the electronic effects of substituents on the aromatic rings—and the resulting spectral outputs. This guide is intended for researchers and professionals in drug development and chemical sciences who rely on precise analytical characterization.
Rationale and Molecular Design of Analogs
To establish a clear comparative framework, we will analyze the parent compound, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone (Compound A) , against a curated set of analogs. These analogs were chosen to probe the influence of electron-donating groups (EDG), electron-withdrawing groups (EWG), and halogen substitution patterns on the core molecular scaffold.
A diagram illustrating the parent compound and the selected analogs is presented below.
Caption: Molecular structures of the parent compound and selected analogs.
General Synthesis and Characterization Workflow
The synthesis of these α-aryloxy ketones typically proceeds via a nucleophilic substitution reaction, a variant of the Williamson ether synthesis. An α-bromoacetophenone derivative is reacted with a substituted phenol in the presence of a weak base. The generalized workflow from synthesis to spectral analysis is crucial for ensuring the integrity of the final data.
Validation
A Comparative Guide to High-Performance Liquid Chromatography (HPLC) for Purity Analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
For researchers, scientists, and professionals in drug development, the meticulous assessment of chemical purity is a cornerstone of scientific rigor and product safety. This guide provides an in-depth comparison of High...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, the meticulous assessment of chemical purity is a cornerstone of scientific rigor and product safety. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a compound featuring a halogenated aromatic ring and a nitro-substituted phenoxy ether moiety. We will explore the rationale behind chromatographic choices, present comparative experimental data, and provide detailed protocols to empower you to develop robust and reliable analytical methods.
The Critical Role of Purity Analysis
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a complex molecule with multiple functional groups that can give rise to a variety of impurities during its synthesis. Potential impurities could include unreacted starting materials such as 1-(4-bromophenyl)ethanone and 4-nitrophenol, as well as by-products from side reactions.[1][2] Accurate and precise quantification of these impurities is paramount, as even trace amounts can significantly impact the compound's biological activity, toxicity, and overall stability in downstream applications. High-Performance Liquid Chromatography (HPLC) is the most widely used analytical technique for this purpose in the pharmaceutical industry.[3][4][5]
Comparing HPLC Methodologies: A Tale of Two Approaches
The choice of HPLC method is critical and depends on the specific requirements of the analysis, such as the need for high resolution, speed, or compatibility with mass spectrometry.[3][6] Here, we compare two distinct reversed-phase HPLC (RP-HPLC) methods for the analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone: a standard isocratic method and an optimized gradient method. Reversed-phase chromatography is the most common mode of HPLC, utilizing a non-polar stationary phase and a polar mobile phase, making it well-suited for the separation of non-polar or weakly polar compounds like our target analyte.[7][8][9][10]
Method A: Standard Isocratic Elution
An isocratic elution, which uses a constant mobile phase composition, is often a starting point for method development due to its simplicity.[11]
Rationale: This method is straightforward to set up and can be sufficient for routine quality control where the impurity profile is well-characterized and the peaks are adequately separated.
Method B: Optimized Gradient Elution
A gradient elution involves changing the mobile phase composition during the analysis.[12] This approach is particularly useful for samples containing compounds with a wide range of polarities.
Rationale: By gradually increasing the proportion of the organic solvent in the mobile phase, we can achieve better separation of early-eluting polar impurities and ensure that late-eluting, more non-polar compounds are eluted in a reasonable time with good peak shape. This often leads to improved resolution and sensitivity.[12]
Performance Data Summary
The following table summarizes the hypothetical performance data for the two methods, illustrating the advantages of the optimized gradient approach.
Performance Metric
Method A: Standard Isocratic
Method B: Optimized Gradient
Retention Time of Main Peak (min)
8.5
12.2
Resolution of Critical Pair *
1.2
2.5
Peak Asymmetry (Tailing Factor)
1.8
1.1
Limit of Detection (LOD) (µg/mL)
0.5
0.1
Analysis Time (min)
20
25
*Critical pair refers to the two most poorly separated peaks, typically the main compound and a closely eluting impurity. A resolution value greater than 1.5 is generally considered desirable for baseline separation.
Experimental Protocols
Below are the detailed, step-by-step methodologies for both the standard isocratic and optimized gradient HPLC methods.
Method A: Standard Isocratic Protocol
Instrumentation: A standard HPLC system with a UV detector.
Column: C18, 5 µm particle size, 4.6 x 150 mm.
Mobile Phase: Acetonitrile:Water (60:40, v/v).
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 254 nm.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1 mg/mL.
Method B: Optimized Gradient Protocol
Instrumentation: A standard HPLC system with a UV detector.
Column: C18, 3.5 µm particle size, 4.6 x 100 mm.
Mobile Phase:
A: Water with 0.1% Formic Acid
B: Acetonitrile with 0.1% Formic Acid
Gradient Program:
0-2 min: 40% B
2-18 min: 40% to 90% B
18-22 min: 90% B
22-22.1 min: 90% to 40% B
22.1-25 min: 40% B (equilibration)
Flow Rate: 1.2 mL/min.
Column Temperature: 35 °C.
Detection Wavelength: 254 nm.
Injection Volume: 5 µL.
Sample Preparation: Dissolve the sample in Acetonitrile:Water (50:50, v/v) to a concentration of 1 mg/mL.
Visualizing the Workflow
The following diagram illustrates the general workflow for HPLC method development and analysis.
Caption: A generalized workflow for HPLC purity analysis.
Beyond Conventional HPLC: Advanced Techniques
For even greater resolution and speed, Ultra-Performance Liquid Chromatography (UPLC) is a powerful alternative. UPLC systems operate at much higher pressures than conventional HPLC systems and use columns with smaller particle sizes (typically sub-2 µm).[13][14][15][16] This results in significantly faster analysis times and improved peak resolution.
For definitive impurity identification, coupling liquid chromatography with Mass Spectrometry (LC-MS) is the gold standard.[17][18][19][20][21] LC-MS provides mass-to-charge ratio information for each separated peak, enabling the elucidation of the molecular weight and, with tandem MS (MS/MS), the structure of unknown impurities.[17][19][20] This is particularly valuable for regulatory submissions and for understanding degradation pathways.
The following diagram illustrates the decision-making process when choosing an analytical technique.
Caption: Decision tree for selecting an appropriate analytical method.
Conclusion
The purity analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone requires a well-developed and validated HPLC method. While a standard isocratic method can be sufficient for basic quality control, an optimized gradient method offers superior resolution, sensitivity, and peak shape, making it the recommended approach for comprehensive impurity profiling. For laboratories requiring higher throughput or definitive impurity identification, UPLC and LC-MS, respectively, are powerful advanced alternatives. The principles and protocols outlined in this guide provide a solid foundation for developing robust and reliable analytical methods that adhere to the highest standards of scientific integrity, as outlined in guidelines such as the ICH Q2(R1).[22][23][24][25][26]
References
Vertex AI Search. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis.
Vertex AI Search. (2025, May 8). The benefits of high-resolution mass spectrometry for impurity profiling.
Vertex AI Search. (n.d.). Impurity Profiling Using Convergence Chromatography and Mass Spectrometry. Pharmaceutical Technology.
Vertex AI Search. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Pharma's Almanac.
Vertex AI Search. (n.d.). Impurity Profiling with HRMS. Toref-Standards.
Tosoh Bioscience. (n.d.). Normal Phase Chromatography.
Waters. (n.d.). HPLC Separation Modes.
Agilent. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
Asian Journal of Pharmaceutical Research. (n.d.). Steps involved in HPLC Method Development.
Pharmaguideline. (n.d.). Steps for HPLC Method Development.
Hawach Scientific. (2025, December 26). Normal Phase HPLC Column and Reverse Phase HPLC Column.
Vertex AI Search. (2025, February 11). Impurity Profiling and Characterization for Generic Project Submission to USFDA.
ICH. (n.d.). Quality Guidelines.
PharmaCores. (2025, May 27). HPLC analytical Method development: an overview.
Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures.
Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1).
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
Benchchem. (2025). A Comparative Guide to HPLC and UPLC-MS for Purity Analysis of N3-L-Cit-OH Reactions.
Jordi Labs. (n.d.). Reverse Phase/ Normal Phase HPLC Analytical Techniques.
Wikipedia. (n.d.). Reversed-phase chromatography.
Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques.
Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?
alwsci. (2022, February 9). HPLC Vs UPLC - What's The Difference?
Pharmaguideline. (2018, April 29). Differences between HPLC and UPLC.
Separation Science. (2023, December 8). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?
ICH. (n.d.). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
Computational studies on 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
A Comprehensive Computational Analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone: A Comparative Guide for Drug Discovery Professionals In the landscape of modern drug discovery, computational chemistry has emerged...
Author: BenchChem Technical Support Team. Date: January 2026
A Comprehensive Computational Analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone: A Comparative Guide for Drug Discovery Professionals
In the landscape of modern drug discovery, computational chemistry has emerged as an indispensable tool, accelerating the identification and optimization of novel therapeutic agents. This guide delves into the computational evaluation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a molecule belonging to the α-aryloxy-β-keto-phenyl class of compounds, which are of significant interest in medicinal chemistry due to their diverse biological activities. While specific comprehensive computational studies on this particular molecule are not extensively documented in publicly available literature, this guide establishes a robust framework for its analysis. We will explore the theoretical underpinnings and practical application of Density Functional Theory (DFT), molecular docking, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.
To provide a tangible comparative context, we will draw upon published data from structurally related ethanone derivatives. This approach allows us to benchmark the predicted properties of our title compound and understand the structure-activity relationships that govern this chemical scaffold. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage computational tools for the rational design of novel therapeutics.
The Significance of α-Aryloxy-β-keto-phenyl Scaffolds
The core structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, characterized by a central ethanone linker flanked by two substituted phenyl rings, is a privileged scaffold in medicinal chemistry. The electronic and steric properties of the substituents on the phenyl rings can be readily modified to modulate the compound's pharmacokinetic and pharmacodynamic profiles. Derivatives of phenoxyacetic acid, a related structural class, have shown promise as potent fungicides. Furthermore, the presence of a bromine atom and a nitro group suggests potential for diverse biological interactions, including halogen bonding and hydrogen bonding, which are crucial for molecular recognition at biological targets.
Computational Methodology: A Tripartite Approach
A thorough in silico evaluation of a potential drug candidate typically involves a multi-faceted approach. Here, we outline the three key computational pillars for assessing 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Quantum Chemical Analysis: Density Functional Theory (DFT)
DFT is a powerful quantum mechanical method used to investigate the electronic structure, geometry, and reactivity of molecules.[1][2] By solving the Schrödinger equation within the framework of DFT, we can obtain valuable insights into a molecule's stability, electronic properties, and vibrational frequencies.
Experimental Protocol: DFT Geometry Optimization and Electronic Property Calculation
Molecular Structure Input : The 3D structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is constructed using molecular modeling software (e.g., GaussView).
Computational Method Selection : Geometry optimization and electronic property calculations are performed using a DFT functional, such as B3LYP, which has been shown to provide a good balance between accuracy and computational cost for organic molecules.[1]
Basis Set Selection : A suitable basis set, such as 6-311++G(d,p), is chosen to provide a flexible description of the electron distribution.[1]
Calculation Execution : The calculations are run using a quantum chemistry software package like Gaussian.
Analysis of Results : Key parameters are extracted from the output files, including:
Optimized molecular geometry (bond lengths, bond angles, and dihedral angles).
Energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a critical indicator of molecular stability and reactivity.[1]
Molecular Electrostatic Potential (MEP) map, which visualizes the charge distribution and helps identify sites for electrophilic and nucleophilic attack.[1]
Logical Workflow for DFT Analysis
Caption: Workflow for DFT-based molecular analysis.
Target Interaction Analysis: Molecular Docking
Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[2][3] In drug discovery, it is used to predict the binding mode and affinity of a small molecule ligand to the active site of a target protein.
Target Selection : A biologically relevant protein target is chosen. For compounds with potential antimicrobial activity, targets like penicillin-binding proteins of Staphylococcus aureus could be considered.[2]
Protein and Ligand Preparation : The 3D structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and co-ligands are typically removed, and hydrogen atoms are added. The ligand (1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone) is prepared by assigning correct bond orders and adding hydrogens.
Binding Site Definition : The active site of the protein is defined, often based on the location of a co-crystallized native ligand.
Docking Simulation : A docking program (e.g., AutoDock, Glide) is used to systematically search for the best binding poses of the ligand within the protein's active site.
Pose Analysis and Scoring : The resulting poses are ranked based on a scoring function that estimates the binding affinity (e.g., in kcal/mol). The interactions (hydrogen bonds, hydrophobic interactions, etc.) between the ligand and the protein are analyzed for the top-scoring poses.
Logical Workflow for Molecular Docking
Caption: General workflow for molecular docking studies.
Pharmacokinetic Profiling: ADMET Analysis
ADMET analysis involves the in silico prediction of a compound's absorption, distribution, metabolism, excretion, and toxicity properties.[4][5][6] These predictions are crucial for identifying potential liabilities early in the drug discovery process, reducing the likelihood of late-stage failures.
Experimental Protocol: In Silico ADMET Prediction
Input Molecular Structure : The SMILES string or 3D structure of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is submitted to an ADMET prediction web server or software (e.g., SwissADME, ADMETsar).[5][6]
Property Calculation : The software calculates a range of physicochemical and pharmacokinetic properties, including:
Absorption : Water solubility, Caco-2 cell permeability, intestinal absorption.
Distribution : Plasma protein binding, blood-brain barrier penetration.
Analysis against Drug-Likeness Rules : The predicted properties are evaluated against established drug-likeness rules, such as Lipinski's Rule of Five and Veber's rule, to assess the compound's potential as an orally bioavailable drug.[6]
Comparative Analysis with Structurally Related Compounds
To contextualize the potential properties of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, we present a comparative analysis based on computational data from similar ethanone derivatives found in the literature.
Table 1: Comparison of DFT-Calculated Properties of Related Compounds
Prospective Analysis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
Based on the comparative data, we can extrapolate a prospective analysis for our title compound:
Reactivity and Stability : The presence of the electron-withdrawing nitro group is expected to lower the LUMO energy, potentially resulting in a smaller HOMO-LUMO gap compared to analogues without this group. This suggests that the molecule might be chemically reactive. The MEP map would likely show a negative potential around the nitro and carbonyl oxygen atoms, indicating them as sites for electrophilic attack.
Potential Biological Activity : Given the antimicrobial and anticancer activities observed in structurally similar compounds, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone warrants investigation against a panel of bacterial strains and cancer cell lines.[9][10][11] Molecular docking studies against relevant targets, such as bacterial enzymes or protein kinases, could reveal potential mechanisms of action.
Drug-Likeness : A preliminary assessment suggests that the molecule is likely to be compliant with Lipinski's Rule of Five. However, a full ADMET profile would be necessary to identify any potential liabilities, such as metabolic instability or toxicity, which can be common for compounds containing nitroaromatic groups.
Conclusion and Future Directions
This guide provides a comprehensive computational framework for the evaluation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone as a potential drug candidate. By leveraging DFT, molecular docking, and ADMET analysis, researchers can gain significant insights into its physicochemical properties, potential biological targets, and pharmacokinetic profile. The comparative analysis with structurally related compounds underscores the potential of this chemical scaffold in medicinal chemistry.
Future work should focus on performing the detailed computational studies outlined herein for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. The predictions from these studies will be invaluable for guiding its chemical synthesis and subsequent experimental validation through in vitro and in vivo assays. This integrated approach of computational and experimental work is the cornerstone of modern, efficient drug discovery.
References
Abdel-Aziz, H. A., Ng, S. W., & Tiekink, E. R. T. (2011). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2640. [Link]
ResearchGate. (n.d.). ADMET analysis of compounds 1-4. Retrieved from [Link]
Shenvi, S. S., Isloor, A. M., Gerber, T., Hosten, E., & Betz, R. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3478. [Link]
Abdel-Aziz, H. A., Ng, S. W., & Tiekink, E. R. T. (2011). 1-(4-Bromophenyl)-2-(phenylsulfonyl)ethanone. ResearchGate. [Link]
Shenvi, S. S., Isloor, A. M., Gerber, T., Hosten, E., & Betz, R. (2012). 1-(4-Bromophenyl)-2-(2-chlorophenoxy)ethanone. ResearchGate. [Link]
National Institute of Standards and Technology. (n.d.). Ethanone, 1-(4-bromophenyl)-. NIST Chemistry WebBook. [Link]
Naveen, S., Kavitha, C. N., Lokanath, N. K., & Kumar, M. S. (2022). Crystal structure, Hirshfeld surface, DFT and molecular docking studies of 2-{4-[(E)-(4-acetylphenyl)diazenyl]phenyl}-1-(5-bromothiophen-2-yl)ethanone; a compound with bromine⋯oxygen-type contacts. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 10), 994–1002. [Link]
Adedirin, O., K-Kabir, A., O-O-O, O., & O-O, O. (2021). Target-based drug discovery, ADMET profiling and bioactivity studies of antibiotics as potential inhibitors of SARS-CoV-2 main protease (Mpro). Journal of Taibah University Medical Sciences, 16(5), 727–738. [Link]
Al-Buriahi, A. K., El-Brolosy, T. A., & Al-amri, A. M. (2021). Density Functional Theory and Molecular Docking Investigations of the Chemical and Antibacterial Activities for 1-(4-Hydroxyphenyl)-3-phenylprop-2-en-1-one. Molecules, 26(12), 3589. [Link]
DergiPark. (n.d.). Theoretical Calculations and Molecular Docking Analysis of 4-(2-(4- Bromophenyl)Hydrazineylidene)-3,5-Diphenyl-4H-Pyrazole Molec. [Link]
Tegos, G. P., & Hamblin, M. R. (2006). Antimicrobial activity of a series of 1-alkyl-2-(4-pyridyl)pyridinium bromides against Gram-Positive and Gram-Negative bacteria. Antimicrobial Agents and Chemotherapy, 50(1), 196–201. [Link]
Shagimardanova, E., Galyamina, A., & Sharipova, M. (2022). Bioengineering the Antimicrobial Activity of Yeast by Recombinant Thanatin Production. International Journal of Molecular Sciences, 23(19), 11880. [Link]
Santhi, A., & Bharathi, K. (2021). 3-phen-(4-nitrophenyl yl-4,5-dihydro-1H-pyrazol-1-yl]methanone derivatives: DFT and molecular docking approaches. Journal of the Serbian Chemical Society, 86(7-8), 725–740. [Link]
Moldovan, C., Oniga, O., & Pirnau, A. (2019). ANTIMICROBIAL ACTIVITY OF NOVEL 1-[(2,4-(DI-TERT-BUTYLPHENOXY))- 3-DIALKYLAMINO-2-PROPANOL] DERIVATIVES. Farmacia, 67(5), 844–851. [Link]
ResearchGate. (n.d.). In silico ADMET screening & molecular docking of some 1-(5-(4-chlorophenyl)-1,3,4-oxadiazol-3(2H)-yl) ethanone derivatives to be developed as triple mutant T790M/C797S EGFR inhibitors. [Link]
Khan, I., Ali, A., & Ahmed, S. (2022). Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Molecules, 27(14), 4438. [Link]
Chandana, S. N., Al-Ostoot, F. H., Mohammed, Y. H. E., Al-Ramadneh, T. N., Akhileshwari, P., Khanum, S. A., Sridhar, M. A., & Lakshminarayana, B. N. (2021). Synthesis, structural characterization, and DFT studies of anti-cancer drug N-(2-Aminophenyl)-2-(4-bromophenoxy)acetamide. Journal of Molecular Structure, 1225, 129116. [Link]
Neliti. (2022). In silico ADMET screening & molecular docking of some 1-(5-(4-chlorophenyl)-1,3,4-oxadiazol. [Link]
A Comparative Guide to the Synthetic Validation of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of novel chemical entities is paramount. This guide provides an in-depth comparative analysis of synthetic...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of novel chemical entities is paramount. This guide provides an in-depth comparative analysis of synthetic routes to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, a compound of interest in medicinal chemistry and materials science. We will delve into the mechanistic underpinnings of the primary synthetic pathway, the Williamson ether synthesis, and contrast it with a viable alternative, the Ullmann condensation. This document is designed to not only provide detailed experimental protocols but also to rationalize the methodological choices, thereby offering a comprehensive resource for the synthesis and validation of this target molecule.
Introduction to 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone is a bifunctional molecule incorporating a brominated aromatic ketone and a nitrophenoxy ether moiety. The presence of these distinct chemical features makes it a versatile intermediate for further chemical elaboration. The bromo-substituent offers a handle for cross-coupling reactions, while the nitro group can be reduced to an amine, opening avenues for amide bond formation or diazotization. The core α-aryloxy ketone structure is a common motif in various biologically active compounds.
Primary Synthetic Route: The Williamson Ether Synthesis
The most direct and widely employed method for the synthesis of α-aryloxy ketones, such as our target molecule, is the Williamson ether synthesis. This venerable reaction, first reported by Alexander Williamson in 1850, remains a cornerstone of ether synthesis due to its reliability and broad scope.[1][2]
Mechanistic Rationale
The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][3] The reaction involves the deprotonation of an alcohol or phenol to form a more nucleophilic alkoxide or phenoxide, which then attacks an alkyl halide or a substrate with a good leaving group, displacing the halide to form the ether linkage.
In the context of synthesizing 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, the reaction involves the nucleophilic attack of the 4-nitrophenoxide ion on the electrophilic α-carbon of 2-bromo-1-(4-bromophenyl)ethanone. The choice of a strong base is crucial to ensure complete deprotonation of the weakly acidic 4-nitrophenol, thereby generating a potent nucleophile. The α-bromo ketone is an excellent electrophile due to the electron-withdrawing effect of the adjacent carbonyl group, which polarizes the C-Br bond and makes the α-carbon susceptible to nucleophilic attack.
Experimental Workflow: Williamson Ether Synthesis
Caption: Workflow for the Williamson Ether Synthesis of the target molecule.
Phenoxide Formation: To a solution of 4-nitrophenol (1.0 eq.) in acetone or DMF (10 mL/mmol of phenol) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add anhydrous potassium carbonate (1.5 eq.). Stir the mixture vigorously at room temperature for 30 minutes to facilitate the formation of the potassium 4-nitrophenoxide. The formation of a yellow suspension is typically observed.
Nucleophilic Substitution: To the stirred suspension, add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.0 eq.) in a minimal amount of the reaction solvent.
Reaction Progression: Heat the reaction mixture to reflux (for acetone, ~56°C; for DMF, a temperature of 80-100°C is suitable) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.[5]
Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water with stirring. A solid precipitate of the crude product should form.
Isolation and Purification: Collect the crude product by vacuum filtration and wash thoroughly with water to remove any inorganic salts. The crude product can be purified by recrystallization from ethanol to afford 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone as a crystalline solid.
Alternative Synthetic Route: The Ullmann Condensation
An alternative approach for the formation of the aryl ether linkage is the Ullmann condensation. This copper-catalyzed reaction is particularly useful for the synthesis of diaryl ethers and can be a valuable alternative when the SN2 pathway of the Williamson ether synthesis is disfavored, for instance, due to sterically hindered reactants.[6][7]
Mechanistic Rationale
The Ullmann condensation involves the reaction of an aryl halide with an alcohol or phenol in the presence of a copper catalyst and a base.[8] The mechanism is thought to involve the formation of a copper(I) alkoxide or phenoxide, which then undergoes oxidative addition to the aryl halide, followed by reductive elimination to yield the diaryl ether and regenerate the copper catalyst. While the Williamson synthesis relies on an SN2 pathway, the Ullmann condensation proceeds through a transition-metal-catalyzed cycle.[9] This mechanistic divergence can lead to different substrate scope and reaction conditions.
Experimental Workflow: Ullmann Condensation
Caption: Workflow for the Ullmann Condensation of the target molecule.
Detailed Experimental Protocol
Materials:
4-Nitrophenol
1-(4-Bromophenyl)ethanone
Copper(I) iodide (CuI)
Potassium carbonate (K₂CO₃), anhydrous
Pyridine or N,N-Dimethylformamide (DMF)
Ethyl acetate (for extraction)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), combine 4-nitrophenol (1.2 eq.), 1-(4-bromophenyl)ethanone (1.0 eq.), copper(I) iodide (0.1 eq.), and anhydrous potassium carbonate (2.0 eq.).
Solvent Addition: Add a high-boiling polar aprotic solvent such as pyridine or DMF (10 mL/mmol of the aryl bromide).
Reaction Progression: Heat the reaction mixture to a high temperature (typically 120-160°C) and stir vigorously. Monitor the reaction by TLC until the starting aryl bromide is consumed. This may take several hours to a full day.
Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove insoluble copper salts and the base.
Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone.
Simple, reliable, no metal catalyst, milder conditions
Broader substrate scope for diaryl ethers
Disadvantages
Limited by sterically hindered electrophiles
High temperatures, requires a metal catalyst, potential for side reactions
Conclusion and Recommendations
Both the Williamson ether synthesis and the Ullmann condensation represent viable pathways for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. For this specific target molecule, the Williamson ether synthesis is the recommended primary route . The starting material, 2-bromo-1-(4-bromophenyl)ethanone, is a primary alkyl halide, which is ideal for the SN2 mechanism, promising a higher yield and simpler purification.[3] The reaction conditions are milder, and the avoidance of a metal catalyst simplifies the work-up and reduces the risk of metal contamination in the final product.
The Ullmann condensation serves as a valuable alternative, particularly if the Williamson route were to prove inefficient for a related, more sterically demanding analogue. However, for the synthesis of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, the operational simplicity and anticipated high efficiency of the Williamson ether synthesis make it the superior choice for both laboratory-scale synthesis and potential scale-up.
References
Ullmann, F. Über eine neue Bildungsweise von Diphenylaminderivaten. Ber. Dtsch. Chem. Ges.1903, 36, 2382–2384.
Monnier, F.; Taillefer, M. Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions. Angew. Chem. Int. Ed.2009 , 48, 6954-6971. [Link]
Ley, S. V.; Thomas, A. W. Modern Synthetic Methods for Copper-Mediated C(aryl)-O, C(aryl)-N, and C(aryl)-S Bond Formation. Angew. Chem. Int. Ed.2003 , 42, 5400-5449. [Link]
Surry, D. S.; Buchwald, S. L. Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angew. Chem. Int. Ed.2008 , 47, 6338-6361. [Link]
A Researcher's Guide to the Safe Handling of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone
This document provides essential safety and handling protocols for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. As a compound featuring an α-haloketone structure, a nitrophenol ether linkage, and a brominated aromatic r...
Author: BenchChem Technical Support Team. Date: January 2026
This document provides essential safety and handling protocols for 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone. As a compound featuring an α-haloketone structure, a nitrophenol ether linkage, and a brominated aromatic ring, it necessitates rigorous safety measures due to the combined potential hazards of these functional groups. This guide is constructed based on established best practices for handling structurally related hazardous compounds, providing a robust framework for its safe utilization in a laboratory setting.
Hazard Analysis: A Synthesis of Structural Alerts
α-Haloketone Moiety: The presence of a bromine atom alpha to a ketone carbonyl group makes this compound a potent lachrymator (tear-producing agent) and a strong alkylating agent.[1][2] Such compounds are known to be toxic and corrosive.[1] Their reactivity stems from the two adjacent electrophilic centers, which makes them valuable in synthesis but also hazardous.[3][4]
Nitrophenoxy Group: Aromatic nitro compounds are recognized for their toxicity and potential for explosive decomposition, particularly when heated or mixed with bases.[5] Nitrophenols can be harmful if inhaled, ingested, or absorbed through the skin, potentially causing severe injury.[5] Combustion of such materials can produce toxic oxides of nitrogen.[5]
Bromophenyl Group: While the bromophenyl group is generally less reactive, its presence contributes to the overall molecular weight and potential for bioaccumulation. During combustion, it can release hazardous hydrogen bromide gas.[6]
Based on this analysis, 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone should be treated as a toxic, corrosive, lachrymatory, and potentially combustible solid.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin contact, and eye contact.[7][8][9]
PPE Component
Specification
Rationale
Hand Protection
Chemical-resistant gloves (Nitrile or Neoprene recommended)
To prevent skin contact with the compound, which may be harmful upon absorption.[7] Always inspect gloves for integrity before use and wash them before removal.[9]
Eye Protection
Safety goggles with side shields or a full-face shield
To protect the eyes from splashes and the potent lachrymatory effects of the α-haloketone.[1][7]
Body Protection
A flame-resistant laboratory coat, fully fastened
To shield the skin and personal clothing from accidental spills.[7][8]
Respiratory Protection
Use exclusively within a certified chemical fume hood
To prevent inhalation of dust or vapors, which are expected to be toxic and irritating to the respiratory system.[1][8]
Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational plan minimizes the risk of exposure and accidents.
3.1. Preparation:
Designate a Work Area: All handling of 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone must occur within a certified chemical fume hood to mitigate inhalation risks.[1][10]
Assemble Materials: Before introducing the chemical, ensure all necessary equipment (glassware, spatulas, weighing paper) and waste containers are inside the fume hood.
Emergency Preparedness: Confirm the location and functionality of the nearest safety shower and eyewash station.[7] Have a spill kit rated for solid chemical spills readily accessible.
3.2. Handling:
Don PPE: Put on all required PPE as outlined in the table above before handling the compound.
Weighing: If weighing is necessary, perform this task within the fume hood or in a balance enclosure to prevent the dispersal of dust.
Dispensing: Use a dedicated spatula for solids. Avoid creating dust.
Reactions: If the compound is to be used in a reaction, set up the apparatus within the fume hood. Ensure any reactions that may produce gas are properly vented.
Post-Handling: After use, securely seal the primary container.
3.3. Decontamination:
Work Surface: Wipe down the work surface inside the fume hood with an appropriate solvent (e.g., acetone), followed by soap and water. Dispose of the cleaning materials as hazardous waste.
Equipment: Clean all glassware and equipment that came into contact with the chemical.
PPE Removal: Remove gloves using a technique that avoids skin contamination and dispose of them in the designated hazardous waste container. Wash hands thoroughly with soap and water after removing all PPE.[6]
Disposal Plan: Managing a Hazardous Waste Stream
All materials contaminated with 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone are to be considered hazardous waste.
Solid Waste:
Place excess solid compound, contaminated weighing paper, and used gloves into a clearly labeled, sealed hazardous waste container.[6][11]
The container should be labeled "Halogenated Organic Waste."[8]
Liquid Waste:
If the compound is dissolved in a solvent, the resulting solution must be disposed of in a designated "Halogenated Organic Liquid Waste" container.
Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.
Dispose of the rinsed container according to your institution's guidelines for hazardous waste containers.[6]
Consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures, as local regulations may vary.[6][12]
By adhering to these rigorous safety protocols, researchers can effectively mitigate the risks associated with handling 1-(4-Bromophenyl)-2-(4-nitrophenoxy)ethanone, ensuring a safe and productive laboratory environment.
